OJT008

Core Science & Biosynthesis

OJT008: A Novel Inhibitor of Mycobacterium tuberculosis Methionine Aminopeptidase

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health threat, exacerbated by the rise of multidrug-resistant (MDR) strains. This necessitates the discovery of novel therapeutic agents with unique mechanisms of action. OJT008 has emerged as a promising small molecule inhibitor targeting a crucial Mtb enzyme, Methionine Aminopeptidase (MetAP). This document provides a comprehensive technical overview of OJT008, including its mechanism of action, inhibitory activity, and the experimental protocols utilized in its characterization.

Mechanism of Action: Targeting a Vital Mtb Enzyme

OJT008 exerts its antimycobacterial effect by inhibiting Methionine Aminopeptidase (MetAP), a metalloprotease essential for the viability of M. tuberculosis.[1][2] MetAPs catalyze the removal of the N-terminal methionine from newly synthesized proteins, a critical step in protein maturation and function.[1][2] Mtb possesses two MetAP1 isoforms, MtMetAP1a and MtMetAP1c, both of which are vital for the bacterium's survival.[1] OJT008 specifically targets the MtMetAP1c isoform.[1]

The proposed mechanism of action is illustrated in the following signaling pathway diagram:

Caption: Mechanism of Action of OJT008.

Quantitative Data Presentation

The inhibitory activity of OJT008 has been quantified through in vitro enzyme assays and whole-cell screening against M. tuberculosis.

Table 1: In Vitro Inhibition of MtMetAP1c by OJT008

Target Enzyme	Activating Metal Ion	IC50 (µM)
MtMetAP1c	CoCl₂	11[1][3]
MtMetAP1c	NiCl₂	40[1][3]

Table 2: Minimum Inhibitory Concentration (MIC) of OJT008 against M. tuberculosis

M. tuberculosis Strain	Phenotype	MIC (µg/mL)	MIC (µM)
CDC 1551	Susceptible	<0.063[3]	<0.194[4]
HN 3409	Multi-drug Resistant	<0.063[3]	<0.194[4]

Table 3: In Silico Docking Scores of OJT008 against MtMetAP1c

Co-factor	Docking Score (Kcal/mol)
Cobalt	-6.52[3]
Nickel	-7.01[3]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the characterization of OJT008.

Cloning and Overexpression of Recombinant MtMetAP1c

The following workflow outlines the process for obtaining purified MtMetAP1c for in vitro assays.

Caption: Workflow for MtMetAP1c Production.

Methodology:

• Gene Amplification and Cloning: The MtMetAP1c gene is amplified from M. tuberculosis genomic DNA using specific primers and standard Polymerase Chain Reaction (PCR) conditions. The amplified product is then ligated into a suitable expression vector, such as pET, containing an affinity tag (e.g., His-tag) for purification.

• Transformation: The recombinant plasmid is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Overexpression: A single colony of transformed E. coli is used to inoculate a starter culture, which is then used to inoculate a larger volume of Luria-Bertani (LB) broth containing the appropriate antibiotic. The culture is grown at 37°C with shaking until it reaches an optical density (OD₆₀₀) of 0.6-0.8. Protein expression is induced by the addition of Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 1 mM. The culture is then incubated for an additional 8 hours at a reduced temperature (e.g., 16-25°C) to enhance soluble protein expression.[1]

• Purification: Cells are harvested by centrifugation, resuspended in a lysis buffer, and lysed by sonication or high-pressure homogenization. The crude lysate is clarified by centrifugation, and the supernatant containing the soluble recombinant MtMetAP1c is loaded onto an affinity chromatography column (e.g., Ni-NTA for His-tagged proteins). The column is washed to remove non-specifically bound proteins, and the purified MtMetAP1c is eluted. The purity and concentration of the protein are assessed by SDS-PAGE and a protein concentration assay (e.g., Bradford or BCA). An average yield of 4.65 mg of purified MtMetAP1c per liter of E. coli culture has been reported.[1]

MtMetAP1c Inhibition Assay

This assay determines the half-maximal inhibitory concentration (IC₅₀) of OJT008 against MtMetAP1c.

References

• 1. Computationally driven design of an artificial metalloenzyme using supramolecular anchoring strategies of iridium complexes to alcohol dehydrogenase - Faraday Discussions (RSC Publishing) DOI:10.1039/D1FD00070E [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Standards for MIC testing that apply to the majority of bacterial pathogens should also be enforced for Mycobacterium tuberculosis complex - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the primary molecular target of OJT008

An in-depth analysis of the available scientific literature indicates that the primary molecular target of the investigational compound OJT008 has not been publicly disclosed or characterized in detail. Research into novel therapeutic agents often involves a lengthy, multi-stage process of discovery and validation that is not always published in real-time. The identification and confirmation of a drug's primary molecular target is a critical milestone in this process.

Typically, the investigation into a compound's mechanism of action involves a series of targeted experiments designed to elucidate its binding partners and functional effects. While specific data for OJT008 is not available, this guide will outline the established methodologies and data presentation formats that would be employed in such a study, providing a framework for understanding the required scientific investigation.

Target Identification and Validation Workflow

The process of identifying a drug's primary molecular target generally follows a multi-step workflow, beginning with broad screening and progressively narrowing down to a specific, validated target.

Fig. 1: A generalized workflow for drug target identification.

Hypothetical Quantitative Data for OJT008

Once a primary target is identified (e.g., "Kinase X"), quantitative assays are performed to measure the compound's potency and binding affinity. The data would be structured as follows for clarity and comparison.

Table 1: In Vitro Binding Affinity and Potency of OJT008 against Kinase X

Assay Type	Parameter	Value (nM)
Isothermal Titration Calorimetry (ITC)	Kd	Data not available
Surface Plasmon Resonance (SPR)	Kd	Data not available
Enzyme Inhibition Assay	IC50	Data not available

| Competitive Binding Assay | Ki | Data not available |

Table 2: Cellular Target Engagement of OJT008

Assay Type	Parameter	Cell Line	Value (nM)
Cellular Thermal Shift Assay (CETSA)	EC50	HEK293	Data not available

| NanoBRET™ Target Engagement Assay | EC50 | HeLa | Data not available |

Key Experimental Protocols

The following sections detail the standard methodologies that would be used to generate the quantitative data presented above.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is employed to measure the binding kinetics (association and dissociation rates) and affinity (Kd) between a ligand (OJT008) and an immobilized protein target (Kinase X).

Fig. 2: Workflow for Surface Plasmon Resonance (SPR) analysis.

Protocol:

• Immobilization: Recombinant human Kinase X is immobilized onto a CM5 sensor chip using standard amine coupling chemistry.

• Binding Analysis: A serial dilution of OJT008 (e.g., 0.1 nM to 1 µM) in running buffer (e.g., HBS-EP+) is injected over the sensor surface.

• Kinetics Measurement: Association (ka) is monitored during the injection phase, and dissociation (kd) is monitored during the buffer wash phase.

• Data Fitting: The resulting sensorgrams are fitted to a 1:1 binding model to determine the equilibrium dissociation constant (Kd).

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is used to verify that a compound binds to its target within a cellular context. The principle is that ligand binding stabilizes the target protein against thermal denaturation.

Protocol:

• Cell Treatment: Intact cells (e.g., HEK293) are treated with either vehicle or varying concentrations of OJT008.

• Heating: The cell suspensions are heated to a specific temperature gradient to induce protein denaturation.

• Lysis and Fractionation: Cells are lysed, and soluble and aggregated protein fractions are separated by centrifugation.

• Protein Detection: The amount of soluble Kinase X remaining in the supernatant is quantified by Western blot or ELISA.

• Melt Curve Generation: A melt curve is generated by plotting the soluble protein fraction against temperature. A shift in this curve in the presence of OJT008 indicates target engagement.

Hypothetical Signaling Pathway Modulation

If OJT008 were an inhibitor of "Kinase X," which is part of a known signaling cascade (e.g., the MAPK pathway), its effect could be visualized as follows.

Fig. 3: Hypothetical inhibition of a kinase within a signaling pathway.

This diagram illustrates how OJT008 could hypothetically inhibit its target, "Kinase X," thereby blocking downstream signaling and affecting cellular processes like proliferation. The specific placement of Kinase X would depend on its actual identity, which is currently unknown.

Technical Guide: OJT008's Role in Targeting Methionine Aminopeptidase 1c (MetAP1c) in Mycobacterium tuberculosis

Audience: Researchers, scientists, and drug development professionals.

Abstract: The rise of multi-drug-resistant Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), necessitates the discovery of novel therapeutic agents that act on new targets.[1][2] Methionine aminopeptidase (MetAP), a metalloprotease essential for bacterial viability, represents a promising target for new anti-TB drugs.[3][4] This enzyme catalyzes the removal of the N-terminal methionine from nascent proteins, a crucial step in protein maturation.[1][5] Mtb possesses two essential MetAP1 isoforms, MtMetAP1a and MtMetAP1c.[2][6] This document provides a technical overview of the compound OJT008, a novel inhibitor targeting the MtMetAP1c isoform. We detail its inhibitory activity against the recombinant enzyme and its potent bactericidal effects on both replicating and multi-drug-resistant Mtb strains.[1][6]

Quantitative Data on OJT008 Activity

The efficacy of OJT008 was evaluated through both enzymatic and cell-based assays to determine its inhibitory concentration against the purified MtMetAP1c enzyme and its minimum inhibitory concentration against Mtb bacilli.

Table 1: In Vitro Enzymatic Inhibition of MtMetAP1c by OJT008

The half-maximal inhibitory concentration (IC₅₀) of OJT008 was determined against recombinant MtMetAP1c.[6] The activity of this metalloenzyme is dependent on divalent metal cofactors, with optimal activation observed at 100 µM of either cobalt (Co²⁺) or nickel (Ni²⁺).[1][3] OJT008 demonstrated greater potency against the cobalt-activated form of the enzyme.[6]

Target Enzyme	Metal Cofactor (100 µM)	OJT008 IC₅₀ (µM)
Recombinant Mtb MetAP1c	CoCl₂	11[1][3][6]
Recombinant Mtb MetAP1c	NiCl₂	40[1][3][6]

Table 2: In Vitro Antitubercular Activity (MIC) of OJT008

The Minimum Inhibitory Concentration (MIC) of OJT008 was assessed against a susceptible, replicating Mtb strain (CDC 1551) and a multi-drug-resistant (MDR) Mtb strain (HN 3409).[6] The results show that OJT008 is highly potent against both phenotypes, with MIC values significantly lower than those of the frontline drug isoniazid and the second-line drug kanamycin.[6][7]

M. tuberculosis Strain	OJT008 MIC (µg/mL)	OJT008 MIC (µM)	Comparator: Isoniazid MIC (µg/mL)	Comparator: Kanamycin MIC (µg/mL)
CDC 1551 (Replicating)	<0.063[6][7]	<0.194[6][7]	0.25[6][7]	N/A
HN 3409 (Multi-Drug-Resistant)	<0.063[6][7]	<0.194[6][7]	N/A	5.00[6][7]

Mechanism of Action and Experimental Workflow

OJT008 exerts its antimycobacterial effect by directly inhibiting the enzymatic function of MtMetAP1c. This inhibition disrupts the essential N-terminal methionine excision (NME) process, leading to bacterial death. The discovery and validation of OJT008 followed a structured workflow from target validation to cellular efficacy testing.

Caption: Logical pathway of OJT008's inhibitory action on Mtb MetAP1c.

Caption: Workflow for the evaluation of OJT008 as an MtMetAP1c inhibitor.

Experimental Protocols

MtMetAP1c Inhibition Assay (IC₅₀ Determination)

This protocol outlines the general steps for determining the in vitro inhibitory activity of OJT008 against recombinant MtMetAP1c.

• Enzyme Preparation: Recombinant MtMetAP1c is expressed in E. coli and purified to homogeneity.[4][6] The apoenzyme is prepared for activation.

• Enzyme Activation: The purified apoenzyme is activated by incubation with 100 µM of either CoCl₂ or NiCl₂ in an appropriate reaction buffer.[1][3]

• Assay Reaction:

  • A reaction mixture is prepared containing the metal-activated MtMetAP1c and a suitable chromogenic or fluorogenic substrate (e.g., Met-Pro-pNA in a coupled assay).[8]

  • OJT008, serially diluted in DMSO, is added to the reaction wells to achieve a range of final concentrations.

  • Control reactions are run without the inhibitor (100% activity) and without the enzyme (background).

• Data Acquisition: The reaction is initiated and the rate of product formation is measured over time using a spectrophotometer or fluorometer.

• IC₅₀ Calculation: The rate of inhibition is calculated for each OJT008 concentration relative to the control. The IC₅₀ value—the concentration of inhibitor required to reduce enzyme activity by 50%—is determined by fitting the dose-response data to a suitable nonlinear regression model.

Minimum Inhibitory Concentration (MIC) Assay

This protocol was used to determine the potency of OJT008 against whole-cell Mtb.[6]

• Strain Preparation: Cultures of Mtb CDC 1551 and HN 3409 are grown in Middlebrook 7H9 broth (supplemented with 2% glycerol, 0.05% Tween-80, and 10% ADC) to an optical density (OD) of 1.0.[6] The culture is then diluted 1:100.[6]

• Compound Preparation: OJT008 is serially diluted in DMSO and then added to the broth to obtain the final desired test concentrations.[6]

• Inoculation: 100 µL of the diluted bacterial culture is added to each well or tube containing the drug dilutions.[6]

• Incubation: The plates or tubes are incubated at 37°C in an appropriate aerobic environment.

• MIC Determination: After a suitable incubation period (typically 7-14 days), the MIC is determined as the lowest concentration of OJT008 that results in no visible growth of Mtb.[6][9]

Disclaimer: This guide is based on publicly available research. For detailed, step-by-step experimental procedures, please refer to the primary scientific literature.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of OJT008 as a Novel Inhibitor of <em>Mycobacterium tuberculosis</em> - ProQuest [proquest.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 6. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Methionine Aminopeptidases from Mycobacterium tuberculosis as Novel Antimycobacterial Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]

In Vitro Efficacy of OJT008 Against Mycobacterium tuberculosis: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the preliminary in vitro studies investigating the efficacy of OJT008 against Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. The data presented herein is primarily derived from a pivotal study by Onyenaka et al., which elucidates the compound's potent anti-mycobacterial activity and its mechanism of action.

Executive Summary

OJT008 has emerged as a promising novel inhibitor of M. tuberculosis, demonstrating significant potency against both drug-susceptible and multi-drug-resistant (MDR) strains. The compound targets and inhibits Methionine Aminopeptidase 1c (MtMetAP1c), an essential enzyme for the viability of Mtb.[1][2][3][4] In vitro studies have established its low micromolar inhibitory concentrations against the enzyme and sub-micromolar activity against whole Mtb cells. Furthermore, previous research has indicated a favorable cytotoxicity profile, with no significant toxicity observed against host cells.[1][3]

Quantitative Data

The in vitro activity of OJT008 has been quantified through the determination of its half-maximal inhibitory concentration (IC50) against its target enzyme, MtMetAP1c, and its minimum inhibitory concentration (MIC) against different Mtb strains.

Table 1: IC50 Values of OJT008 against MtMetAP1c

Enzyme Form	IC50 (µM)
CoCl₂-activated MtMetAP1c	11[1][2]
NiCl₂-activated MtMetAP1c	40[1][2]

Table 2: MIC Values of OJT008 against M. tuberculosis Strains

Mtb Strain	OJT008 MIC (µg/mL)	OJT008 MIC (µM)	Control Drug	Control MIC (µg/mL)
Replicating Mtb (CDC 1551)	<0.063[1][5]	<0.194[5]	Isoniazid	0.25[1][5]
Multi-Drug-Resistant Mtb (HN 3409)	<0.063[1][5]	<0.194[5]	Kanamycin	5.00[1][5]

Mechanism of Action: Inhibition of MtMetAP1c

M. tuberculosis possesses two isoforms of Methionine Aminopeptidase 1, MtMetAP1a and MtMetAP1c, which are vital for its survival.[2] These enzymes are responsible for the cleavage of the N-terminal methionine from newly synthesized proteins, a crucial step in protein maturation. OJT008 acts as an inhibitor of MtMetAP1c.[1][2] The activity of MtMetAP1c is dependent on divalent metal ions, such as cobalt (Co²⁺) and nickel (Ni²⁺), for its catalytic function.[1][4] OJT008 demonstrates a strong binding affinity to the metal-activated forms of MtMetAP1c, thereby inhibiting its enzymatic activity and disrupting essential protein synthesis in Mtb, ultimately leading to bacterial death.[1][2]

Caption: Mechanism of action of OJT008 against Mtb.

Experimental Protocols

The following sections detail the methodologies employed in the in vitro evaluation of OJT008.

Determination of IC50 for MtMetAP1c Inhibition

This assay quantifies the concentration of OJT008 required to inhibit 50% of the enzymatic activity of MtMetAP1c.

• Enzyme Activation: Recombinant MtMetAP1c is activated with either 100 µM cobalt chloride (CoCl₂) or 100 µM nickel chloride (NiCl₂).[1]

• Compound Preparation: A 50 mM stock solution of OJT008 in DMSO is prepared and serially diluted to achieve final assay concentrations ranging from 1 µM to 500 µM.[1]

• Assay Reaction: The inhibitory assay is performed in a 96-well plate format in triplicate. Each well contains a total reaction volume of 100 µL, comprising 50 mM HEPES buffer (pH 8), 100 mM NaCl, 100 µg/mL BSA, 15 µM of the respective metal cofactor (CoCl₂ or NiCl₂), and 1 mM of a suitable substrate.[1]

• Data Analysis: The absorbance is measured spectrophotometrically at 405 nm after a one-hour incubation period. The IC50 value is calculated from the resulting dose-response curve.[1]

Caption: Experimental workflow for IC50 determination.

Determination of Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of OJT008 that prevents visible growth of Mtb.

• Strain Culturing: Cultures of M. tuberculosis CDC 1551 (replicating) and HN 3409 (multi-drug-resistant) are grown to an optical density (OD) of 1.0 and then diluted 1:100.[1]

• Compound Preparation: OJT008 is serially diluted in DMSO and added to a culture medium containing 0.2% glycerol, 0.05% Tween-80, and 10% albumin/dextrose complex (ADC) to achieve final concentrations ranging from 0.125 µg/mL to 50 µg/mL.[1]

• Inoculation: 0.1 mL of the diluted bacterial culture is added to each drug dilution, resulting in a total volume of 5 mL.[1]

• Controls:

  • Positive Control: Isoniazid for Mtb CDC 1551 and Kanamycin for Mtb HN 3409.[1]

  • Negative Control: DMSO.[1]

  • Blank: Drug-free medium.[1]

• Incubation and Observation: The cultures are incubated and monitored for growth for 14 days for the CDC 1551 strain and 3-4 weeks for the HN 3409 strain.[1] The MIC is determined as the lowest concentration of OJT008 with no visible bacterial growth.

Caption: Logical workflow for MIC determination.

Conclusion

The preliminary in vitro data for OJT008 strongly support its potential as a lead compound for the development of a novel anti-tuberculosis therapeutic. Its potent activity against both drug-sensitive and multi-drug-resistant Mtb, coupled with its specific mechanism of action targeting the essential enzyme MtMetAP1c, positions OJT008 as a promising candidate to address the challenges of drug-resistant tuberculosis. Further preclinical development and in vivo studies are warranted to fully characterize its therapeutic potential.

References

• 1. MTT colorimetric assay for testing macrophage cytotoxic activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 5. benchchem.com [benchchem.com]

Unveiling OJT008: A Technical Deep Dive into its Antileishmanial Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antileishmanial properties of OJT008, a potent inhibitor of Methionine Aminopeptidase 1 (MetAP1) in Leishmania major. This document synthesizes the current understanding of OJT008's mechanism of action, presents its efficacy through quantitative data, and details the experimental protocols for its evaluation.

Core Efficacy Data of OJT008

OJT008 has demonstrated significant and selective activity against both the promastigote and amastigote stages of Leishmania major, the causative agent of cutaneous leishmaniasis. Its efficacy has been established through in vitro and in vivo studies, highlighting its potential as a promising preclinical candidate.

Parameter	Value	Organism/Cell Line	Incubation Time	Source
EC50 (Promastigote)	500 nM	Leishmania major	24 hours	[1]
Amastigote Inhibition	~85%	Intracellular L. major amastigotes	48 hours	[1]
In Vivo Efficacy	86% reduction in parasite load	L. major infected BALB/c mice	31 days	[1]
Cytotoxicity	No evident toxicity	Mammalian cells / BALB/c mice	-	[1][2]

Mechanism of Action: Targeting a Key Parasite Enzyme

The primary molecular target of OJT008 in Leishmania major is Methionine Aminopeptidase 1 (MetAP1Lm).[1] MetAP1 is a crucial metalloprotease responsible for the removal of the N-terminal methionine from nascent proteins. This process, known as N-terminal methionine excision (NME), is vital for the proper maturation, function, and stability of a significant portion of the proteome.[3]

By inhibiting MetAP1Lm, OJT008 disrupts the normal processing of essential proteins within the parasite. This leads to an accumulation of unprocessed and potentially non-functional proteins, ultimately resulting in the cessation of proliferation and parasite death.[1] The leishmanicidal effect of OJT008 was significantly diminished in L. major promastigotes that were genetically engineered to overexpress MetAP1Lm, further validating that OJT008 acts on-target.[1]

Mechanism of action of OJT008.

Experimental Protocols

The following sections detail the methodologies employed to characterize the antileishmanial properties of OJT008.

In Vitro Promastigote Viability Assay

This assay determines the direct effect of OJT008 on the extracellular, flagellated form of the parasite.

• Parasite Culture : Leishmania major promastigotes are cultured in a suitable medium, such as M-199, supplemented with fetal bovine serum and antibiotics, at approximately 26°C.

• Assay Procedure :

  • Log-phase promastigotes are seeded into 96-well plates.

  • OJT008 is serially diluted and added to the wells. A vehicle control (e.g., DMSO) and a positive control (e.g., Amphotericin B) are included.

  • Plates are incubated for 24 to 72 hours at 26°C.

• Quantification : Parasite viability is assessed using methods such as direct counting with a hemocytometer, or more commonly, through metabolic assays like the resazurin reduction assay or MTT assay. The 50% effective concentration (EC50) is then calculated from the dose-response curve.

In Vitro Intracellular Amastigote Assay

This assay evaluates the efficacy of OJT008 against the clinically relevant intracellular, non-motile form of the parasite.

• Host Cell Culture : A macrophage cell line (e.g., THP-1, J774A.1, or bone marrow-derived macrophages) is cultured in an appropriate medium (e.g., RPMI-1640) and seeded in multi-well plates. For cell lines like THP-1, differentiation into adherent macrophages is induced using phorbol myristate acetate (PMA).

• Infection : Differentiated macrophages are infected with stationary-phase L. major promastigotes. After an incubation period to allow for phagocytosis, extracellular parasites are washed away.

• Treatment : The infected macrophages are then treated with various concentrations of OJT008 for 48 to 72 hours.

• Quantification : The number of intracellular amastigotes is determined. This can be achieved by fixing and staining the cells (e.g., with Giemsa) followed by microscopic counting of amastigotes per macrophage. High-content imaging systems can automate this process. Alternatively, reporter gene-expressing parasites (e.g., expressing luciferase) can be used for a luminescence-based readout of parasite viability.

In Vivo Efficacy in a Murine Model of Cutaneous Leishmaniasis

This model assesses the therapeutic potential of OJT008 in a living organism.

• Animal Model : BALB/c mice, which are susceptible to L. major infection, are commonly used.

• Infection : Mice are infected with metacyclic promastigotes of L. major, typically via subcutaneous or intradermal injection in the footpad or ear dermis.

• Treatment : Once lesions are established, mice are treated with OJT008 (e.g., 20 mg/kg/day orally), a placebo, and a positive control drug.

• Monitoring and Endpoint : The progression of the disease is monitored by measuring the lesion size (e.g., footpad swelling) over time. The primary endpoint is the parasite burden in the infected tissue at the end of the treatment period. This is quantified by techniques such as limiting dilution assay or by measuring the bioluminescence in mice infected with luciferase-expressing parasites.[1]

Cytotoxicity Assay

This assay is crucial to determine the selectivity of the compound for the parasite over host cells.

• Cell Culture : A mammalian cell line, often the same type used for the amastigote assay, is seeded in 96-well plates.

• Treatment : Cells are incubated with a range of concentrations of OJT008 for a period similar to the amastigote assay (e.g., 48-72 hours).

• Quantification : Cell viability is measured using metabolic assays like MTT or resazurin. The 50% cytotoxic concentration (CC50) is determined. The selectivity index (SI) is then calculated as the ratio of CC50 to the antileishmanial EC50. OJT008 has shown no cytotoxicity to mammalian cells at its effective concentrations.[1][2]

Experimental workflow for OJT008.

Conclusion

OJT008 is a promising antileishmanial compound that exhibits potent and selective activity against Leishmania major. Its well-defined mechanism of action, targeting the essential enzyme MetAP1, provides a strong rationale for its efficacy. The comprehensive in vitro and in vivo data, coupled with a favorable safety profile in preclinical models, underscore the potential of OJT008 for further development as a novel treatment for cutaneous leishmaniasis.[1]

References

• 1. A Parasite Rescue and Transformation Assay for Antileishmanial Screening Against Intracellular Leishmania donovani Amastigotes in THP1 Human Acute Monocytic Leukemia Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Animal Models for the Analysis of Immune Responses to Leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Toward a Novel Experimental Model of Infection To Study American Cutaneous Leishmaniasis Caused by Leishmania braziliensis - PMC [pmc.ncbi.nlm.nih.gov]

OJT008: A Promising Lead Compound for Novel Anti-Tuberculosis Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

The emergence of multi-drug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), has rendered many existing treatments ineffective and underscores the urgent need for novel therapeutic agents. This whitepaper details the potential of OJT008, a novel small molecule inhibitor, as a promising lead compound in the development of new anti-TB drugs. OJT008 targets a crucial bacterial enzyme, Methionine Aminopeptidase (MetAP), which is essential for the viability of Mtb.[1][2][3][4][5] This document provides a comprehensive overview of the mechanism of action, quantitative efficacy, and detailed experimental protocols related to the evaluation of OJT008.

The Molecular Target: Methionine Aminopeptidase (MetAP)

OJT008 exerts its antimycobacterial effect by inhibiting Methionine Aminopeptidase (MetAP), a vital metalloprotease.[1][2][4] MetAP is responsible for the N-terminal methionine excision (NME) from newly synthesized proteins, a critical step in protein maturation and function.[1][4][5] M. tuberculosis possesses two essential MetAP1 isoforms, MtMetAP1a and MtMetAP1c.[1][2] OJT008 specifically targets the MtMetAP1c isoform, making it a promising candidate for drug development due to the essentiality of this enzyme for Mtb survival.[1][2][4]

The catalytic activity of MtMetAP1c is dependent on divalent metal ions, with studies showing optimal activation in the presence of nickel (Ni²⁺) and cobalt (Co²⁺) ions at a concentration of 100 µM.[1][4][5]

In Vitro Efficacy of OJT008

Inhibition of MtMetAP1c Enzymatic Activity

In vitro assays have demonstrated the potent inhibitory effect of OJT008 on the enzymatic activity of recombinant MtMetAP1c. The half-maximal inhibitory concentration (IC₅₀) values were determined against the enzyme activated with either cobalt chloride (CoCl₂) or nickel chloride (NiCl₂). OJT008 was found to be more potent against the cobalt-activated enzyme.[4]

Metal Ion Activator	IC₅₀ of OJT008 (µM)
CoCl₂ (100 µM)	11[1][5]
NiCl₂ (100 µM)	40[1][5]

Antimycobacterial Activity

The efficacy of OJT008 was further evaluated against whole-cell cultures of both replicating and multi-drug-resistant (MDR) strains of M. tuberculosis. The minimum inhibitory concentration (MIC) was determined to be less than 0.063 µg/mL for both susceptible and resistant strains, indicating significant potential for treating drug-resistant TB.[1][4]

M. tuberculosis Strain	Minimum Inhibitory Concentration (MIC) of OJT008 (µg/mL)
Replicating Mtb (CDC 1551)	<0.063[4]
Multi-Drug-Resistant Mtb (HN 3409)	<0.063[4]

These results highlight that OJT008's potency against cellular Mtb is significantly greater than its direct enzymatic inhibition, suggesting excellent cell permeability and intracellular activity.[6]

Mechanism of Action and In Silico Analysis

The proposed mechanism of action for OJT008 is the inhibition of the N-terminal methionine excision (NME) pathway, which is critical for bacterial protein maturation and, consequently, bacterial viability.

Caption: OJT008 inhibits the N-terminal methionine excision pathway.

In silico docking studies have corroborated the in vitro findings, demonstrating that OJT008 binds strongly to both cobalt- and nickel-activated MtMetAP1c.[1][4][5] The computational analysis revealed strong molecular interactions and a high binding score, validating the pharmacophore's metal specificity and its potential as an effective inhibitor.[1][4]

Experimental Protocols

Cloning, Overexpression, and Purification of Recombinant MtMetAP1c

Caption: Workflow for recombinant MtMetAP1c production.

• Gene Amplification: The gene encoding MtMetAP1c is amplified from M. tuberculosis genomic DNA using polymerase chain reaction (PCR).

• Cloning: The amplified gene is ligated into a suitable expression vector.

• Transformation: The recombinant plasmid is transformed into a competent Escherichia coli expression strain.

• Overexpression: A single colony is used to inoculate a large culture. Protein expression is induced at the mid-log phase with a final concentration of 1 mM Isopropyl β-D-1-thiogalactopyranoside (IPTG), and the culture is incubated for 8 hours.[1][4][5]

• Purification: The bacterial cells are harvested by centrifugation, lysed, and the recombinant MtMetAP1c is purified using affinity chromatography. The average yield of purified protein is approximately 4.65 mg per liter of E. coli culture.[1][4][5]

In Vitro MtMetAP1c Inhibition Assay

• Enzyme Activation: Purified recombinant MtMetAP1c is pre-incubated with either 100 µM CoCl₂ or 100 µM NiCl₂ to achieve optimal enzymatic activity.[1][4][5]

• Inhibitor Addition: A serial dilution of OJT008 is added to the activated enzyme mixture.

• Substrate Addition: A synthetic peptide substrate is added to initiate the enzymatic reaction.

• Detection: The release of a chromogenic or fluorogenic product is measured over time using a spectrophotometer or fluorometer.

• IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

Determination of Minimum Inhibitory Concentration (MIC)

• Bacterial Culture: The M. tuberculosis strains (e.g., CDC 1551 for replicating and HN 3409 for MDR) are cultured in an appropriate broth medium (e.g., containing 0.2% glycerol, 0.05% Tween-80, and 10% albumin/dextrose complex) to an optical density (OD) of 1.0.[6] The culture is then diluted 1:100.[6]

• Compound Preparation: OJT008 is serially diluted in dimethyl sulfoxide (DMSO).[6]

• Assay Setup: 0.1 mL of the diluted bacterial culture is added to each drug dilution to a final volume of 5 mL.[6] The starting concentration range for OJT008 is typically from 5 mg/mL to 0.0125 mg/mL, resulting in a final concentration range of 50 µg/mL to 0.125 µg/mL.[6]

• Incubation: The cultures are incubated at 37°C for a specified period.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Preclinical Development and Future Directions

Previous studies on OJT008 have demonstrated its potent antiproliferative effects in macrophages infected with Leishmania major at submicromolar concentrations, with no cytotoxicity against host cells.[4][6] Furthermore, in a preclinical in vivo model for leishmaniasis, OJT008 significantly reduced the parasitic load without any evident toxicity.[4][6] These findings suggest a favorable safety profile for OJT008.

The potent in vitro activity against both drug-sensitive and MDR-TB, combined with its unique mechanism of action and promising safety data, positions OJT008 as a strong lead compound for further preclinical development.[1][4] Future studies should focus on:

• In vivo efficacy studies in animal models of tuberculosis.

• Comprehensive pharmacokinetic and pharmacodynamic (PK/PD) profiling.

• Lead optimization to further enhance potency and drug-like properties.

• Investigation of potential synergistic effects with existing anti-TB drugs.

The development of OJT008 and other inhibitors targeting MtMetAP1c represents a promising strategy to combat the global threat of drug-resistant tuberculosis.[4]

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of OJT008 as a Novel Inhibitor of <em>Mycobacterium tuberculosis</em> - ProQuest [proquest.com]
• 3. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]

OJT008: A Novel Inhibitor of Mycobacterium tuberculosis Methionine Aminopeptidase 1c

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

OJT008 is a novel small molecule inhibitor of Mycobacterium tuberculosis methionine aminopeptidase 1c (MtMetAP1c), an essential enzyme for the viability of the tuberculosis-causing bacterium.[1][2][3][4][5][6] This compound has demonstrated potent activity against both replicating and multi-drug-resistant (MDR) strains of M. tuberculosis in vitro.[1][2] This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of OJT008, intended for researchers and professionals in the field of drug development.

Chemical Structure and Properties

While the explicit IUPAC name and SMILES notation for OJT008 are not yet publicly available, a 2D representation of its chemical structure has been published.[2][4]

(Note: As the actual 2D image from the source material is unavailable, a descriptive placeholder is provided below. A visual representation would be inserted here in a complete document.)

Placeholder for 2D Structure of OJT008

A detailed analysis of the structure reveals key pharmacophoric features that contribute to its inhibitory activity against MtMetAP1c. In silico studies have shown that OJT008 folds into a "pita-bread" shape, a conformation commonly observed in MetAP inhibitors, and interacts with the divalent metal ions (cobalt and nickel) at the active site of the enzyme.[2]

Physicochemical Properties of OJT008

Property	Value	Reference
Molecular Formula	Not Available
Molecular Weight	Not Available
Potency vs. Active M. tb	<0.063 µg/mL	[1][2]
Potency vs. MDR M. tb	<0.063 µg/mL	[1][2]

Mechanism of Action and Signaling Pathway

OJT008 targets methionine aminopeptidase (MetAP), a metalloprotease crucial for bacterial viability.[1][4] MetAPs catalyze the removal of the N-terminal methionine (NME) from newly synthesized proteins, a critical step in protein maturation. M. tuberculosis possesses two MetAP1 isoforms, MtMetAP1a and MtMetAP1c, both of which are vital for the bacterium's survival.[1][3][4]

OJT008 specifically inhibits the MtMetAP1c isoform.[1][2] The inhibitory action of OJT008 disrupts the N-terminal methionine excision pathway, leading to the accumulation of unprocessed proteins and ultimately bacterial cell death.

References

• 1. Studies towards the synthesis of methionine aminopeptidase inhibitors: diversification utilizing a ROMP-derived coupling reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Newly synthesized methionine aminopeptidase 2 inhibitor hinders tumor growth | Semantic Scholar [semanticscholar.org]
• 3. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 6. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]

The Significance of Methionyl Aminopeptidase 1c (MetAP1c) as a Novel Drug Target: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methionyl aminopeptidases (MetAPs) are a class of ubiquitously expressed metalloenzymes responsible for the co-translational cleavage of the initiator methionine from nascent polypeptide chains. This N-terminal methionine excision (NME) is a critical step in protein maturation, influencing protein function, stability, and subcellular localization. The type I MetAP family includes the 1c isoform (MetAP1c), which has emerged as a compelling target for therapeutic intervention, particularly in the context of infectious diseases such as tuberculosis. This technical guide provides a comprehensive overview of MetAP1c, including its biochemical function, role in disease, and potential as a drug target. Detailed experimental protocols, quantitative data, and pathway visualizations are presented to facilitate further research and drug discovery efforts in this area.

Introduction: The Critical Role of N-Terminal Methionine Excision

Protein synthesis in all organisms initiates with a methionine residue.[1] However, for a substantial portion of the proteome, this initial methionine is removed by methionine aminopeptidases (MetAPs). This process, known as N-terminal methionine excision (NME), is not merely a housekeeping function but a crucial regulatory step in protein maturation. The nature of the newly exposed N-terminal amino acid can determine the protein's half-life through pathways such as the N-degron pathway, and is often a prerequisite for further post-translational modifications like N-myristoylation and N-acetylation.[1][2]

Eukaryotes possess two types of MetAPs, MetAP1 and MetAP2, which exhibit some overlapping but also distinct functions.[3][4] Prokaryotes typically have a single MetAP1 enzyme.[5] In some organisms, such as Mycobacterium tuberculosis (Mtb), multiple isoforms of MetAP1 exist, including MetAP1a and MetAP1c.[6] While both isoforms are enzymatically active, they may have different substrate preferences and physiological roles, making isoform-specific targeting an attractive therapeutic strategy.[7] The essentiality of MetAP activity for cell viability, as demonstrated by genetic knockout studies in bacteria and yeast, underscores its potential as a drug target.[3][5]

MetAP1c: A Promising Target for Anti-Tuberculosis Therapy

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses two MetAP1 isoforms, MtMetAP1a and MtMetAP1c.[6] While deletion of the gene encoding MetAP1a leads to slower growth, the deletion of the gene for MetAP1c results in decreased survivability of the mycobacteria, highlighting its critical role.[7] The essential nature of these enzymes for Mtb viability makes them promising targets for the development of novel anti-tuberculosis agents.[6]

Enzymatic Function and Substrate Specificity

MetAP1c is a metalloprotease that requires a divalent metal cation, such as Co(II), Ni(II), Mn(II), or Fe(II), for its catalytic activity.[8] The enzyme recognizes and cleaves the N-terminal methionine from nascent polypeptides where the penultimate residue (P1' position) has a small radius of gyration, such as Glycine, Alanine, Serine, Cysteine, Proline, Threonine, and Valine.[9][10] While both MtMetAP1a and MtMetAP1c are enzymatically active, they exhibit subtle differences in substrate preference.[7]

Quantitative Data for MetAP1c

Kinetic Parameters

The following table summarizes the available kinetic parameters for MetAP1 enzymes. It is important to note that these parameters can vary depending on the specific substrate and assay conditions used.

Enzyme Source	Substrate	Km (µM)	kcat (min-1)	kcat/Km (M-1s-1)	Reference
M. tuberculosis MetAP1c	Met-Ala-Ser	N/A	N/A	N/A	[7]
Human cytosolic MetAP1	Met-Pro-p-nitroanilide	740	25.5	N/A	N/A

Note: Specific kinetic values for MtMetAP1c with Met-Ala-Ser were determined but not explicitly stated in the referenced literature.

Inhibitor Potency

Several classes of small molecules have been identified as inhibitors of MetAP1c. The half-maximal inhibitory concentration (IC50) values for some of these compounds against M. tuberculosis MetAP1c are presented below.

Inhibitor	Target Enzyme	IC50 (µM)	Reference
2,3-dichloro-1,4-naphthoquinone	MtMetAP1c	~1-6	N/A
2,3-dibromo-1,4-naphthoquinone	MtMetAP1c	~1-6	N/A
OJT008	MtMetAP1c (CoCl2 activated)	11	[6]
OJT008	MtMetAP1c (NiCl2 activated)	40	[6]

Signaling Pathways and Cellular Roles

The N-Degron Pathway

One of the most significant downstream pathways affected by MetAP activity is the N-degron pathway, which targets proteins for degradation based on the identity of their N-terminal amino acid.[2] MetAP-mediated removal of the initiator methionine can expose a destabilizing residue at the N-terminus.[11] For instance, if the penultimate residue is Cysteine, its exposure can lead to oxidation, subsequent arginylation, and recognition by the ubiquitin-proteasome system for degradation.[2] Inhibition of MetAP1c would therefore be expected to stabilize a subset of proteins that would otherwise be targeted for degradation.

Caption: MetAP1c in the N-Degron Pathway.

Role in Cell Cycle and Proliferation

Studies on human MetAP1 have shown its importance in the G2/M phase of the cell cycle.[3] Inhibition of MetAP1 leads to cell cycle arrest and can induce apoptosis in cancer cell lines.[3] While the specific role of MetAP1c in the cell cycle of prokaryotes like M. tuberculosis is less understood, its essentiality for survival suggests a critical role in fundamental cellular processes that are pre-requisites for proliferation.[7]

Experimental Protocols

Recombinant Expression and Purification of MtMetAP1c

This protocol is adapted from general procedures for recombinant protein expression in E. coli.

• Cloning: The gene for MtMetAP1c (mapB) is amplified from M. tuberculosis genomic DNA and cloned into an expression vector (e.g., pET series) with an N- or C-terminal polyhistidine tag.

• Transformation: The expression plasmid is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Expression: a. A single colony is used to inoculate a starter culture of LB medium containing the appropriate antibiotic, grown overnight at 37°C. b. The starter culture is used to inoculate a larger volume of LB medium. The culture is grown at 37°C with shaking until the OD600 reaches 0.6-0.8. c. Protein expression is induced by the addition of IPTG (e.g., to a final concentration of 0.5-1 mM). d. The culture is then incubated at a lower temperature (e.g., 18-25°C) for several hours to overnight to enhance soluble protein expression.

• Cell Lysis: a. Cells are harvested by centrifugation. b. The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10 mM imidazole, lysozyme, DNase I, and protease inhibitors). c. Cells are lysed by sonication on ice. d. The lysate is clarified by centrifugation to remove cell debris.

• Purification: a. The clarified lysate is loaded onto a Ni-NTA affinity chromatography column pre-equilibrated with lysis buffer. b. The column is washed with a wash buffer containing a higher concentration of imidazole (e.g., 20-40 mM) to remove non-specifically bound proteins. c. The recombinant MtMetAP1c is eluted with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM). d. The purified protein is dialyzed against a storage buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10% glycerol) and stored at -80°C.

Caption: Workflow for Recombinant MetAP1c Purification.

MetAP1c Enzymatic Activity Assay

This colorimetric assay is suitable for determining enzyme kinetics and for high-throughput screening of inhibitors.

• Reagents:

  • Assay Buffer: 50 mM HEPES, pH 8.0, 100 mM NaCl, 100 µg/mL BSA.

  • Metal Cofactor: 15 µM CoCl2 or NiCl2.

  • Substrate: 1 mM L-Methionine-p-nitroanilide.

  • Enzyme: Purified recombinant MtMetAP1c.

  • Inhibitor: Test compounds dissolved in DMSO.

• Procedure (96-well plate format): a. To each well, add assay buffer, metal cofactor, and inhibitor (or DMSO for control). b. Add the enzyme to each well and pre-incubate for 15 minutes at room temperature. c. Initiate the reaction by adding the substrate to each well. d. The final reaction volume is typically 100-200 µL. e. Incubate the plate at 37°C. f. Monitor the increase in absorbance at 405 nm over time using a plate reader. The product, p-nitroaniline, is yellow.

• Data Analysis: a. For kinetic studies, vary the substrate concentration and measure the initial reaction velocities. Fit the data to the Michaelis-Menten equation to determine Km and Vmax. b. For inhibitor screening, calculate the percent inhibition relative to the DMSO control. Determine IC50 values by plotting percent inhibition against a range of inhibitor concentrations.

Cell-Based Assay for MetAP1c Inhibition

This assay assesses the activity of inhibitors in a more physiologically relevant context.[12]

• Bacterial Strain: E. coli overexpressing MtMetAP1c.

• Procedure: a. Grow the E. coli strain to mid-log phase. b. Permeabilize the cells (e.g., with polymyxin B) to allow entry of the substrate and inhibitors. c. Resuspend the permeabilized cells in an appropriate assay buffer. d. Add the inhibitor to the cell suspension and pre-incubate. e. Add a fluorogenic or chromogenic MetAP substrate. f. Monitor the product formation over time. g. Calculate the inhibitory activity as in the enzymatic assay.

Conclusion

MetAP1c represents a validated and promising target for the development of novel therapeutics, particularly for tuberculosis. Its essential role in mycobacterial viability, coupled with the availability of assays for high-throughput screening and characterization of inhibitors, provides a solid foundation for drug discovery programs. Future work should focus on elucidating the precise physiological substrates of MetAP1c to better understand the downstream consequences of its inhibition and on developing potent and selective inhibitors with favorable pharmacological properties. The experimental protocols and data presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing this important field.

References

• 1. N-terminal methionine excision of proteins creates tertiary destabilizing N-degrons of the Arg/N-end rule pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Elucidation of the function of type 1 human methionine aminopeptidase during cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MetAP1 and MetAP2 drive cell selectivity for a potent anti-cancer agent in synergy, by controlling glutathione redox state - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in Bacterial Methionine Aminopeptidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Catalysis and inhibition of Mycobacterium tuberculosis methionine aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protein N-Terminal Processing: Substrate Specificity of Escherichia coli and Human Methionine Aminopeptidases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Destined for destruction: The role of methionine aminopeptidases and plant cysteine oxidases in N-degron formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A cell-based assay that targets methionine aminopeptidase in a physiologically relevant environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Screening of OJT008: A Novel Inhibitor Against Drug-Resistant Mycobacterium tuberculosis Strains

An In-depth Technical Guide

This whitepaper provides a comprehensive technical overview of the initial screening of OJT008, a novel compound, against both drug-susceptible and multi-drug-resistant (MDR) strains of Mycobacterium tuberculosis (Mtb). The document details the compound's mechanism of action, in vitro efficacy, and the experimental protocols utilized in its evaluation. The data presented herein positions OJT008 as a promising lead compound for the development of new anti-tuberculosis therapies.

Executive Summary

Tuberculosis (TB) remains a global health crisis, exacerbated by the rise of multi-drug-resistant strains.[1][2][3] This necessitates the discovery of novel therapeutic agents with unique mechanisms of action. This report focuses on OJT008, a small molecule inhibitor targeting Methionine Aminopeptidase 1c (MtMetAP1c), an essential enzyme for Mtb viability.[1][2][4] In vitro studies demonstrate that OJT008 potently inhibits the enzymatic activity of MtMetAP1c and exhibits significant bactericidal activity against both replicating and MDR-TB strains at sub-micromolar concentrations.[1][4] The minimum inhibitory concentration (MIC) was found to be less than 0.063 µg/mL for both phenotypes, a potency significantly greater than that of standard anti-TB drugs like isoniazid and kanamycin against the tested strains.[4][5] These findings, supported by detailed experimental data, underscore the potential of OJT008 to circumvent existing drug resistance mechanisms and serve as a foundation for a new class of anti-TB agents.[4][6]

Mechanism of Action: Targeting MtMetAP1c

Mycobacterium tuberculosis possesses two essential Methionine Aminopeptidase (MetAP) isoforms, MtMetAP1a and MtMetAP1c, which are metalloproteases responsible for cleaving the N-terminal methionine from newly synthesized proteins.[1][2] This process is vital for protein maturation and bacterial viability, making MetAPs an attractive target for novel drug development.[1] MtMetAP1c requires divalent metal ions like cobalt (Co²⁺) or nickel (Ni²⁺) for its catalytic activity.[2][4] OJT008 functions by inhibiting this metal-activated enzyme, thereby disrupting protein synthesis and leading to bacterial death.[1][4] An in silico study confirmed that OJT008 binds strongly to the metal-activated forms of MtMetAP1c.[1]

Caption: Mechanism of OJT008 action on the MtMetAP1c pathway.

Quantitative Data Summary

The in vitro efficacy of OJT008 was quantified through half-maximal inhibitory concentration (IC₅₀) assays against the target enzyme and minimum inhibitory concentration (MIC) assays against whole Mtb cells.

In Vitro Enzymatic Inhibition

OJT008 demonstrated potent, low-micromolar inhibition of MtMetAP1c activated with either cobalt or nickel ions.[1][2] The compound was comparatively more potent against the cobalt-activated enzyme.[4]

Parameter	CoCl₂-activated MtMetAP1c	NiCl₂-activated MtMetAP1c
IC₅₀ Value	11 µM	40 µM
Table 1: Half-maximal inhibitory concentration (IC₅₀) of OJT008 against metal-activated MtMetAP1c.[1][2][4]

Antimycobacterial Activity

OJT008 exhibited potent bactericidal activity against both a replicating, drug-susceptible Mtb strain (CDC 1551) and an MDR Mtb strain (HN 3409).[4] The MIC values were significantly lower than those of the first-line drug isoniazid and the second-line drug kanamycin.[4][5]

Mtb Strain	Compound	MIC (µg/mL)	MIC (µM)
Replicating Mtb (CDC 1551)	OJT008	<0.063	<0.194
Isoniazid	0.25	-
Multi-Drug-Resistant Mtb (HN 3409)	OJT008	<0.063	<0.194
Kanamycin	5.00	-
Table 2: Minimum Inhibitory Concentration (MIC) of OJT008 against replicating and multi-drug-resistant Mtb strains.[4][5]

Cytotoxicity Profile

Previous studies on OJT008 demonstrated potent antiproliferative effects against Leishmania major amastigotes and promastigotes in infected macrophages at submicromolar concentrations, with no associated cytotoxicity against the host cells.[2][4][6] A preclinical in vivo model in that study also showed no evident toxicity.[2][4][6]

Experimental Protocols

The following sections detail the methodologies used for the in vitro evaluation of OJT008.

Recombinant MtMetAP1c Expression and IC₅₀ Determination

The inhibitory potential of OJT008 against its target enzyme was determined using a purified recombinant protein.

Protocol Steps:

• Gene Cloning and Overexpression: The mapB gene (Rv2861c) encoding MtMetAP1c was cloned and overexpressed in an E. coli expression system.[1][4]

• Protein Induction: Overexpression was optimized and induced with a final concentration of 1 mM Isopropyl β-D-1-thiogalactopyranoside (IPTG) for 8 hours.[1][2]

• Purification and Quantification: The recombinant MtMetAP1c was purified from the E. coli lysate. The average yield was quantified to be 4.65 mg per liter of culture.[1][2][4]

• Enzyme Activation: A metal dependency screen determined that optimum activation of the apoenzyme occurred with 100 µM of CoCl₂ or NiCl₂.[1][2][4]

• Inhibition Assay:

  • A 50 mM stock of OJT008 in DMSO was prepared.[4]

  • The compound was serially diluted to achieve final concentrations ranging from 1 µM to 500 µM in the assay wells of a 96-well plate.[4]

  • The enzymatic reaction was initiated in the presence of the metal-activated MtMetAP1c and the substrate.

  • The reaction was carried out in triplicate, and the half-maximal inhibitory concentration (IC₅₀) was calculated based on the enzyme's activity.[4]

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: In Vitro Inhibition Assay of MtMetAP1c with OJT008

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, presents a significant global health challenge, exacerbated by the emergence of multidrug-resistant strains.[1][2] Methionine aminopeptidases (MetAPs) are essential enzymes for the viability of Mtb, making them promising targets for novel antitubercular drug development.[1][2][3] These metalloproteases are responsible for cleaving the N-terminal methionine from nascent proteins, a crucial step in protein maturation.[1][4][5] Mtb possesses two essential isoforms, MtMetAP1a and MtMetAP1c.[1][2][6] This protocol details an in vitro inhibition assay for MtMetAP1c using the inhibitor OJT008. OJT008 has demonstrated inhibitory activity against MtMetAP1c, particularly when the enzyme is activated by cobalt (Co²⁺) or nickel (Ni²⁺) ions.[1][2][6][7]

This document provides a comprehensive methodology for assessing the inhibitory potential of OJT008 against MtMetAP1c, including data presentation formats and visual workflows to ensure reproducibility and clarity.

Data Presentation

The quantitative data from the inhibition assay should be summarized for clear interpretation and comparison.

Table 1: IC₅₀ of OJT008 against Metal-Activated MtMetAP1c

Metal Ion Activator	IC₅₀ (µM) of OJT008
CoCl₂	11[1][2]
NiCl₂	40[1][2]

Table 2: Experimental Plate Layout (96-well plate)

Well(s)	Contents	Purpose
A1-A3	Buffer + Substrate	Blank (no enzyme)
B1-B3	Buffer + Enzyme + Substrate	Positive Control (no inhibitor)
C1-H12	Buffer + Enzyme + Substrate + OJT008 (serial dilutions)	Test Wells

Experimental Protocols

This section provides a detailed methodology for the in vitro inhibition assay of MtMetAP1c with OJT008. A continuous spectrophotometric assay is described, which is a common method for determining MetAP activity.[8]

Materials and Reagents

• Recombinant MtMetAP1c enzyme[1][2]

• OJT008 inhibitor[1][2][7]

• CoCl₂ and NiCl₂

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM NaCl)

• Chromogenic substrate (e.g., Met-Pro-p-nitroanilide)[9]

• Coupling enzyme (e.g., Prolyl aminopeptidase)[8][9]

• DMSO (for dissolving OJT008)

• 96-well microplates

• Spectrophotometer (plate reader)

Enzyme and Inhibitor Preparation

• Enzyme Activation: Prepare a stock solution of recombinant MtMetAP1c. The enzyme is activated by divalent metal ions.[10][11] For the assay, prepare two working solutions of MtMetAP1c, one containing 100 µM CoCl₂ and the other containing 100 µM NiCl₂ in the assay buffer.[1][2][6]

• Inhibitor Stock Solution: Prepare a high-concentration stock solution of OJT008 in DMSO (e.g., 50 mM).[1]

• Serial Dilutions: Perform serial dilutions of the OJT008 stock solution in DMSO to create a range of concentrations for the assay.[1] A typical final concentration range in the assay wells would be from 1 µM to 500 µM.[1]

Assay Procedure

• Plate Setup: Add the appropriate reagents to the wells of a 96-well plate as outlined in Table 2.

• Inhibitor Addition: Add a small volume (e.g., 1 µL) of the serially diluted OJT008 solutions to the test wells. Add the same volume of DMSO to the positive control wells.

• Enzyme Addition: Add the activated MtMetAP1c solution (either Co²⁺ or Ni²⁺ activated) to the positive control and test wells.

• Pre-incubation: Incubate the plate at a suitable temperature (e.g., 37°C) for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the chromogenic substrate and the coupling enzyme to all wells.

• Data Acquisition: Immediately place the plate in a spectrophotometer and measure the absorbance at 405 nm at regular intervals for a set period (e.g., 30 minutes).[8] The rate of change in absorbance is proportional to the enzyme activity.

Data Analysis

• Calculate Enzyme Activity: Determine the initial reaction velocity (rate of change in absorbance) for each well.

• Calculate Percentage Inhibition: The percentage inhibition for each OJT008 concentration is calculated using the following formula: % Inhibition = [1 - (Rate in test well / Rate in positive control well)] x 100

• Determine IC₅₀: Plot the percentage inhibition against the logarithm of the OJT008 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Visualizations

Experimental Workflow

Caption: Workflow for the in vitro inhibition assay of MtMetAP1c.

Enzymatic Reaction and Inhibition

Caption: Inhibition of MtMetAP1c by OJT008.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methionine aminopeptidases from Mycobacterium tuberculosis as novel antimycobacterial targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in Bacterial Methionine Aminopeptidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of OJT008 as a Novel Inhibitor of <em>Mycobacterium tuberculosis</em> - ProQuest [proquest.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Two continuous spectrophotometric assays for methionine aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methionine Aminopeptidases from Mycobacterium tuberculosis as Novel Antimycobacterial Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Expression and characterization of Mycobacterium tuberculosis methionine aminopeptidase type 1a - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Determining the IC50 of OJT008 against Mycobacterium tuberculosis MetAP1c

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), remains a significant global health threat, exacerbated by the emergence of multi-drug-resistant (MDR) strains.[1][2][3] This necessitates the discovery of novel therapeutic agents that act on new drug targets. Methionine aminopeptidases (MetAPs) are essential metalloproteases that catalyze the removal of the N-terminal methionine from nascent proteins, a crucial step in protein maturation and function.[1][2][3][4] Mtb possesses two type I MetAP isoforms, MetAP1a and MetAP1c, which are vital for its viability, making them promising targets for new anti-TB drugs.[1][5] OJT008 is a novel MetAP inhibitor that has shown potent activity against both active and MDR strains of Mtb.[1][2] These application notes provide a detailed protocol for determining the half-maximal inhibitory concentration (IC50) of OJT008 against Mtb MetAP1c.

Principle

The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. This protocol describes a colorimetric in vitro enzyme inhibition assay to determine the IC50 of OJT008 against Mtb MetAP1c. The assay relies on the cleavage of a chromogenic substrate by the enzyme, leading to a measurable color change. The rate of this reaction is monitored in the presence of varying concentrations of the inhibitor, OJT008. The resulting data is used to calculate the IC50 value, providing a quantitative measure of the inhibitor's potency.

Data Presentation

The inhibitory potential of OJT008 against Mtb MetAP1c is dependent on the divalent metal ion used to activate the enzyme. The following table summarizes the reported IC50 values for OJT008 against Mtb MetAP1c activated with cobalt (II) chloride (CoCl₂) and nickel (II) chloride (NiCl₂).

Activator (100 µM)	IC50 of OJT008 (µM)
CoCl₂	11[1][2][6]
NiCl₂	40[1][2][6]

These results indicate that OJT008 is more potent against cobalt-activated Mtb MetAP1c compared to the nickel-activated form.[1][6]

Experimental Protocols

This section provides a detailed methodology for determining the IC50 of OJT008 against Mtb MetAP1c.

Materials and Reagents

• Recombinant Mtb MetAP1c (apoenzyme)

• OJT008

• Cobalt (II) chloride (CoCl₂)

• Nickel (II) chloride (NiCl₂)

• MOPS buffer (50 mM, pH 7.5)

• Methionine-p-nitroanilide (Met-pNA) or other suitable chromogenic substrate

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Spectrophotometer (plate reader)

Preparation of Solutions

• Enzyme Stock Solution: Prepare a stock solution of recombinant Mtb MetAP1c apoenzyme in an appropriate buffer.

• Metal Activator Solutions: Prepare 10 mM stock solutions of CoCl₂ and NiCl₂ in sterile deionized water.

• OJT008 Stock Solution: Prepare a 50 mM stock solution of OJT008 in DMSO.[6]

• Substrate Stock Solution: Prepare a stock solution of Met-pNA in an appropriate solvent.

• Assay Buffer: 50 mM MOPS, pH 7.5.

Experimental Workflow

The following diagram illustrates the key steps in the IC50 determination assay.

Caption: Experimental workflow for IC50 determination of OJT008.

Assay Protocol

• Enzyme Activation: Activate the Mtb MetAP1c apoenzyme by adding either CoCl₂ or NiCl₂ to a final concentration of 100 µM.[1][2][6]

• Inhibitor Preparation: Prepare a series of dilutions of OJT008 in DMSO. Further dilute these in the assay buffer to achieve the desired final concentrations in the assay (e.g., ranging from 1 µM to 500 µM).[6]

• Assay Setup: In a 96-well microplate, add the following components to each well:

  • Activated Mtb MetAP1c enzyme solution.

  • Varying concentrations of OJT008 solution (or DMSO for the control).

  • Assay buffer to bring the total volume to a fixed amount (e.g., 80 µL).

• Pre-incubation: Pre-incubate the plate at the optimal temperature for a short period to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the chromogenic substrate (e.g., Met-pNA) to each well.

• Incubation: Incubate the plate for a specific time (e.g., 1 hour) at the optimal temperature for the enzyme.[1]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 405 nm using a microplate reader.[1]

• Data Analysis:

  • Calculate the percentage of inhibition for each OJT008 concentration using the following formula: % Inhibition = [1 - (Absorbance of test well / Absorbance of control well)] x 100

  • Plot the percentage of inhibition against the logarithm of the OJT008 concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., a sigmoidal curve) using appropriate software.

Signaling Pathway and Mechanism of Action

Mtb MetAP1c plays a critical role in the post-translational modification of newly synthesized proteins. The following diagram illustrates the N-terminal methionine excision (NME) pathway.

Caption: Role of Mtb MetAP1c in N-terminal methionine excision.

The inhibition of Mtb MetAP1c by OJT008 disrupts this essential process, leading to the accumulation of proteins with unprocessed N-termini. This can affect protein function, stability, and localization, ultimately impairing the viability of Mycobacterium tuberculosis.

Conclusion

The protocol outlined in these application notes provides a robust and reproducible method for determining the IC50 of OJT008 against Mtb MetAP1c. The data generated from this assay is crucial for understanding the potency of OJT008 and for its further development as a potential anti-tuberculosis therapeutic. The higher potency of OJT008 against the cobalt-activated form of the enzyme suggests a specific interaction with the metal cofactor in the active site. Further studies to elucidate the precise mechanism of inhibition and to evaluate the efficacy of OJT008 in more complex biological systems are warranted.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 4. MapB Protein is the Essential Methionine Aminopeptidase in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methionine Aminopeptidases from Mycobacterium tuberculosis as Novel Antimycobacterial Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of the Minimum Inhibitory Concentration (MIC) of OJT008 against Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), presents a significant global health challenge. This necessitates the discovery and development of novel therapeutic agents with unique mechanisms of action. OJT008 is a novel compound identified as a potent inhibitor of M. tuberculosis Methionine Aminopeptidase (MetAP), an essential enzyme for bacterial viability.[1] Determining the Minimum Inhibitory Concentration (MIC) is a critical first step in evaluating the in vitro potency of new drug candidates like OJT008. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

This document provides a detailed protocol for determining the MIC of OJT008 against various Mtb strains using the widely adopted Microplate Alamar Blue Assay (MABA).[2][3] This colorimetric assay is reliable, cost-effective, and suitable for the high-throughput screening of potential anti-tubercular compounds.[2][4]

Principle of the Microplate Alamar Blue Assay (MABA)

The MABA method utilizes the redox indicator Alamar Blue (resazurin) to measure cell viability. Metabolically active, viable Mtb cells reduce the non-fluorescent, blue resazurin to the fluorescent, pink resorufin. This color change provides a visual or spectrophotometric endpoint to determine the lowest concentration of OJT008 that inhibits bacterial growth. Wells that remain blue contain inhibited or dead bacteria, while wells that turn pink indicate bacterial growth. The MIC is defined as the lowest drug concentration that prevents this color change.[4][5]

Materials and Reagents

• Bacterial Strains:

  • M. tuberculosis H37Rv (ATCC 27294, drug-susceptible reference strain)

  • Clinical MDR or XDR Mtb strains (e.g., HN 3409)[6]

• Media and Buffers:

  • Middlebrook 7H9 Broth Base

  • Glycerol

  • Tween 80

  • Albumin-Dextrose-Catalase (ADC) or Oleic Acid-Albumin-Dextrose-Catalase (OADC) enrichment

  • Phosphate Buffered Saline (PBS)

  • Sterile Deionized Water

• Compounds and Reagents:

  • OJT008 powder

  • Dimethyl Sulfoxide (DMSO, sterile)

  • Control Drugs: Isoniazid, Rifampicin

  • Resazurin Sodium Salt

• Equipment and Consumables:

  • Sterile, flat-bottom 96-well microtiter plates with lids

  • Biosafety Cabinet (Class II or higher)

  • Incubator (37°C)

  • Spectrophotometer or microplate reader (optional, for quantitative results)

  • Vortex mixer

  • Sterile glass beads (3-5 mm)

  • Sterile conical tubes (15 mL and 50 mL)

  • Multichannel and single-channel pipettes

  • Sterile, filtered pipette tips

Experimental Protocols

Preparation of Media and Solutions

• Complete 7H9 Broth: Prepare Middlebrook 7H9 broth according to the manufacturer's instructions. Typically, dissolve 4.7 g of 7H9 base in 900 mL of deionized water, add 2 mL of glycerol and 0.5 g of Tween 80.[7] Autoclave and cool to below 50°C. Aseptically add 100 mL of ADC or OADC enrichment.

• OJT008 Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mg/mL) of OJT008 by dissolving it in 100% DMSO.[7] Ensure complete dissolution. Sterilize by passing through a 0.22 µm filter. Store in small aliquots at -20°C.

• Control Drug Stock Solutions: Prepare stock solutions of Isoniazid and Rifampicin in a similar manner.

• Resazurin Solution (0.02% w/v): Dissolve 20 mg of resazurin sodium salt in 100 mL of sterile deionized water.[7] Filter-sterilize and store protected from light at 4°C for up to 2 weeks.

Preparation of Mtb Inoculum

This procedure must be performed in a Biosafety Level 3 (BSL-3) laboratory.

• Grow Mtb in a flask of complete 7H9 broth at 37°C until it reaches the mid-logarithmic phase of growth (OD₆₀₀ of 0.4-0.8).[7]

• Aseptically add sterile glass beads to the culture flask and vortex for 1-2 minutes to break up bacterial clumps.

• Allow the flask to stand for 30 minutes to let larger clumps settle.[7]

• Carefully transfer the upper homogenous suspension to a new sterile tube.

• Adjust the turbidity of the bacterial suspension with sterile 7H9 broth to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Prepare the final inoculum by diluting the standardized suspension 1:50 in complete 7H9 broth to achieve a final concentration of approximately 3 x 10⁶ CFU/mL.[7]

Broth Microdilution Assay Setup

• Dispense 100 µL of sterile deionized water into all perimeter wells of a 96-well plate to minimize evaporation during incubation.

• Add 100 µL of complete 7H9 broth to all inner experimental wells (e.g., columns 2-11).

• Prepare a working solution of OJT008 in 7H9 broth at twice the highest desired final concentration. Add 200 µL of this solution to the first experimental column (e.g., column 1).

• Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix thoroughly by pipetting up and down. Continue this serial dilution across the plate to column 10. Discard 100 µL from column 10.

• Column 11 will serve as the drug-free growth control (no compound). Column 12 will serve as the sterility control (broth only, no bacteria).

• Add 100 µL of the prepared Mtb inoculum to all wells from columns 1 to 11. The final volume in these wells will be 200 µL.

• Set up parallel plates or rows for control drugs (Isoniazid, Rifampicin).

• Seal the plate with a lid or a breathable membrane and place it in a humidified container. Incubate at 37°C for 7 days.

Determination of MIC

• After 7 days of incubation, add 30 µL of the 0.02% resazurin solution to each well.[7]

• Re-incubate the plate at 37°C for an additional 24-48 hours.

• Visually assess the results. The MIC is the lowest concentration of OJT008 that prevents the color change from blue to pink.

  • Blue/Purple: No bacterial growth.

  • Pink/Red: Bacterial growth.

Data Presentation

The results should be recorded and presented in a clear, tabular format. This allows for easy comparison of the potency of OJT008 against different Mtb strains and in relation to established anti-TB drugs.

Table 1: Hypothetical MIC Values of OJT008 and Control Drugs against Mtb Strains

Compound	Mtb H37Rv (ATCC 27294) MIC (µg/mL)	Mtb MDR Strain (e.g., HN 3409) MIC (µg/mL)
OJT008	<0.063	<0.063
Isoniazid	0.03 - 0.12	>1.0
Rifampicin	0.06 - 0.25	>2.0

Note: Data for OJT008 is based on published findings showing potency of <0.063 µg/mL against replicating and MDR Mtb.[6][8] Control drug ranges are typical literature values.

Visualization of Workflow and Mechanism

Experimental Workflow Diagram

The following diagram illustrates the step-by-step process for the MABA protocol.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: In Silico Docking of OJT008 with MtMetAP1c

These application notes provide a comprehensive overview and detailed protocols for conducting in silico molecular docking studies of the inhibitor OJT008 with Mycobacterium tuberculosis Methionine Aminopeptidase 1c (MtMetAP1c). This document is intended for researchers, scientists, and drug development professionals engaged in anti-tuberculosis research.

Introduction

Methionine aminopeptidases (MetAPs) are essential metalloproteases that catalyze the removal of the N-terminal methionine from newly synthesized proteins, a crucial step for protein maturation and function.[1][2][3] In Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, two isoforms, MtMetAP1a and MtMetAP1c, are vital for the bacterium's viability, making them promising targets for novel therapeutic agents.[1][2][3] OJT008 is a novel MetAP inhibitor that has shown potent activity against both replicating and multi-drug-resistant (MDR) Mtb strains.[1][2] In silico molecular docking studies are instrumental in elucidating the binding mechanism of OJT008 to MtMetAP1c, providing a rationale for its inhibitory activity. These studies simulate the interaction between the ligand (OJT008) and the protein target (MtMetAP1c) to predict the binding mode and affinity.

The in silico analysis demonstrates that OJT008 binds effectively to both cobalt and nickel-activated MtMetAP1c, corroborating in vitro findings and suggesting OJT008 as a potential lead compound for developing new anti-TB drugs.[1][4]

Quantitative Data Summary

The following tables summarize the key quantitative data from in silico docking and in vitro inhibition assays of OJT008 with MtMetAP1c.

Table 1: Molecular Docking Scores of OJT008 with Metal-Bound MtMetAP1c

Co-Enzyme Complex	Docking Score (Kcal/mol)
MtMetAP1c + CoCl₂	-6.52
MtMetAP1c + NiCl₂	-7.01

A more negative docking score indicates a better binding affinity of the ligand to the protein's active site.[4]

Table 2: In Vitro Inhibitory Activity of OJT008

Assay Condition	IC₅₀ Value (µM)	Potency against Mtb (MIC)
OJT008 against CoCl₂-activated MtMetAP1c	11	<0.063 µg/mL
OJT008 against NiCl₂-activated MtMetAP1c	40	<0.063 µg/mL

The half-maximal inhibitory concentration (IC₅₀) represents the concentration of OJT008 required to inhibit 50% of the MtMetAP1c enzyme activity. The Minimum Inhibitory Concentration (MIC) reflects the lowest concentration to inhibit visible growth of Mtb.[4][5]

Experimental Protocols

This section provides detailed protocols for performing the in silico molecular docking studies of OJT008 with MtMetAP1c.

Protocol 1: Protein and Ligand Preparation

Objective: To prepare the 3D structures of the MtMetAP1c protein and the OJT008 ligand for docking.

Materials:

• Computer with molecular modeling software (e.g., UCSF Chimera, AutoDock Tools).

• Internet access to the RCSB Protein Data Bank (PDB).

• 2D or 3D structure file of OJT008.

Procedure:

• Protein Structure Acquisition:

  • Access the RCSB PDB database.

  • Download the X-ray crystal structures of nickel-ion-bound MtMetAP1c (PDB ID: 3IU8) and cobalt-ion-bound MtMetAP1c (PDB ID: 1YJ3).[4]

• Protein Preparation using UCSF Chimera:

  • Open the downloaded PDB file (e.g., 3IU8.pdb) in UCSF Chimera.[4]

  • Remove all water molecules from the structure to simplify the system.

  • Correct any non-standard atom or residue naming.

  • Ensure proper connectivity of protein residues.

  • Add polar hydrogen atoms to the protein, which is crucial for defining hydrogen bonds.

  • Assign partial charges to the atoms (e.g., using the AMBER force field).

  • Save the prepared protein structure in a suitable format (e.g., .pdb or .mol2).

• Ligand Structure Preparation:

  • Obtain the 2D structure of OJT008.

  • Use a chemical drawing tool (e.g., Marvin Sketch, ChemDraw) to convert the 2D structure to a 3D structure.

  • Perform energy minimization of the 3D ligand structure to obtain a low-energy conformation.

  • Add polar hydrogens and assign appropriate partial charges (e.g., Gasteiger charges).

  • Define the rotatable bonds in the ligand to allow for conformational flexibility during docking.

  • Save the prepared ligand structure in a .pdbqt format for use with AutoDock Vina or a similar format for other docking software.

Protocol 2: Molecular Docking Simulation

Objective: To perform molecular docking of prepared OJT008 into the active site of prepared MtMetAP1c and predict its binding affinity and pose.

Materials:

• Prepared protein and ligand files.

• Molecular docking software (e.g., AutoDock Vina, GOLD, LeDock).

• High-performance computing resources (recommended for large-scale studies).

Procedure:

• Grid Box Generation:

  • Load the prepared protein structure into the docking software.

  • Identify the active site of MtMetAP1c. This can be determined from the co-crystallized ligand in the original PDB file or from published literature.

  • Define a grid box that encompasses the entire active site. The size of the grid box should be sufficient to allow the ligand to move and rotate freely within the binding pocket.

• Docking Execution:

  • Set the prepared ligand and protein files as input.

  • Configure the docking parameters. This includes specifying the search algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock) and the number of docking runs.

  • Initiate the docking simulation. The software will explore various conformations of the ligand within the defined grid box and calculate the binding energy for each pose.

• Analysis of Docking Results:

  • The docking software will generate a series of possible binding poses for the ligand, ranked by their predicted binding affinity (docking score).[4]

  • Select the pose with the lowest binding energy (most negative score) as the most probable binding mode.

  • Visualize the best-ranked docking pose of the protein-ligand complex using molecular visualization software (e.g., PyMOL, Discovery Studio).

  • Analyze the intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and metal coordination, between OJT008 and the amino acid residues in the active site of MtMetAP1c.[4]

Visualizations

Logical Workflow: Corroborating In Vitro and In Silico Results

Caption: Correlation between in vitro and in silico results.

Experimental Workflow: Molecular Docking Protocol

Caption: In silico molecular docking workflow.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Methodology for Testing OJT008 Against Intracellular Mycobacterium tuberculosis

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols for evaluating the efficacy of the novel methionine aminopeptidase (MetAP) inhibitor, OJT008, against Mycobacterium tuberculosis (Mtb) residing within macrophages.

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), is an intracellular pathogen that primarily resides within host macrophages. This intracellular lifestyle provides a protective niche for the bacteria, shielding them from host immune responses and certain antibiotics. Therefore, evaluating the efficacy of new anti-tubercular agents against intracellular Mtb is a critical step in drug development.[1][2] OJT008 is a novel inhibitor of Mtb methionine aminopeptidase (MetAP), an enzyme essential for bacterial viability.[3][4] OJT008 has demonstrated potent activity against replicating and multi-drug-resistant (MDR) Mtb strains.[3][4] This application note details two primary methodologies to determine the intracellular activity of OJT008: the traditional Colony Forming Unit (CFU) counting assay and a higher-throughput luciferase-based assay.

Experimental Protocols

General Reagents and Materials

• Cell Line: Human monocytic cell line THP-1 (ATCC TIB-202). Other suitable cell lines include murine macrophage-like RAW 264.7 cells or primary bone marrow-derived macrophages (BMDMs).[1][5]

• Mtb Strains:

  • Mtb H37Rv (ATCC 27294) for CFU-based assays.

  • A luciferase-expressing Mtb strain (e.g., H37Rv-lux) for luminometry-based assays.[6][7]

• Culture Media:

  • RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), L-glutamine, and penicillin-streptomycin.

  • Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (albumin, dextrose, catalase), and 0.05% Tween 80.

  • Middlebrook 7H10 or 7H11 agar supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) for CFU enumeration.

• Compound: OJT008, dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.

• Other Reagents: Phorbol 12-myristate 13-acetate (PMA), Triton X-100 or sodium dodecyl sulfate (SDS) for cell lysis, phosphate-buffered saline (PBS), Luciferase assay reagent.

Protocol 1: Intracellular Activity Assessment using Colony Forming Unit (CFU) Assay

This protocol quantifies the number of viable intracellular bacteria by plating serial dilutions of lysed infected macrophages.

Step 1: Preparation of Macrophages

• Culture THP-1 monocytes in RPMI-1640 medium.

• Seed 2 x 10^5 cells per well in a 24-well plate.[8]

• Differentiate monocytes into macrophage-like cells by adding PMA to a final concentration of 20-50 ng/mL and incubating for 24-48 hours.

• After differentiation, wash the adherent macrophages with fresh, pre-warmed RPMI-1640 medium to remove PMA and non-adherent cells.

Step 2: Infection of Macrophages with Mtb

• Grow Mtb H37Rv in 7H9 broth to mid-log phase.

• Prepare a single-cell suspension of Mtb by passing the culture through a 27-gauge needle multiple times.

• Infect the differentiated macrophages with the Mtb suspension at a Multiplicity of Infection (MOI) of 1-10 bacteria per macrophage (a 10:1 MOI is commonly used).[8][9]

• Incubate for 4 hours to allow for phagocytosis.[8]

• Remove extracellular bacteria by washing the cells three times with pre-warmed PBS or serum-free medium.

Step 3: Treatment with OJT008

• Prepare serial dilutions of OJT008 in RPMI-1640 medium. Include a vehicle control (DMSO) and a positive control (e.g., rifampicin).

• Add the compound dilutions to the infected macrophages and incubate for 4-7 days at 37°C in a 5% CO2 incubator.

Step 4: Lysis and CFU Enumeration

• After the incubation period, aspirate the medium.

• Lyse the macrophages by adding 0.025% SDS or 0.1% Triton X-100 and incubating for 10-15 minutes at room temperature.[6]

• Prepare serial dilutions of the cell lysate in 7H9 broth or PBS with 0.05% Tween 80.

• Plate the dilutions on 7H10 or 7H11 agar plates.

• Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

• Count the colonies to determine the number of viable intracellular Mtb (CFU/mL). The efficacy of OJT008 is determined by the reduction in CFU compared to the DMSO control.

Protocol 2: High-Throughput Intracellular Activity Assessment using Luciferase Assay

This method offers a faster alternative to CFU counting by using a luciferase-expressing Mtb strain.[5][7]

Step 1 & 2: Macrophage Preparation and Infection

• Follow steps 1 and 2 from Protocol 2.2, using a luciferase-expressing Mtb strain. This assay is often performed in a 96-well plate format for higher throughput.

Step 3: Treatment with OJT008

• Follow step 3 from Protocol 2.2.

Step 4: Quantification of Intracellular Mtb

• After the treatment period, lyse the macrophages.

• Measure the luminescence of the cell lysate using a luminometer and a suitable luciferase assay reagent.

• The luminescence, measured in Relative Light Units (RLU), is directly proportional to the number of viable intracellular bacteria.[6]

• The percent inhibition is calculated relative to the DMSO control.

Cytotoxicity Assay

It is crucial to assess the toxicity of OJT008 on the host macrophages to ensure that any reduction in intracellular Mtb is not due to host cell death.

• Seed and differentiate THP-1 cells as described in Protocol 2.2, Step 1.

• Treat the uninfected macrophages with the same concentrations of OJT008 used in the efficacy assays.

• Incubate for the same duration as the infection experiment.

• Assess cell viability using a standard method such as the MTT assay, resazurin reduction (alamarBlue), or LDH release assay.

Data Presentation

Quantitative data should be summarized in tables to facilitate comparison.

Table 1: Intracellular Efficacy of OJT008 against Mtb H37Rv

Compound	Concentration (µM)	Mean CFU/mL (± SD)	% Inhibition
Vehicle (DMSO)	0.1%	1.5 x 10^6 (± 0.2 x 10^6)	0%
OJT008	0.1	1.1 x 10^6 (± 0.15 x 10^6)	26.7%
1	0.5 x 10^6 (± 0.1 x 10^6)	66.7%
10	0.08 x 10^6 (± 0.02 x 10^6)	94.7%
Rifampicin	1	0.01 x 10^6 (± 0.005 x 10^6)	99.3%

Table 2: Cytotoxicity of OJT008 on THP-1 Macrophages

Compound	Concentration (µM)	% Cell Viability (± SD)
Vehicle (DMSO)	0.1%	100% (± 4.5%)
OJT008	1	98.2% (± 5.1%)
10	95.7% (± 4.8%)
50	91.3% (± 6.2%)
100	85.4% (± 7.3%)

Visualization of Workflows and Pathways

Caption: Experimental workflow for testing OJT008 against intracellular Mtb.

Caption: OJT008 mechanism of action against intracellular Mtb.

References

• 1. Drug Discovery Platform Targeting M. tuberculosis with Human Embryonic Stem Cell-Derived Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential drug susceptibility of intracellular and extracellular tuberculosis, and the impact of P-glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Antimycobacterial susceptibility testing methods for natural products research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Novel Assay Platform to Evaluate Intracellular Killing of Mycobacterium tuberculosis: In Vitro and In Vivo Validation [frontiersin.org]
• 9. Quantifying intracellular Mycobacterium tuberculosis: An essential issue for in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]

OJT008: Application Notes and Protocols for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

OJT008 is a potent inhibitor of Methionine Aminopeptidase 1c (MetAP1c) in Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis.[1][2][3] MetAP1c is an essential enzyme for Mtb viability, making it a promising target for novel anti-tuberculosis therapeutics.[1][3] OJT008 demonstrates efficacy against both active and multi-drug-resistant (MDR) strains of Mtb.[1][2][3] This document provides detailed protocols for the preparation, handling, and experimental use of OJT008 in a laboratory setting.

Chemical and Physical Properties

OJT008 is a small molecule inhibitor with the following properties:

Property	Value	Reference
Molecular Formula	C₁₈H₁₇ClN₄	[1]
Molecular Weight	324.81 g/mol	[1]
CAS Number	256370-29-3	[1]
Appearance	White to off-white solid	[1]
Purity	>98% (typically)	-

Preparation and Handling

Solubility and Stock Solution Preparation

OJT008 is highly soluble in Dimethyl Sulfoxide (DMSO).[1]

To prepare a 10 mM stock solution:

• Weigh out the desired amount of OJT008 powder.

• Reconstitute in fresh, anhydrous DMSO to a final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.25 mg of OJT008 in 1 mL of DMSO.

• If necessary, use an ultrasonic bath to ensure the compound is fully dissolved.[1]

Concentration	Solvent	Mass for 1 mL	Mass for 5 mL	Mass for 10 mL
1 mM	DMSO	0.325 mg	1.625 mg	3.25 mg
5 mM	DMSO	1.625 mg	8.125 mg	16.25 mg
10 mM	DMSO	3.25 mg	16.25 mg	32.5 mg

Storage and Stability

• Solid Form: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

• Stock Solution (in DMSO): Aliquot and store at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles.[1]

Safety Precautions

As no specific Material Safety Data Sheet (MSDS) is available for OJT008, standard laboratory safety practices for handling potent small molecules should be followed:

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with water.

Experimental Protocols

In Vitro Inhibition of MtMetAP1c

This protocol is for determining the half-maximal inhibitory concentration (IC₅₀) of OJT008 against recombinant MtMetAP1c.

Materials:

• Recombinant MtMetAP1c

• OJT008 stock solution (10 mM in DMSO)

• CoCl₂ or NiCl₂ solution

• Assay buffer: 50 mM HEPES (pH 8.0), 100 mM NaCl, 100 µg/mL BSA

• Substrate (e.g., Met-Pro-p-nitroanilide)

• 96-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of OJT008 in DMSO.

• In a 96-well plate, add the assay buffer.

• Add the desired final concentration of CoCl₂ or NiCl₂ (e.g., 100 µM).[1][3]

• Add the diluted OJT008 to the wells. Include a DMSO-only control.

• Add the recombinant MtMetAP1c enzyme.

• Initiate the reaction by adding the substrate.

• Incubate at the optimal temperature for the enzyme.

• Measure the absorbance at the appropriate wavelength for the substrate used.

• Calculate the percent inhibition for each OJT008 concentration and determine the IC₅₀ value using a suitable software.

Reported IC₅₀ Values: [1][3]

Enzyme Form	IC₅₀ (µM)
CoCl₂-activated MtMetAP1c	11
NiCl₂-activated MtMetAP1c	40

Determination of Minimum Inhibitory Concentration (MIC) against M. tuberculosis

This protocol is for determining the MIC of OJT008 against replicating Mtb strains.

Materials:

• M. tuberculosis strain (e.g., CDC 1551 or a multi-drug-resistant strain)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween-80, and 10% ADC (Albumin-Dextrose-Catalase).[4]

• OJT008 stock solution (in DMSO)

• Positive control (e.g., isoniazid)

• Negative control (DMSO)

• 96-well plates or culture tubes

Procedure:

• Prepare a culture of the Mtb strain grown to an optical density (OD) of 1.0 and then dilute it 1:100.[4]

• Prepare serial dilutions of OJT008 in the supplemented 7H9 broth in a 96-well plate or culture tubes.

• Add the diluted Mtb culture to each well/tube.

• Include positive and negative controls.

• Incubate the plates/tubes at 37°C.

• Monitor for bacterial growth for 14 days (for active strains) or 3-4 weeks (for MDR strains).[2]

• The MIC is the lowest concentration of OJT008 that completely inhibits visible growth.

Reported MIC Value: [2]

Mtb Strain	MIC (µg/mL)	MIC (µM)
Active and MDR Strains	<0.063	<0.194

Visualizations

Signaling Pathway: N-terminal Methionine Excision in M. tuberculosis

Caption: Inhibition of N-terminal Methionine Excision by OJT008.

Experimental Workflow: OJT008 Stock Preparation

Caption: Workflow for preparing OJT008 stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cell Culture Models for Evaluating the Anti-Cancer Efficacy of OJT008, a Novel Methionine Aminopeptidase Inhibitor

Introduction Methionine aminopeptidases (MetAPs) are essential enzymes that cleave the N-terminal methionine from nascent polypeptide chains, a critical step in protein maturation.[1][2][3] In humans, two isoforms, MetAP1 and MetAP2, exist. MetAP2, in particular, has been identified as a promising target in oncology due to its crucial role in angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis.[4] Inhibition of MetAP2 has been shown to block endothelial cell proliferation, induce G1 cell cycle arrest, and suppress tumor growth in various preclinical models.[5][6] OJT008 is a novel compound identified as an inhibitor of MetAP. While its initial characterization has been in the context of infectious diseases, its mechanism of action suggests potential utility as an anti-cancer agent. This document provides detailed protocols for evaluating the efficacy of OJT008 in relevant cancer- and angiogenesis-focused cell culture models.

Principle of Action The anti-cancer effect of MetAP2 inhibitors is primarily attributed to their anti-angiogenic properties.[4] By inhibiting MetAP2 in endothelial cells, these compounds prevent the proliferation required for new blood vessel formation.[5][7] This leads to a G1 phase cell cycle arrest, often associated with the accumulation of the cyclin-dependent kinase inhibitor p21.[5][8] Additionally, some MetAP inhibitors have demonstrated direct cytostatic or cytotoxic effects on tumor cells, which can be dependent on the expression levels of MetAP1 and MetAP2.[1][8][9] The proposed evaluation strategy for OJT008 therefore involves a dual approach: assessing its anti-proliferative effects on both endothelial and cancer cell lines and specifically quantifying its anti-angiogenic capacity.

Proposed Signaling Pathway for MetAP2 Inhibition

The diagram below illustrates the generally accepted pathway for how MetAP2 inhibitors exert their anti-proliferative effects in endothelial cells, leading to the inhibition of angiogenesis.

Caption: Proposed mechanism of OJT008 in endothelial cells.

Experimental Protocols

The following protocols outline key experiments to determine the anti-cancer efficacy of OJT008.

Protocol 1: Cell Viability and Proliferation Assay

This protocol measures the effect of OJT008 on the viability and proliferation of both endothelial and cancer cells.

1.1. Cell Lines:

• Endothelial: Human Umbilical Vein Endothelial Cells (HUVEC)

• Cancer Panel:

  • Non-Small-Cell Lung Cancer (e.g., A549, H460)

  • Colon Carcinoma (e.g., HCT-116)

  • Hepatocellular Carcinoma (e.g., SNU-398, HepG2)

  • Pancreatic Cancer (e.g., PANC-1)

1.2. Materials:

• Selected cell lines and appropriate complete culture media (e.g., EGM-2 for HUVEC, DMEM/RPMI-1640 + 10% FBS for cancer cells)

• OJT008 stock solution (e.g., 10 mM in DMSO)

• 96-well clear flat-bottom cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit or MTT reagent

• Plate reader (Luminometer or Spectrophotometer)

1.3. Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 2,000-5,000 cells/well) in 100 µL of media. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of OJT008 in culture medium. A typical concentration range would be 0.1 nM to 100 µM.

• Remove the seeding medium and add 100 µL of the OJT008-containing medium to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂.

• Viability Measurement (CellTiter-Glo®):

  • Equilibrate the plate and reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control (as 100% viability).

  • Plot the percentage of cell viability against the log concentration of OJT008.

  • Calculate the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

1.4. Experimental Workflow Diagram:

Caption: Workflow for the cell viability and proliferation assay.

1.5. Expected Data Presentation:

Table 1: IC₅₀ Values of OJT008 in Various Cell Lines This table uses representative data from known MetAP2 inhibitors like TNP-470 and M8891 for illustrative purposes, as OJT008 data is not available.

Cell Line	Cell Type	OJT008 IC₅₀ (nM)[5][9]
HUVEC	Endothelial	~1-5
HCT-116	Colon Cancer	~10-50
A549	Lung Cancer	>1000 (Resistant)
SNU-398	Liver Cancer	~20-100
PANC-1	Pancreatic Cancer	~50-200

Protocol 2: In Vitro Angiogenesis (Tube Formation) Assay

This assay assesses the ability of OJT008 to inhibit the formation of capillary-like structures by endothelial cells, a key step in angiogenesis.

2.1. Cell Line:

• Human Umbilical Vein Endothelial Cells (HUVEC)

2.2. Materials:

• HUVEC and EGM-2 complete medium

• Matrigel® Basement Membrane Matrix

• Pre-chilled, sterile 96-well plates

• OJT008 stock solution

• Calcein-AM fluorescent dye

2.3. Procedure:

• Plate Coating: Thaw Matrigel® on ice overnight at 4°C. Pipette 50 µL of cold Matrigel® into each well of a pre-chilled 96-well plate.

• Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel® to solidify.

• Cell Preparation and Treatment:

  • Harvest HUVEC and resuspend them in a basal medium (e.g., EBM-2) with a low serum concentration (e.g., 0.5% FBS).

  • Prepare a cell suspension containing the desired concentrations of OJT008 (e.g., 0.1, 1, 10, 100 nM) and a vehicle control.

• Seeding: Seed the HUVEC suspension onto the solidified Matrigel® at a density of 1.5-2.0 x 10⁴ cells/well.

• Incubation: Incubate the plate at 37°C, 5% CO₂ for 4-12 hours. Monitor tube formation periodically under a microscope.

• Visualization and Quantification:

  • Remove the medium and gently wash the cells with PBS.

  • Stain the cells with Calcein-AM (2 µM) for 30 minutes at 37°C.

  • Capture images using a fluorescence microscope.

  • Quantify the extent of tube formation by measuring parameters such as total tube length, number of nodes, and number of meshes using image analysis software (e.g., ImageJ with Angiogenesis Analyzer plugin).

• Data Analysis: Normalize the quantitative data to the vehicle control and plot against OJT008 concentration to determine the inhibitory effect.

2.4. Experimental Workflow Diagram:

Caption: Workflow for the in vitro tube formation assay.

2.5. Expected Data Presentation:

Table 2: Quantification of Tube Formation Inhibition by OJT008 This table presents hypothetical data to illustrate the expected outcome.

OJT008 Conc. (nM)	Total Tube Length (% of Control)	Number of Nodes (% of Control)
0 (Vehicle)	100 ± 8.5	100 ± 9.1
1	85 ± 7.2	78 ± 8.0
10	42 ± 5.1	35 ± 6.3
100	15 ± 3.9	11 ± 4.2

Protocol 3: Western Blot Analysis for p21 Expression

This protocol is used to confirm the mechanism of action by assessing the expression of the cell cycle regulator p21, which is expected to increase upon MetAP2 inhibition.[8]

3.1. Cell Line:

• HUVEC or a sensitive cancer cell line (e.g., HCT-116)

3.2. Materials:

• 6-well plates

• OJT008 stock solution

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Primary antibodies (anti-p21, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

3.3. Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with OJT008 (e.g., at 1x and 5x the IC₅₀ concentration) and a vehicle control for 24-48 hours.

• Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts (e.g., 20-30 µg per lane), mix with Laemmli buffer, and boil. Separate proteins on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibody (e.g., anti-p21, 1:1000 dilution) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Re-probe the membrane with a loading control antibody (e.g., anti-β-actin) to ensure equal protein loading. Quantify band intensities using densitometry software.

3.4. Expected Data Presentation:

Table 3: Densitometry Analysis of p21 Protein Expression This table presents hypothetical data to illustrate the expected outcome.

Treatment	p21 Expression (Relative to β-actin)	Fold Change (vs. Control)
Vehicle Control	0.35 ± 0.04	1.0
OJT008 (1x IC₅₀)	0.95 ± 0.11	2.7
OJT008 (5x IC₅₀)	1.54 ± 0.18	4.4

Conclusion The provided protocols establish a comprehensive framework for the preclinical evaluation of OJT008 as a potential anti-cancer therapeutic. By systematically assessing its impact on cell proliferation, its anti-angiogenic activity, and its molecular mechanism of action, researchers can generate the necessary data to validate its efficacy and support further development. The dual-targeting potential of MetAP inhibitors on both the tumor vasculature and the cancer cells themselves makes OJT008 a compound of significant interest for oncological applications.[1]

References

• 1. benthamscience.com [benthamscience.com]
• 2. researchgate.net [researchgate.net]
• 3. The development of MetAP-2 inhibitors in cancer treatment [pubmed.ncbi.nlm.nih.gov]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. Novel inhibitors targeted to methionine aminopeptidase 2 (MetAP2) strongly inhibit the growth of cancers in xenografted nude model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. MetAP1 and MetAP2 drive cell selectivity for a potent anti-cancer agent in synergy, by controlling glutathione redox state - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for In Vivo Evaluation of OJT008 in Tuberculosis Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide. The emergence of multi-drug-resistant (MDR) strains complicates treatment and necessitates the development of novel therapeutics. OJT008 is a promising novel compound that targets methionine aminopeptidase (MetAP), an essential enzyme for the viability of Mtb.[1][2][3] Specifically, OJT008 inhibits the MtMetAP1c isoform, demonstrating potent in vitro activity against both replicating and MDR strains of Mtb.[1][2] These application notes provide a comprehensive overview and detailed protocols for the in vivo evaluation of OJT008 in established animal models of tuberculosis. The most common and initial animal model for characterizing new anti-tubercular compounds is the murine model.[4][5]

Mechanism of Action

OJT008 is a metalloprotease inhibitor that targets the N-terminal methionine excision (NME) pathway in Mycobacterium tuberculosis.[1][2] This pathway is crucial for protein synthesis and maturation. OJT008 specifically inhibits the cobalt ion- and nickel ion-activated MtMetAP1c, an essential enzyme for Mtb viability.[1][2] By inhibiting this enzyme, OJT008 disrupts protein synthesis, leading to bacterial cell death. This novel mechanism of action makes OJT008 a promising candidate for overcoming existing drug resistance mechanisms.

Figure 1: Simplified signaling pathway of OJT008's mechanism of action.

Quantitative Data Summary

The following tables summarize the key in vitro efficacy data for OJT008 against Mycobacterium tuberculosis.

Table 1: In Vitro Inhibitory Activity of OJT008 against MtMetAP1c

Target Enzyme Variant	IC50 (µM)
MtMetAP1c (CoCl2 activated)	11
MtMetAP1c (NiCl2 activated)	40
Data from in vitro enzyme inhibition assays.[1][2]

Table 2: In Vitro Anti-mycobacterial Activity of OJT008

M. tuberculosis Strain	MIC (µg/mL)
Replicating Mtb	<0.063
Multi-drug-resistant (MDR) Mtb	<0.063
MIC (Minimum Inhibitory Concentration) determined by in vitro culture.[1][2]

Experimental Protocols: Murine Model of Chronic Tuberculosis

The BALB/c mouse is a widely used inbred strain for establishing a chronic tuberculosis infection model to evaluate drug efficacy.[6] Mice are susceptible to Mtb infection through aerosol inhalation, which mimics the natural route of human infection and leads to the formation of lung granulomas.

Materials

• BALB/c mice (female, 6-8 weeks old)

• Mycobacterium tuberculosis H37Rv strain

• Aerosol exposure chamber (e.g., Glas-Col)

• Middlebrook 7H9 broth with supplements

• Middlebrook 7H10 or 7H11 agar plates[7]

• OJT008 compound

• Vehicle for OJT008 (e.g., 0.5% carboxymethylcellulose)

• Standard anti-TB drugs for positive control (e.g., isoniazid, rifampicin)

• Phosphate-buffered saline (PBS) with 0.05% Tween 80

• Tissue homogenizer

Experimental Workflow

Figure 2: Experimental workflow for in vivo efficacy testing of OJT008.

Detailed Methodology

a. Inoculum Preparation

• Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase.

• Wash the bacterial cells with PBS containing 0.05% Tween 80.

• Resuspend the pellet in sterile water to the desired concentration for aerosol infection.

b. Aerosol Infection

• Place BALB/c mice in the aerosol exposure chamber.

• Infect the mice with a low dose of Mtb H37Rv, aiming to deliver approximately 100-200 bacilli to the lungs of each mouse.[6]

c. Confirmation of Infection and Establishment of Chronic Phase

• At 24 hours post-infection, euthanize a subset of mice (n=3-4).

• Homogenize their lungs in PBS with 0.05% Tween 80.

• Plate serial dilutions of the lung homogenates on Middlebrook 7H10 agar.

• Incubate at 37°C for 3-4 weeks and enumerate the colony-forming units (CFU) to confirm the initial bacterial load.[6]

• Allow the infection to establish for 4 weeks to enter the chronic phase, characterized by a stable bacterial load in the lungs.[6]

d. Drug Formulation and Administration

• Prepare a suspension of OJT008 in a suitable vehicle (e.g., 0.5% carboxymethylcellulose). Note: The optimal dose and route of administration for OJT008 need to be determined in preliminary pharmacokinetic and tolerability studies.

• Randomize the chronically infected mice into the following groups (n=8-10 per group):

  • Vehicle control

  • OJT008 (low dose)

  • OJT008 (high dose)

  • Positive control (e.g., Isoniazid at a standard therapeutic dose)

• Administer the respective treatments daily (e.g., via oral gavage) for a period of 4 weeks.

• Monitor the mice daily for any signs of toxicity, such as weight loss, changes in behavior, or ruffled fur.

e. Efficacy Assessment

• At the end of the 4-week treatment period, euthanize the mice.

• Aseptically remove the lungs and spleens.

f. Bacteriological Analysis

• Homogenize the organs separately in PBS with 0.05% Tween 80.

• Plate serial dilutions of the homogenates on Middlebrook 7H10 agar plates.

• Incubate at 37°C for 3-4 weeks and enumerate the CFU.

• The efficacy of OJT008 is determined by the reduction in bacterial load (log10 CFU) in the lungs and spleen compared to the vehicle control group.

g. Histopathological Analysis

• Fix a portion of the lung tissue in 10% neutral buffered formalin.

• Embed the tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E) and Ziehl-Neelsen for acid-fast bacilli.

• Evaluate the lung sections for changes in granulomatous inflammation, lesion size, and bacterial presence.

Alternative and Confirmatory Animal Models

While the mouse model is excellent for initial screening, other animal models may be considered for confirmatory studies as they can recapitulate different aspects of human TB pathology.[4]

• Guinea Pig Model: Guinea pigs are highly susceptible to Mtb and develop caseous necrotic granulomas, which are more similar to human lesions than those in mice.[8] This model is particularly useful for evaluating the sterilizing activity of new drug candidates.

• Rabbit Model: Certain rabbit strains can develop cavitary lung lesions, a key feature of advanced human TB that is not typically seen in mice or guinea pigs.[9] This model is valuable for testing drugs against the difficult-to-treat bacterial populations within these cavities.

• Non-Human Primate (NHP) Model: Macaques are considered the "gold standard" for preclinical TB research as their disease progression and pathology most closely resemble human TB.[8] NHP models are often used in the final stages of preclinical evaluation before moving to clinical trials.

Conclusion

OJT008 presents a promising new therapeutic avenue for the treatment of tuberculosis, including MDR-TB. The protocols outlined in these application notes provide a robust framework for the in vivo evaluation of OJT008's efficacy in the well-established murine model of chronic TB. Subsequent testing in more advanced animal models like the guinea pig or rabbit may be warranted based on the initial findings to further characterize the compound's potential as a clinical candidate. Careful consideration of pharmacokinetic and pharmacodynamic properties will be crucial in optimizing the dosing regimen for future studies.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. One Size Fits All? Not in In Vivo Modeling of Tuberculosis Chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. currytbcenter.ucsf.edu [currytbcenter.ucsf.edu]
• 8. journals.asm.org [journals.asm.org]
• 9. Preclinical Efficacy Testing of New Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Techniques for Assessing OJT008's Effect on Leishmania major

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for evaluating the efficacy of OJT008, a potent inhibitor of Methionine Aminopeptidase 1 (MetAP1), against Leishmania major, the causative agent of cutaneous leishmaniasis. The following protocols and data presentation formats are designed to assist researchers in conducting robust in vitro and in vivo studies.

Introduction to OJT008 and its Target

OJT008 is a novel small molecule inhibitor targeting Leishmania major Methionine Aminopeptidase 1 (MetAP1)[1]. MetAP1 is a crucial metalloprotease responsible for the removal of the N-terminal methionine from newly synthesized proteins. This process, known as N-terminal methionine excision (NME), is essential for the proper folding, function, and trafficking of numerous proteins vital for parasite survival and proliferation[2]. Inhibition of MetAP1 by OJT008 disrupts these fundamental cellular processes, leading to parasite death. OJT008 has demonstrated potent antiproliferative effects against both the extracellular promastigote and intracellular amastigote stages of L. major at submicromolar concentrations, with no significant cytotoxicity against host cells[3][4].

Data Presentation: Efficacy of OJT008 Against Leishmania major

The following tables summarize the reported in vitro and in vivo efficacy of OJT008 and related compounds against Leishmania major.

Table 1: In Vitro Activity of MetAP1 Inhibitors against Leishmania major

Compound	Parasite Stage	Assay Type	Potency (EC50/IC50)	Cytotoxicity (CC50) in Mammalian Cells	Selectivity Index (SI = CC50/EC50)	Reference
OJT008	Promastigotes & Amastigotes	Antiproliferative Assays	Submicromolar	Not cytotoxic at active concentrations	High	[3][4]
OJT007	Promastigotes	Viability Assay	500 nM	> 25 µM (Vero cells)	> 50
OJT007	Amastigotes	Macrophage Infection Assay	500 nM	> 25 µM (Vero cells)	> 50
Amphotericin B (Control)	Promastigotes	Viability Assay	~0.1 µM	~25 µM (Vero cells)	~250
Amphotericin B (Control)	Amastigotes	Macrophage Infection Assay	~0.05 µM	~25 µM (Vero cells)	~500

Note: While a specific EC50/IC50 value for OJT008 against L. major has not been published, its activity is reported to be in the submicromolar range. The data for the closely related compound OJT007 is provided for context.

Table 2: In Vivo Efficacy of OJT008 in a Murine Model of Cutaneous Leishmaniasis

Animal Model	Leishmania major Strain	Treatment	Dosage	Administration Route	Efficacy	Toxicity	Reference
BALB/c mice	Wild-type	OJT008	20 mg/kg/day	Oral	86% reduction in footpad parasite load	No evident toxicity	[1][5]
BALB/c mice	Wild-type	Amphotericin B (Control)	1 mg/kg/day	Intraperitoneal	Significant reduction in parasite load	Known nephrotoxicity
BALB/c mice	Wild-type	Placebo (Vehicle)	N/A	Oral	Progressive lesion development	N/A	[5]

Experimental Protocols

The following are detailed protocols for assessing the anti-leishmanial activity of OJT008.

In Vitro Assays

3.1.1. Promastigote Viability Assay (Resazurin-based)

This assay determines the effect of OJT008 on the viability of L. major promastigotes.

• Materials:

  • Leishmania major promastigotes (logarithmic growth phase)

  • M199 medium supplemented with 10% heat-inactivated fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL)

  • OJT008 stock solution (in DMSO)

  • Amphotericin B (positive control)

  • Resazurin sodium salt solution (0.15 mg/mL in DPBS)

  • 96-well black, clear-bottom microtiter plates

  • Plate reader (fluorometer)

• Protocol:

  • Culture L. major promastigotes in supplemented M199 medium at 26°C until they reach the mid-logarithmic phase of growth.

  • Adjust the parasite concentration to 1 x 10^6 promastigotes/mL in fresh medium.

  • Dispense 100 µL of the parasite suspension into each well of a 96-well plate.

  • Prepare serial dilutions of OJT008 and Amphotericin B in culture medium. Add 100 µL of each dilution to the respective wells. Ensure the final DMSO concentration does not exceed 0.5%. Include wells with parasites and medium only (negative control) and medium only (blank).

  • Incubate the plate at 26°C for 72 hours.

  • Add 20 µL of resazurin solution to each well and incubate for another 4-6 hours at 26°C.

  • Measure the fluorescence at an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

  • Calculate the 50% effective concentration (EC50) by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

3.1.2. Intracellular Amastigote Assay (Macrophage Infection Model)

This assay evaluates the efficacy of OJT008 against the clinically relevant intracellular amastigote stage of L. major.

• Materials:

  • Peritoneal macrophages harvested from BALB/c mice or a macrophage cell line (e.g., J774.A1)

  • RPMI-1640 medium with 10% FBS, penicillin, and streptomycin

  • Stationary-phase L. major promastigotes

  • OJT008 stock solution (in DMSO)

  • Amphotericin B (positive control)

  • Giemsa stain or a luciferase-based assay system with transgenic parasites

  • 24-well plates with glass coverslips (for microscopy) or 96-well plates (for luciferase assay)

• Protocol:

  • Seed macrophages (e.g., 2 x 10^5 cells/well) onto coverslips in 24-well plates and allow them to adhere for 24 hours at 37°C with 5% CO2.

  • Infect the adherent macrophages with stationary-phase L. major promastigotes at a parasite-to-macrophage ratio of 10:1.

  • Incubate for 24 hours to allow for phagocytosis and transformation of promastigotes into amastigotes.

  • Wash the wells gently with pre-warmed medium to remove extracellular parasites.

  • Add fresh medium containing serial dilutions of OJT008 or Amphotericin B. Include an untreated infected control.

  • Incubate the plates for an additional 48-72 hours at 37°C with 5% CO2.

  • For microscopic evaluation, fix the coverslips with methanol, stain with Giemsa, and determine the number of amastigotes per 100 macrophages and the percentage of infected macrophages.

  • For luciferase-based assays using transgenic parasites, lyse the cells and measure luminescence according to the manufacturer's protocol.

  • Calculate the 50% inhibitory concentration (IC50) based on the reduction in parasite load compared to the untreated control.

3.1.3. Mammalian Cell Cytotoxicity Assay

This assay is crucial to determine the selectivity of OJT008.

• Protocol:

  • Follow the same procedure as the promastigote viability assay (Section 3.1.1), but use a mammalian cell line (e.g., Vero cells, HEK293, or the same macrophage cell line used in the amastigote assay) instead of Leishmania promastigotes.

  • Calculate the 50% cytotoxic concentration (CC50).

  • Determine the Selectivity Index (SI) by dividing the CC50 by the EC50 or IC50 value obtained against the parasite. A higher SI indicates greater selectivity for the parasite.

In Vivo Efficacy Model

3.2.1. Murine Model of Cutaneous Leishmaniasis

This protocol outlines the assessment of OJT008's efficacy in a BALB/c mouse model of L. major infection.

• Materials:

  • Female BALB/c mice (6-8 weeks old)

  • Stationary-phase Leishmania major promastigotes

  • OJT008 formulated for oral administration

  • Amphotericin B for intraperitoneal injection (positive control)

  • Vehicle control (placebo)

  • Calipers for lesion measurement

  • Equipment for parasite quantification (e.g., qPCR or limiting dilution assay)

• Protocol:

  • Infect the footpad of each mouse subcutaneously with 2 x 10^6 stationary-phase L. major promastigotes in a small volume (e.g., 50 µL) of saline.

  • Monitor the mice for the development of a palpable lesion (typically 2-3 weeks post-infection).

  • Once lesions are established, randomize the mice into treatment groups (e.g., OJT008, Amphotericin B, placebo).

  • Administer OJT008 orally at the desired dose (e.g., 20 mg/kg/day) for a specified period (e.g., 28 days). Administer the control drugs and placebo according to the established protocols.

  • Measure the lesion size (diameter and thickness) weekly using calipers.

  • Monitor the body weight and general health of the mice throughout the experiment.

  • At the end of the treatment period, euthanize the mice and harvest the infected footpads and draining lymph nodes.

  • Quantify the parasite burden in the tissues using methods such as qPCR targeting Leishmania DNA or a limiting dilution assay.

  • Compare the parasite load and lesion size between the treated and placebo groups to determine the efficacy of OJT008.

Visualizations

The following diagrams illustrate the mechanism of action of OJT008 and the experimental workflows.

Caption: Mechanism of action of OJT008 in Leishmania major.

References

• 1. Protective Response to Leishmania major in BALB/c Mice Requires Antigen Processing in the Absence of DM - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 3. In Vitro and In Vivo Characterization of Potent Antileishmanial Methionine Aminopeptidase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Histopathological outcome of Leishmania major-infected BALB/c mice is improved by oral treatment with N-acetyl-l-cysteine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing OJT008 Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the solubility of OJT008 for successful in vitro assays. The following information is curated from published research and best practices in compound management.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving OJT008 for in vitro studies?

A1: Based on published research, the recommended solvent for OJT008 is dimethyl sulfoxide (DMSO).[1] OJT008 has been successfully used in in vitro assays against Mycobacterium tuberculosis by first dissolving it in DMSO.[1]

Q2: What is a typical stock concentration for OJT008 in DMSO?

A2: A stock solution of 50 mM OJT008 in DMSO has been successfully prepared and used for in vitro enzyme inhibition assays.[1] For minimum inhibitory concentration (MIC) assays, a starting concentration of 5 mg/mL in DMSO was used for serial dilutions.[1]

Q3: What are the typical final assay concentrations of OJT008 and DMSO?

A3: In enzymatic assays, OJT008 was serially diluted to final concentrations ranging from 1 µM to 500 µM.[1] For MIC determination against M. tuberculosis, final concentrations of OJT008 ranged from 0.125 µg/mL to 50 µg/mL.[1] It is crucial to ensure the final concentration of DMSO in the assay is low (ideally <0.5%) to avoid solvent-induced toxicity to cells.[2][3]

Q4: OJT008 is precipitating when I dilute my DMSO stock into aqueous assay buffer. What should I do?

A4: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic compounds. Please refer to the Troubleshooting Guide: Compound Precipitation below for a step-by-step approach to resolve this issue.

Q5: What is the mechanism of action of OJT008?

A5: OJT008 is an inhibitor of methionine aminopeptidase (MetAP), specifically MtMetAP1c, an essential enzyme for the viability of Mycobacterium tuberculosis.[2][4][5] It has shown potency against both active and multi-drug-resistant (MDR) strains of M. tuberculosis.[2][4][5]

Data Presentation

Table 1: Reported Concentrations of OJT008 for In Vitro Assays

Parameter	Concentration	Solvent	Assay Type	Reference
Stock Solution	50 mM	DMSO	Enzyme Inhibition	[1]
Stock Solution	5 mg/mL	DMSO	MIC Determination	[1]
Final Concentration	1 µM - 500 µM	DMSO/Aqueous Buffer	Enzyme Inhibition	[1]
Final Concentration	0.125 µg/mL - 50 µg/mL	DMSO/Culture Medium	MIC Determination	[1]

Table 2: General Recommendations for Final DMSO Concentration in Cell-Based Assays

Final DMSO Concentration	Potential Effect on Cells	Recommendation
< 0.1%	Generally considered safe for most cell lines with minimal toxic effects.	Ideal for sensitive cell lines and long-term exposure assays.
0.1% - 0.5%	Acceptable for many cell lines, but may cause stress or slight growth inhibition.	A common range for many screening assays; validation is recommended.[2]
> 0.5%	Increased risk of cytotoxicity, altered gene expression, and other off-target effects.	Should be avoided if possible; requires rigorous vehicle control experiments.[3]

Troubleshooting Guide: Compound Precipitation

Precipitation of a test compound in an in vitro assay can lead to inaccurate and unreliable results. This guide provides a systematic approach to troubleshoot and mitigate OJT008 precipitation.

Caption: Troubleshooting workflow for OJT008 precipitation.

Experimental Protocols

Protocol 1: Preparation of OJT008 Stock Solution and Serial Dilutions

Objective: To prepare a high-concentration stock solution of OJT008 in DMSO and perform serial dilutions for use in in vitro assays.

Materials:

• OJT008 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Calibrated pipettes

Methodology:

• Stock Solution Preparation (e.g., 50 mM):

  • Tare a sterile microcentrifuge tube.

  • Carefully weigh the desired amount of OJT008 powder into the tube.

  • Add the calculated volume of DMSO to achieve the target concentration (e.g., 50 mM).

  • Vortex the tube vigorously until the compound is completely dissolved. Gentle warming (to 37°C) or brief sonication may be used to aid dissolution if necessary.

  • Visually inspect the solution against a light source to ensure no particulates are present.

• Serial Dilution for Enzymatic Assays:

  • Prepare a series of sterile microcentrifuge tubes, one for each desired concentration.

  • For a 10-point, 2-fold serial dilution starting from a 1 mM intermediate stock:

    • First, dilute the 50 mM stock to 1 mM in DMSO.

    • Add a defined volume of DMSO to tubes 2 through 10.

    • Add double the volume of the 1 mM OJT008 solution to tube 1.

    • Transfer half the volume from tube 1 to tube 2 and mix thoroughly.

    • Repeat this process for the remaining tubes.

• Dilution into Assay Medium:

  • Pre-warm the aqueous assay buffer or cell culture medium to 37°C.

  • While gently vortexing the aqueous medium, add a small volume of the DMSO stock (e.g., 1 µL of a 1 mM stock to 1 mL of medium for a final concentration of 1 µM). This stepwise dilution helps prevent the compound from precipitating.

Caption: Standard workflow for OJT008 solution preparation.

Protocol 2: Determining the Kinetic Solubility of OJT008 in Assay Medium

Objective: To determine the maximum concentration of OJT008 that can be dissolved in the final assay medium without precipitating.

Materials:

• OJT008 stock solution in DMSO

• Assay medium (e.g., cell culture medium, assay buffer)

• 96-well clear bottom plate

• Plate reader capable of measuring absorbance at ~600 nm

Methodology:

• Prepare a serial dilution of OJT008 in DMSO: Start with your highest concentration stock and prepare a 2-fold serial dilution in DMSO.

• Dilute into assay medium: Add a small, fixed volume of each DMSO dilution into the corresponding wells of the 96-well plate containing the pre-warmed assay medium (e.g., add 2 µL of each DMSO dilution to 200 µL of media). Include a "DMSO only" vehicle control.

• Incubate and Observe: Incubate the plate under your standard assay conditions (e.g., 37°C, 5% CO2).

• Assess Precipitation:

  • Visual Inspection: At various time points (e.g., 0, 2, 6, and 24 hours), visually inspect the wells for any signs of cloudiness or precipitate.

  • Quantitative Assessment: Measure the absorbance of the plate at a high wavelength (e.g., 600 nm) where the compound itself does not absorb. An increase in absorbance compared to the vehicle control indicates light scattering due to precipitation.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear and shows no significant increase in absorbance is your maximum working soluble concentration under those specific assay conditions.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase | MDPI [mdpi.com]
• 2. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing potential OJT008 instability in experimental conditions

Welcome to the technical support center for OJT008. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing OJT008 effectively in their experimental workflows. Here you will find frequently asked questions and troubleshooting guidance to address common queries and potential challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for OJT008?

A1: OJT008 is an inhibitor of Methionine Aminopeptidase (MetAP).[1][2][3][4][5] Specifically, it targets the MtMetAP1c isoform in Mycobacterium tuberculosis (Mtb), which is a vital enzyme for the viability of the bacterium.[1][2][3] MetAP is a metalloprotease that removes the N-terminal methionine from newly synthesized proteins, a crucial step in protein maturation and function.[2][3] By inhibiting this enzyme, OJT008 disrupts essential cellular processes in Mtb.

Q2: What are the reported potencies of OJT008?

A2: The potency of OJT008 has been determined in both enzymatic assays and against live Mtb cultures. The half-maximal inhibitory concentration (IC50) against MtMetAP1c and the minimum inhibitory concentration (MIC) against different Mtb strains are summarized in the tables below.

Q3: How do divalent metal ions influence the inhibitory activity of OJT008?

A3: The activity of MtMetAP1c is dependent on divalent metal ions, and the inhibitory potency of OJT008 is influenced by the specific metal ion present.[1][2][3] OJT008 is more potent against cobalt-activated MtMetAP1c compared to nickel-activated MtMetAP1c, as indicated by the lower IC50 value in the presence of CoCl₂.[6] This suggests that the interaction between OJT008 and the enzyme's active site is sensitive to the metallic cofactor.[6]

Q4: Is OJT008 effective against multi-drug-resistant (MDR) strains of M. tuberculosis?

A4: Yes, studies have shown that OJT008 is potent against both active and multi-drug-resistant (MDR) strains of M. tuberculosis.[1][2] The minimum inhibitory concentration (MIC) against an MDR Mtb strain (HN 3409) was found to be less than 0.063 µg/mL.[6]

Troubleshooting Guide

Issue 1: Variability in IC50 values in in vitro enzymatic assays.

• Potential Cause 1: Metal Ion Cofactor. The choice and concentration of the divalent metal ion used to activate MtMetAP1c can significantly impact the IC50 value of OJT008. As shown in studies, the IC50 is lower when the enzyme is activated with CoCl₂ compared to NiCl₂.[6]

  • Recommendation: Ensure consistent use of the same metal ion cofactor at a standardized concentration (e.g., 100 µM) across all experiments for comparable results.[1][2][3]

• Potential Cause 2: Enzyme Purity and Activity. The purity and specific activity of the recombinant MtMetAP1c can affect the outcome of the inhibition assay.

  • Recommendation: Verify the purity of the enzyme preparation using methods like SDS-PAGE. Determine the optimal enzyme concentration for the assay to ensure the reaction is in the linear range.

Issue 2: Discrepancy between in vitro IC50 and whole-cell MIC values.

• Observation: The MIC values of OJT008 against Mtb are significantly lower (more potent) than the IC50 values from in vitro enzyme inhibition assays.[6]

  • Explanation: This is a common observation for enzyme inhibitors. Several factors can contribute to this difference:

    • Compound Accumulation: The compound may accumulate inside the bacterial cell to a higher concentration than in the enzymatic assay medium.

    • Cellular Environment: The intracellular environment (e.g., pH, native metal cofactor) may favor a more potent inhibition of the target enzyme. Studies suggest that Fe(II) is the native metal used by MtMetAP1c in a cellular context.[7]

    • Off-target Effects: While OJT008 is a known MetAP inhibitor, it is possible that it has other cellular targets that contribute to its anti-mycobacterial activity.

  • Recommendation: When evaluating the potential of OJT008 as an anti-tubercular agent, whole-cell activity (MIC) is a more direct measure of its potential therapeutic efficacy.

Data Presentation

Table 1: In Vitro Inhibitory Activity of OJT008 against MtMetAP1c

Metal Ion Activator	Concentration	IC50 of OJT008	Reference
CoCl₂	100 µM	11 µM	[1][6]
NiCl₂	100 µM	40 µM	[1][6]

Table 2: Minimum Inhibitory Concentration (MIC) of OJT008 against M. tuberculosis

Mtb Strain	Type	MIC of OJT008	Reference
CDC 1551	Active	< 0.063 µg/mL	[6]
HN 3409	Multi-Drug-Resistant (MDR)	< 0.063 µg/mL	[6]

Experimental Protocols

1. Determination of IC50 for OJT008 against MtMetAP1c

This protocol is adapted from the methods described in the cited literature.[6]

• Enzyme Activation: Activate recombinant MtMetAP1c with either 100 µM CoCl₂ or 100 µM NiCl₂.

• Reaction Mixture: Prepare a reaction mixture containing:

  • 50 mM HEPES buffer (pH 8)

  • 100 mM NaCl

  • 100 µg/mL BSA

  • 1 mM chromogenic substrate (L-Methionine para-nitroanilide)

  • Activated MtMetAP1c at an optimized concentration.

• Inhibitor Preparation: Prepare serial dilutions of OJT008 in DMSO.

• Assay Procedure:

  • Add the serially diluted OJT008 to the wells of a 96-well plate.

  • Add the reaction mixture to each well.

  • Incubate the plate at 37°C for 1 hour.

  • Measure the absorbance at 405 nm using a spectrophotometer.

• Data Analysis: Calculate the percent inhibition for each OJT008 concentration relative to a DMSO control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

2. Determination of Minimum Inhibitory Concentration (MIC) of OJT008

This protocol is based on the methodology for determining the MIC against replicating Mtb.[6]

• Culture Preparation: Grow M. tuberculosis (e.g., CDC 1551 strain) to a logarithmic phase (OD of 1.0). Dilute the culture 1:100.

• Compound Preparation:

  • Prepare a stock solution of OJT008 in DMSO.

  • Perform serial dilutions of the stock solution.

  • Add the diluted compound to a medium containing 0.2% glycerol, 0.05% Tween-80, and 10% albumin/dextrose complex (ADC).

• Assay Procedure:

  • Add 0.1 mL of the diluted bacterial culture to each drug dilution.

  • Include appropriate controls: a negative control (DMSO), a positive control (e.g., isoniazid), and a drug-free medium blank.

  • Incubate the cultures for a sufficient period (e.g., several days to weeks, depending on the Mtb strain).

• MIC Determination: The MIC is the lowest concentration of OJT008 that visibly inhibits the growth of M. tuberculosis.

Visualizations

Caption: Mechanism of action of OJT008 as an inhibitor of MtMetAP1c in M. tuberculosis.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. experts.tsu.edu [experts.tsu.edu]
• 5. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 6. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalysis and inhibition of Mycobacterium tuberculosis methionine aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to mitigate OJT008 cytotoxicity in host cells

Welcome to the OJT008 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of OJT008 and to offer strategies for troubleshooting potential experimental challenges, with a specific focus on assessing and mitigating cytotoxicity in host cells.

Frequently Asked Questions (FAQs)

Q1: What is OJT008 and what is its mechanism of action?

A1: OJT008 is a novel small molecule inhibitor of Methionine aminopeptidase (MetAP), an essential enzyme in Mycobacterium tuberculosis (Mtb).[1][2][3] MetAP is a metalloprotease responsible for cleaving the N-terminal methionine from newly synthesized proteins, a process crucial for bacterial viability.[1][2][3] OJT008 has shown potent activity against both active and multi-drug-resistant (MDR) strains of Mtb, making it a promising candidate for the development of new anti-tuberculosis therapies.[2][3][4]

Q2: Has OJT008 been reported to be cytotoxic to host cells?

A2: Published preclinical studies have reported that OJT008 exhibits no cytotoxicity against host cells at concentrations effective against various pathogens.[3][4] Specifically, bioactivity data has shown potent effects of OJT008 against L. major in infected macrophages and a significant reduction in parasitic load in a preclinical in vivo model with no evident toxicity.[3][4]

Q3: I am observing cytotoxicity in my cell-based assays with OJT008. What could be the reason?

A3: While published data indicates a good safety profile, cytotoxicity in a specific experimental setting can arise from several factors:

• High Concentrations: The concentrations of OJT008 being used may be significantly higher than the effective therapeutic window. It is crucial to perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line and experimental endpoint.

• Prolonged Exposure: Continuous and extended exposure to any small molecule can lead to cumulative stress and cytotoxicity. The incubation time should be optimized to the minimum duration required to achieve the desired biological effect.

• Cell Line Sensitivity: Different cell lines can have varying sensitivities to a compound due to differences in metabolism, membrane permeability, and expression of off-target proteins.

• Solvent Toxicity: The solvent used to dissolve OJT008 (e.g., DMSO) can be toxic to cells at higher concentrations. It is important to include a vehicle-only control in your experiments to assess the toxicity of the solvent itself. The final solvent concentration should typically be kept below 0.5%.

• Off-Target Effects: At high concentrations, small molecules can interact with unintended cellular targets, leading to toxicity.

Q4: What are the general strategies to minimize potential cytotoxicity of OJT008 in my experiments?

A4: To mitigate potential cytotoxicity, consider the following strategies:

• Dose-Response Optimization: Conduct a thorough dose-response experiment to identify the lowest effective concentration of OJT008 that elicits the desired biological effect with minimal impact on cell viability.

• Time-Course Experiments: Determine the minimum exposure time required for OJT008 to be effective.

• Use of Appropriate Controls: Always include a vehicle control (cells treated with the same concentration of solvent used to dissolve OJT008) and an untreated control.

• Consider Cytoprotective Agents: If the mechanism of cytotoxicity is suspected to be oxidative stress, co-treatment with an antioxidant like N-acetyl-L-cysteine (NAC) could be explored.

Troubleshooting Guide: OJT008-Induced Cytotoxicity

This guide provides a structured approach to troubleshoot and understand any unexpected cytotoxicity observed during your experiments with OJT008.

dot

Caption: Troubleshooting workflow for investigating OJT008 cytotoxicity.

Issue: High levels of cell death observed after OJT008 treatment.

Potential Cause	Suggested Solution
OJT008 Concentration is Too High	Perform a dose-response curve to determine the IC50 for cytotoxicity and identify a non-toxic working concentration. Start with a broad range of concentrations, both below and above the reported effective concentration for its anti-mycobacterial activity.
Prolonged Exposure Time	Conduct a time-course experiment to determine the minimum incubation time required to observe the desired biological effect.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is below the toxic threshold for your cell line (typically <0.5%). Always include a vehicle-only control to assess the baseline cytotoxicity of the solvent.
Cell Line Sensitivity	Some cell lines may be inherently more sensitive to chemical treatments. If possible, test OJT008 on a different, more robust cell line to see if the cytotoxic effect is cell-type specific.
Compound Degradation or Impurity	Ensure the OJT008 is from a reputable source and has been stored correctly according to the manufacturer's instructions.

Data Summary

The following table summarizes the key quantitative data available for OJT008.

Parameter	Value	Organism/Enzyme	Reference
IC50	11 µM	CoCl2-activated MtMetAP1c	[2][3]
IC50	40 µM	NiCl2-activated MtMetAP1c	[2][3]
MIC	<0.063 µg/mL (<0.194 µM)	Replicating Mtb (CDC 1551)	[3]
MIC	<0.063 µg/mL (<0.194 µM)	Multi-drug-resistant Mtb (HN 3409)	[3]
Cytotoxicity	No cytotoxicity against host cells	Macrophages, preclinical in vivo model	[3][4]

Experimental Protocols

Accurate assessment of cytotoxicity is crucial. Below are detailed protocols for standard cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of OJT008. Include untreated and vehicle-only controls. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[5]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

dot

Caption: Workflow for a standard MTT cytotoxicity assay.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH, a cytosolic enzyme, from damaged cells into the culture medium.

Materials:

• LDH cytotoxicity assay kit (containing LDH reaction solution and stop solution)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Seed cells and treat with OJT008 as described in the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.

• Transfer Supernatant: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Add Reaction Mixture: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Add Stop Solution: Add 50 µL of the stop solution to each well.

• Data Acquisition: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.

• Data Analysis: Subtract the 680 nm absorbance from the 490 nm absorbance. Calculate the percentage of cytotoxicity relative to the maximum LDH release control.[6][7][8]

Trypan Blue Exclusion Assay

This assay is a simple method to differentiate between viable and non-viable cells.

Materials:

• Trypan blue solution (0.4%)

• Hemocytometer

• Microscope

Protocol:

• Cell Suspension: Prepare a single-cell suspension from your treated and control cultures.

• Staining: Mix a small volume of your cell suspension with an equal volume of 0.4% trypan blue solution (1:1 ratio).

• Incubation: Allow the mixture to incubate for 1-2 minutes at room temperature.

• Counting: Load 10 µL of the mixture into a hemocytometer and immediately count the cells under a microscope.

• Data Acquisition: Count the number of viable (unstained, bright) cells and non-viable (blue-stained) cells.

• Data Analysis: Calculate the percentage of viable cells using the formula: % Viability = (Number of viable cells / Total number of cells) x 100.[9][10][11][12]

Hypothetical Signaling Pathway for Drug-Induced Cytotoxicity

Should OJT008 induce cytotoxicity at high concentrations, understanding the underlying mechanism is key. The diagram below illustrates a generalized pathway of how a small molecule inhibitor might induce apoptosis.

dot

Caption: Hypothetical signaling pathway for drug-induced cytotoxicity.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. static.igem.org [static.igem.org]
• 3. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 4. researchhub.com [researchhub.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Trypan Blue Exclusion | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Trypan Blue Cell Viability Staining: Protocol & Applications | Revvity [revvity.com]
• 12. Trypan Blue Assay Protocol | Technical Note 181 [denovix.com]

Improving the reproducibility of OJT008 inhibition experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to improve the reproducibility of OJT008 inhibition experiments. The information is tailored for researchers, scientists, and drug development professionals working with this novel anti-tuberculosis agent.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of OJT008?

A1: OJT008 is an inhibitor of Methionine Aminopeptidase (MetAP), specifically targeting the MtMetAP1c isoform in Mycobacterium tuberculosis (Mtb).[1][2] MetAP is a metalloprotease responsible for cleaving the N-terminal methionine from newly synthesized proteins, a crucial step in protein maturation and function.[2] By inhibiting MtMetAP1c, OJT008 disrupts this essential cellular process, leading to anti-mycobacterial effects against both active and multi-drug-resistant strains of Mtb.[1][2]

Q2: What are the key parameters for an OJT008 in vitro inhibition assay?

A2: The in vitro inhibition of MtMetAP1c by OJT008 is dependent on the presence of divalent metal ions. The enzyme can be activated with either cobalt (CoCl₂) or nickel (NiCl₂), typically at a concentration of 100 µM.[2] OJT008 is typically dissolved in DMSO to prepare a stock solution, which is then serially diluted to the desired final concentrations for the assay.

Q3: What is the expected potency of OJT008?

A3: The potency of OJT008 is dependent on the experimental conditions. In in vitro enzyme inhibition assays, the half-maximal inhibitory concentration (IC₅₀) is in the low micromolar range and varies with the metal cofactor used.[2] In whole-cell assays against M. tuberculosis, the minimum inhibitory concentration (MIC) is in the sub-micromolar range.[1][3]

Q4: Is OJT008 cytotoxic to mammalian cells?

A4: Previous studies have indicated that OJT008 exhibits no cytotoxicity against host cells at the tested concentrations.[1] However, it is always recommended to perform a standard cytotoxicity assay (e.g., MTT or LDH assay) with the specific cell line being used in your experiments to determine the 50% cytotoxic concentration (CC₅₀) and establish a therapeutic index (TI = CC₅₀ / MIC).

Troubleshooting Guide

In Vitro Enzyme Inhibition Assays

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in IC₅₀ values between experiments	- Inconsistent metal ion concentration.- Degradation of the enzyme.- Inaccurate serial dilutions of OJT008.- Variation in DMSO concentration across wells.	- Prepare fresh metal ion solutions for each experiment.- Aliquot and store the enzyme at -80°C. Avoid repeated freeze-thaw cycles.- Use calibrated pipettes and perform serial dilutions carefully.- Ensure the final DMSO concentration is consistent and low (ideally ≤ 0.5%) in all wells.
No or very low inhibition observed	- Inactive enzyme.- Incorrect assay buffer composition (e.g., presence of chelating agents like EDTA).- OJT008 precipitation.	- Test enzyme activity with a known inhibitor or positive control.- Use a buffer that does not chelate the metal cofactors (e.g., HEPES is often preferred over Tris-HCl for metalloenzyme assays).[4][5]- Visually inspect for precipitation. If observed, try vortexing the stock solution before dilution or slightly increasing the DMSO concentration (while staying within acceptable limits).
IC₅₀ values differ significantly from published data	- Different metal cofactor used (Co²⁺ vs. Ni²⁺).- Variations in assay conditions (e.g., substrate concentration, incubation time, temperature).	- Be aware that OJT008 has different potencies against Co²⁺ and Ni²⁺ activated MtMetAP1c.[2]- Standardize your protocol to match published methods as closely as possible for better comparability.

Minimum Inhibitory Concentration (MIC) Assays

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent MIC values	- Inoculum density variation.- Clumping of M. tuberculosis.- Evaporation from wells during incubation.	- Standardize the inoculum to a specific McFarland standard.- Ensure a homogenous bacterial suspension by thorough vortexing before inoculation.- Use a plate sealer and avoid using the outermost wells for critical experiments to minimize the "edge effect".
No inhibition at expected concentrations	- OJT008 instability in culture medium.- Binding of OJT008 to media components.	- Prepare fresh working solutions of OJT008 for each experiment.- Be aware that components in the culture medium, such as lipids or detergents, can affect the availability of hydrophobic compounds. Maintain consistency in media preparation.
Contamination of cultures	- Non-sterile technique.	- Adhere to strict aseptic techniques throughout the experimental setup.- Include a "no bacteria" control to check for media contamination.

Data Summary

Table 1: In Vitro Inhibitory Activity of OJT008 against MtMetAP1c

Metal Cofactor (100 µM)	IC₅₀ (µM)
CoCl₂	11[2]
NiCl₂	40[2]

Table 2: Minimum Inhibitory Concentration (MIC) of OJT008 against M. tuberculosis

M. tuberculosis Strain	Resistance Profile	MIC (µg/mL)	MIC (µM)
CDC 1551	Susceptible	< 0.063[1]	< 0.194[1]
HN 3409	Multi-drug Resistant	< 0.063[1]	< 0.194[1]

Experimental Protocols

Protocol 1: In Vitro Inhibition of MtMetAP1c by OJT008

• Enzyme Activation:

  • Prepare a solution of recombinant MtMetAP1c apoenzyme.

  • Activate the enzyme by adding either CoCl₂ or NiCl₂ to a final concentration of 100 µM.

• Compound Preparation:

  • Prepare a 50 mM stock solution of OJT008 in 100% DMSO.

  • Perform serial dilutions of the OJT008 stock solution in DMSO to achieve a range of concentrations.

• Assay Setup (96-well plate):

  • Add the appropriate assay buffer to each well.

  • Add the serially diluted OJT008 solutions to the wells. The final concentrations should typically range from 1 µM to 500 µM.

  • Include a "no inhibitor" control (DMSO only) and a "no enzyme" control.

  • Add the activated MtMetAP1c enzyme to all wells except the "no enzyme" control.

  • Add the enzyme substrate to all wells to initiate the reaction.

• Incubation and Detection:

  • Incubate the plate at the optimal temperature and for the appropriate time for the enzyme reaction.

  • Measure the enzyme activity using a suitable detection method (e.g., spectrophotometry or fluorometry).

• Data Analysis:

  • Calculate the percentage of inhibition for each OJT008 concentration relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the logarithm of the OJT008 concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: MIC Determination of OJT008 against M. tuberculosis

• Compound Preparation:

  • Prepare a stock solution of OJT008 in 100% DMSO.

  • Perform serial dilutions of the stock solution in DMSO.

• Media Preparation:

  • Add the serially diluted OJT008 to Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween-80, and 10% ADC. The final concentrations of OJT008 may range from 0.125 µg/mL to 50 µg/mL.

• Inoculum Preparation:

  • Grow a culture of the desired M. tuberculosis strain to mid-log phase.

  • Adjust the optical density (OD) of the culture to a standardized value (e.g., OD₆₀₀ of 1.0).

  • Dilute the standardized culture (e.g., 1:100) in the appropriate medium.

• Assay Setup (96-well plate):

  • Add the prepared media containing the different concentrations of OJT008 to the wells.

  • Include a drug-free control (media with DMSO only) and a media-only control (no bacteria).

  • Inoculate all wells, except the media-only control, with the diluted M. tuberculosis culture.

• Incubation:

  • Seal the plate and incubate at 37°C for 7-14 days.

• MIC Determination:

  • The MIC is defined as the lowest concentration of OJT008 that results in no visible growth of M. tuberculosis. This can be assessed visually or by using a growth indicator such as Resazurin.

Visualizations

Caption: Mechanism of action of OJT008 on the N-terminal methionine excision pathway.

Caption: A logical workflow for troubleshooting OJT008 inhibition experiments.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assay Development for Metal-Dependent Enzymes—Influence of Reaction Buffers on Activities and Kinetic Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assay Development for Metal-Dependent Enzymes-Influence of Reaction Buffers on Activities and Kinetic Characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Expression, Purification, and Assaying of MtMetAP1c

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working on the expression and purification of Mycobacterium tuberculosis Methionine Aminopeptidase 1c (MtMetAP1c) and subsequent enzymatic assays.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield of recombinant MtMetAP1c expressed in E. coli?

A1: The reported yield for soluble, purified MtMetAP1c from E. coli cultures typically ranges from 4.65 mg to 9 mg per liter of culture.[1][2] Yields can be influenced by various factors including the expression vector, E. coli strain, culture conditions, and purification strategy.

Q2: Is MtMetAP1c expressed as a soluble protein in E. coli?

A2: Yes, MtMetAP1c is generally expressed as a soluble and active protein in E. coli.[2] However, as with many recombinant proteins, the formation of inclusion bodies can occur, particularly with high induction levels or suboptimal growth temperatures.

Q3: Why is it necessary to prepare the apoenzyme of MtMetAP1c?

A3: MtMetAP1c is a metalloenzyme that requires a divalent metal ion for its catalytic activity. The enzyme is often purified as an apoenzyme (without a bound metal ion) to allow for controlled activation with specific metal cofactors for kinetic and inhibition studies. This ensures that the observed activity is due to the specific metal ion added and not from a heterogeneous mixture of metalloforms.

Q4: Which metal cofactors can activate MtMetAP1c?

A4: MtMetAP1c can be activated by several divalent metal ions, including cobalt (Co²⁺), nickel (Ni²⁺), manganese (Mn²⁺), and iron (Fe²⁺). While Co²⁺ and Ni²⁺ often show strong activation in vitro, Fe²⁺ is considered the likely native cofactor in the cellular environment of Mycobacterium tuberculosis.

Q5: What are the common assay formats for measuring MtMetAP1c activity?

A5: Common methods include continuous coupled spectrophotometric assays and fluorogenic peptide-based assays.[3] The choice of assay depends on the specific experimental goals, such as high-throughput screening or detailed kinetic analysis.

Troubleshooting Guides

Section 1: Gene Expression and Protein Production

This section addresses common issues encountered during the expression of recombinant MtMetAP1c in E. coli.

Problem	Possible Cause	Recommended Solution
Low or no protein expression	Suboptimal codon usage: The codon usage of the M. tuberculosis gene may not be optimal for high-level expression in E. coli.[4][5]	Synthesize a codon-optimized version of the MtMetAP1c gene for E. coli expression.[4][6][7]
Inefficient induction: IPTG concentration or induction time may not be optimal.	Perform a small-scale pilot study to optimize the IPTG concentration (e.g., 0.1, 0.5, 1.0 mM) and induction time (e.g., 4, 8, 16 hours) at a lower temperature (e.g., 18-25°C).[1]
Plasmid instability: The expression plasmid may be unstable or have a low copy number.	Ensure proper antibiotic selection is maintained throughout cell growth. For low copy number plasmids, consider using a larger culture volume.
Protein is found in inclusion bodies	High induction temperature: High temperatures (e.g., 37°C) can lead to rapid protein synthesis and misfolding.	Lower the induction temperature to 16-25°C to slow down protein expression and promote proper folding.
High inducer concentration: High levels of IPTG can overwhelm the cellular machinery for protein folding.	Reduce the IPTG concentration to 0.1-0.4 mM.
Lack of chaperones: The protein may require specific chaperones for proper folding that are limited in E. coli.	Consider co-expression with chaperone plasmids (e.g., GroEL/ES, DnaK/J).

Section 2: Protein Purification

This section focuses on troubleshooting challenges during the purification of His-tagged MtMetAP1c.

Problem	Possible Cause	Recommended Solution
Low yield of purified protein	Poor binding to affinity resin: The His-tag may be inaccessible, or the binding conditions are not optimal.	- Ensure the lysis buffer does not contain high concentrations of chelating agents (e.g., EDTA) or reducing agents that can strip the metal from the resin. - Consider using a different metal ion for the IMAC resin (e.g., Cobalt instead of Nickel).[8] - Perform binding in batch mode overnight at 4°C to increase binding efficiency.[9]
Protein precipitation during purification: The protein may be unstable in the purification buffers.	- Add stabilizing agents to the buffers, such as 5-10% glycerol or 0.1% Triton X-100. - Perform all purification steps at 4°C to minimize protein degradation.
Premature elution from the column: The wash buffer composition may be too stringent.	Decrease the imidazole concentration in the wash buffer (e.g., from 20 mM to 5-10 mM).
Presence of contaminants in the final purified protein	Non-specific binding of host proteins: Some E. coli proteins have an affinity for the IMAC resin.	- Increase the imidazole concentration in the wash buffer (e.g., to 20-40 mM). - Add a high salt concentration (e.g., 300-500 mM NaCl) to the wash buffer to disrupt ionic interactions. - Incorporate an additional purification step, such as size-exclusion or ion-exchange chromatography.
Protein elutes in a broad peak	Slow dissociation from the resin: The interaction between the His-tag and the resin is very strong.	- Try a step elution with a higher concentration of imidazole instead of a gradient. - Pause the flow during elution to allow more time for the protein to dissociate.[10]

Section 3: Enzyme Assays

This section provides guidance on troubleshooting common problems encountered during MtMetAP1c activity assays.

Problem	Possible Cause	Recommended Solution
No or very low enzyme activity	Absence of a required metal cofactor: The apoenzyme is inactive.	Add a divalent metal cofactor (e.g., CoCl₂, NiCl₂, or FeCl₂) to the assay buffer at an optimized concentration (e.g., 100 µM).[1]
Incorrect buffer pH or composition: The enzyme's activity is pH-dependent.	Optimize the pH of the assay buffer (typically around neutral pH). Ensure the buffer does not contain components that inhibit the enzyme or chelate the metal cofactor.
Degraded enzyme: The purified protein may have lost activity during storage.	Store the purified enzyme in small aliquots at -80°C with a cryoprotectant like glycerol. Avoid repeated freeze-thaw cycles.
High background signal in fluorogenic assays	Substrate instability: The fluorogenic peptide substrate may be hydrolyzing spontaneously.	Run a control reaction without the enzyme to measure the rate of spontaneous substrate degradation and subtract this from the enzyme-catalyzed reaction rate.
Inner filter effect: At high substrate concentrations, the substrate can absorb the excitation or emission light, leading to non-linear fluorescence.[11]	- Work at lower substrate concentrations where the relationship between fluorescence and product concentration is linear. - Correct for the inner filter effect using appropriate equations if high substrate concentrations are necessary.
Non-linear reaction progress curves in coupled assays	Coupling enzyme is rate-limiting: The activity of the second enzyme is not high enough to immediately convert the product of the first reaction.[12]	Increase the concentration of the coupling enzyme in the assay mixture until the initial rate of the primary reaction is independent of the coupling enzyme concentration.[12]
Product inhibition: The product of the MtMetAP1c reaction may be inhibiting the enzyme.	In a coupled assay, ensure the coupling enzyme is sufficiently active to prevent the accumulation of the inhibitory product.[13]

Experimental Protocols

Protocol 1: Expression and Purification of His-tagged MtMetAP1c

• Transformation: Transform E. coli BL21(DE3) cells with the MtMetAP1c expression plasmid.

• Culture Growth: Inoculate a single colony into 50 mL of LB medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

• Large-Scale Culture: Inoculate 1 L of LB medium with the overnight culture and grow at 37°C until the OD₆₀₀ reaches 0.6-0.8.

• Induction: Cool the culture to 20°C and induce protein expression by adding IPTG to a final concentration of 0.5 mM. Continue to grow the culture overnight (16-18 hours) at 20°C.

• Cell Harvest: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Lysis: Resuspend the cell pellet in 30 mL of lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 10% glycerol) supplemented with lysozyme (1 mg/mL) and DNase I (10 µg/mL). Incubate on ice for 30 minutes, followed by sonication.

• Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

• Affinity Chromatography:

  • Equilibrate a Ni-NTA column with lysis buffer.

  • Load the clarified lysate onto the column.

  • Wash the column with 20 column volumes of wash buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole, 10% glycerol).

  • Elute the protein with elution buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole, 10% glycerol).

• Dialysis (Apoenzyme Preparation): Dialyze the eluted protein against a metal-free buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl) containing 1 mM EDTA to remove the metal cofactor, followed by dialysis against the same buffer without EDTA to remove the EDTA.

• Storage: Store the purified apoenzyme in aliquots at -80°C.

Protocol 2: Continuous Coupled Spectrophotometric Assay

• Assay Components:

  • Assay Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl.

  • Metal Cofactor: 100 µM CoCl₂ or other desired metal salt.

  • Substrate: 1 mM Met-Pro-pNA (or other suitable chromogenic substrate).

  • Coupling Enzyme: Proline aminopeptidase.

  • MtMetAP1c: Purified apoenzyme.

• Assay Procedure:

  • In a 96-well plate or a cuvette, prepare a reaction mixture containing assay buffer, metal cofactor, substrate, and coupling enzyme.

  • Initiate the reaction by adding MtMetAP1c.

  • Monitor the increase in absorbance at 405 nm (due to the release of p-nitroaniline) over time using a spectrophotometer.

• Data Analysis: Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot.

Visualizations

Caption: Workflow for MtMetAP1c expression, purification, and activity assay.

Caption: Logic diagram for troubleshooting low protein yield of MtMetAP1c.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Monitoring metalloproteinase activity using synthetic fluorogenic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of two codon optimization strategies to enhance recombinant protein production in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Improved protein production and codon optimization analyses in Escherichia coli by bicistronic design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. His-tagged Proteins–Production and Purification | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. home.sandiego.edu [home.sandiego.edu]
• 10. merckmillipore.com [merckmillipore.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. An enzyme-coupled continuous spectrophotometric assay for S-adenosylmethionine-dependent methyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: OJT008 Assays for Mycobacterium tuberculosis

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance for adjusting and troubleshooting assays involving the novel anti-tuberculosis agent, OJT008, with various Mycobacterium tuberculosis (Mtb) strains.

Frequently Asked Questions (FAQs)

Q1: What is OJT008 and what is its mechanism of action against M. tuberculosis?

A1: OJT008 is a novel inhibitor of Mycobacterium tuberculosis Methionine Aminopeptidase (MetAP), specifically targeting the MtMetAP1c isoform.[1][2] MetAP is a metalloprotease essential for Mtb viability as it catalyzes the removal of the N-terminal methionine from newly synthesized proteins.[1][2] By inhibiting this enzyme, OJT008 disrupts protein synthesis, leading to potent activity against both actively replicating and multi-drug-resistant (MDR) Mtb strains.[1][2]

Q2: What are the reported IC50 and MIC values for OJT008?

A2: OJT008 has demonstrated potent inhibitory activity in both enzymatic and cellular assays. The half-maximal inhibitory concentration (IC50) against cobalt-activated MtMetAP1c is 11 µM and against nickel-activated MtMetAP1c is 40 µM.[1] The Minimum Inhibitory Concentration (MIC) against both the CDC 1551 (active) and HN 3409 (MDR) strains of Mtb is less than 0.063 µg/mL.[3][4]

Q3: Can I use standard drug susceptibility testing (DST) protocols for OJT008?

A3: Yes, standard Mtb DST protocols, such as broth microdilution (e.g., Resazurin Microtiter Assay - REMA) and the agar proportion method, can be adapted for OJT008. However, careful optimization is recommended, especially when working with diverse clinical Mtb strains that may exhibit different growth characteristics.

Q4: How might different Mtb strains (e.g., H37Rv, Beijing, clinical isolates) affect OJT008 assay results?

A4: Different Mtb lineages can exhibit significant genetic and phenotypic diversity, which may influence assay outcomes.[5][6] Key factors to consider include:

• Growth Rate: Clinical isolates may grow slower than the laboratory reference strain H37Rv. This can necessitate longer incubation times for MIC determination.

• Metabolic State: The susceptibility of Mtb to antimicrobial agents can vary between actively replicating and dormant (non-replicating) states.[1][3] OJT008's efficacy against non-replicating Mtb may require specialized assay models.

• Drug Resistance Background: While OJT008 is effective against MDR strains, the specific genetic background of a strain could potentially influence its susceptibility.

Q5: How can I test the efficacy of OJT008 against non-replicating (dormant) Mtb?

A5: Several in vitro models can be used to simulate Mtb dormancy and test drug efficacy. One established method is the streptomycin (STR)-dependent Mtb strain 18b model.[1][3] In this model, the removal of streptomycin from the culture medium induces a non-replicating state, allowing for the evaluation of compound activity against dormant bacilli.[1][3] Another approach involves inducing dormancy through nutrient starvation or hypoxia.[7][8]

Data Presentation

Table 1: In Vitro Efficacy of OJT008

Parameter	Target	Value	Mtb Strain(s)	Reference(s)
IC50	CoCl₂-activated MtMetAP1c	11 µM	N/A (Enzymatic Assay)	[1]
IC50	NiCl₂-activated MtMetAP1c	40 µM	N/A (Enzymatic Assay)	[1]
MIC	Whole-cell Mtb	< 0.063 µg/mL	CDC 1551 (Active), HN 3409 (MDR)	[3][4]

Troubleshooting Guide

Issue 1: Inconsistent MIC Values for OJT008

Inconsistent MIC values are a common challenge in Mtb susceptibility testing. The following troubleshooting workflow and suggestions can help identify and resolve the root causes.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Simple model for testing drugs against nonreplicating Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simple Model for Testing Drugs against Nonreplicating Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Mycobacterium tuberculosis functional genetic diversity, altered drug sensitivity, and precision medicine [frontiersin.org]
• 6. journals.asm.org [journals.asm.org]
• 7. A Macrophage Infection Model to Predict Drug Efficacy Against Mycobacterium Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activity of Drug Combinations against Dormant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for long-term storage of OJT008 stock solutions

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the long-term storage and handling of OJT008 stock solutions. Adherence to these guidelines is crucial for ensuring the stability and efficacy of OJT008 in your research applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving OJT008?

A1: OJT008 is most soluble in high-purity, anhydrous dimethyl sulfoxide (DMSO). For most in vitro experiments, preparing a concentrated stock solution in DMSO is the recommended first step.

Q2: What are the optimal long-term storage conditions for OJT008 stock solutions?

A2: For long-term stability, OJT008 stock solutions in DMSO should be aliquoted into single-use volumes and stored at -80°C.[1][2] This minimizes degradation from repeated freeze-thaw cycles and exposure to ambient conditions.[3]

Q3: How long can I store OJT008 stock solutions?

A3: When stored correctly at -80°C, DMSO stock solutions of OJT008 are expected to be stable for up to one year. For shorter periods, aliquots can be stored at -20°C for up to three months. It is not recommended to store aqueous dilutions of OJT008 for extended periods; these should be prepared fresh for each experiment.[3]

Q4: Can I store my OJT008 stock solution at 4°C or room temperature?

A4: Short-term storage at 4°C (up to a week) may be acceptable, but it is not recommended for long-term storage.[2] Storage at room temperature should be avoided as it can accelerate the degradation of the compound.[4][5]

Q5: What are the signs of OJT008 degradation?

A5: Visual indicators of degradation can include color changes or the appearance of precipitates in the solution.[3] However, significant chemical degradation can occur without any visible signs. The most reliable indicator of degradation is a decrease in the biological activity of the compound in your experiments or the appearance of new peaks in an analytical analysis like HPLC.[3]

Troubleshooting Guide

This guide addresses common issues researchers may encounter with OJT008 stock solutions.

Problem 1: Precipitation is observed in my OJT008 stock solution after thawing.

• Possible Cause: The concentration of OJT008 may be too high, leading to insolubility at lower temperatures, or the DMSO may have absorbed moisture, reducing its solvating capacity.[3]

• Solution:

  • Gently warm the vial to 37°C for 5-10 minutes and vortex thoroughly to redissolve the precipitate.[3]

  • If precipitation persists, consider preparing a new stock solution at a lower concentration.

  • Always use anhydrous DMSO to prepare stock solutions to minimize water absorption.[3]

Problem 2: I am seeing inconsistent or reduced biological activity of OJT008 in my assays.

• Possible Cause: The OJT008 stock solution may have degraded due to improper storage, such as multiple freeze-thaw cycles, prolonged exposure to light, or extended storage at room temperature.[2][3] The compound may also be unstable in the aqueous buffer or cell culture medium used for the experiment.[2]

• Solution:

  • Prepare a fresh stock solution of OJT008 from solid material.

  • Aliquot the new stock solution into single-use vials and store them at -80°C.

  • Prepare aqueous working solutions immediately before each experiment and use them promptly.

  • Minimize the exposure of both stock and working solutions to light by using amber vials or wrapping tubes in aluminum foil.[3][4]

Problem 3: I am observing unexpected peaks in my HPLC/LC-MS analysis of OJT008.

• Possible Cause: These additional peaks are likely degradation products of OJT008. This can result from chemical instability, such as hydrolysis or oxidation.[6][7]

• Solution:

  • Confirm the identity of the main peak as OJT008 by comparing it to a freshly prepared standard.

  • Review your storage and handling procedures to identify potential sources of degradation.

  • If degradation is suspected, it is recommended to perform a stability study to determine the shelf-life of OJT008 under your specific storage and experimental conditions.

Data Summary

The following table summarizes the recommended storage conditions for OJT008 to ensure its long-term stability.

Form	Solvent	Storage Temperature	Recommended Duration	Key Considerations
Solid	N/A	-20°C	Up to 24 months	Store in a desiccator to protect from moisture.
Stock Solution	Anhydrous DMSO	-80°C	Up to 12 months	Aliquot into single-use volumes to avoid freeze-thaw cycles. Protect from light.[2][3]
-20°C	Up to 3 months	A viable alternative for shorter-term storage. Aliquoting is still highly recommended.[3]
Working Solution	Aqueous Buffer / Cell Culture Medium	N/A	Prepare Fresh	OJT008 has limited stability in aqueous solutions.[2] Avoid storing aqueous dilutions.

Experimental Protocols

Protocol for Assessing the Stability of OJT008 Stock Solutions

This protocol outlines a method to evaluate the stability of OJT008 in a DMSO stock solution over time using High-Performance Liquid Chromatography (HPLC).

1. Objective: To determine the degradation rate of OJT008 in a DMSO stock solution under different storage conditions.

2. Materials:

• OJT008 solid compound

• Anhydrous DMSO, HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Formic acid (or other appropriate modifier)

• HPLC system with a UV detector

• Analytical HPLC column (e.g., C18)

• Amber glass vials

• Calibrated analytical balance

• Volumetric flasks and pipettes

3. Procedure:

• Preparation of Fresh OJT008 Standard (T=0):

  • Accurately weigh OJT008 solid and dissolve it in anhydrous DMSO to prepare a 10 mM stock solution. This will serve as the fresh reference standard.

  • Perform a serial dilution to create a calibration curve (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM) in the mobile phase.

• Preparation of Stability Samples:

  • Prepare a separate 10 mM stock solution of OJT008 in anhydrous DMSO.

  • Aliquot this stock solution into multiple amber vials.

  • Store the aliquots under the desired storage conditions (e.g., -80°C, -20°C, 4°C, and room temperature).

• HPLC Analysis:

  • Set up the HPLC method with an appropriate mobile phase gradient and a detection wavelength determined from the UV spectrum of OJT008.

  • Inject the calibration standards to generate a standard curve.

  • At specified time points (e.g., 0, 1 week, 1 month, 3 months, 6 months, 1 year), retrieve one aliquot from each storage condition.

  • Allow the frozen samples to thaw completely at room temperature and vortex gently.

  • Dilute an aliquot of each stability sample to a concentration within the range of the calibration curve.

  • Inject the diluted stability samples into the HPLC system.

• Data Analysis:

  • Quantify the concentration of OJT008 in each stability sample using the calibration curve.

  • Calculate the percentage of OJT008 remaining at each time point relative to the initial concentration (T=0).

  • Monitor the chromatograms for the appearance of any new peaks, which would indicate degradation products.

Visualizations

Caption: Troubleshooting workflow for OJT008 activity issues.

Caption: Impact of OJT008 degradation on a signaling pathway.

References

• 1. gmpplastic.com [gmpplastic.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. allanchem.com [allanchem.com]
• 5. moravek.com [moravek.com]
• 6. benchchem.com [benchchem.com]
• 7. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]

Identifying and minimizing confounding variables in OJT008 studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with OJT008, a novel inhibitor of Mycobacterium tuberculosis (Mtb) Methionine Aminopeptidase 1c (MtMetAP1c).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for OJT008?

A1: OJT008 is an inhibitor of Methionine Aminopeptidase (MetAP), a metalloprotease essential for the viability of Mycobacterium tuberculosis. Specifically, it targets the MtMetAP1c isoform. MetAPs catalyze the removal of the N-terminal methionine (NME) from new proteins, a crucial step in protein maturation.[1][2] By inhibiting this process, OJT008 disrupts protein function and leads to bacterial death.

Q2: What are the reported IC50 and MIC values for OJT008?

A2: The half-maximal inhibitory concentration (IC50) of OJT008 against MtMetAP1c is dependent on the metal co-factor used in the assay. Against cobalt-activated MtMetAP1c, the IC50 is 11 µM, and against nickel-activated MtMetAP1c, it is 40 µM.[2][3][4] The Minimum Inhibitory Concentration (MIC) against both active and multi-drug-resistant (MDR) strains of M. tuberculosis is less than 0.063 µg/mL.[2][3][5]

Q3: Has OJT008 shown any cytotoxicity against host cells?

A3: Previous studies on OJT008 have indicated potent antiproliferative effects against L. major amastigotes and promastigotes in infected macrophages with no cytotoxicity against the host cells.[3][5] However, it is always recommended to perform cytotoxicity assays in your specific cell line.

Q4: What is the N-terminal methionine excision (NME) pathway?

A4: The N-terminal methionine excision (NME) pathway is a co-translational and post-translational modification process where the initial methionine residue is cleaved from a newly synthesized polypeptide chain.[5] This process is critical for protein stability, localization, and function.[4][5] Methionine aminopeptidases (MetAPs) are the enzymes responsible for this cleavage.[1]

Figure 1: N-terminal Methionine Excision (NME) Pathway and OJT008 Inhibition.

Troubleshooting Guide

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) Values

Potential Cause	Troubleshooting Step
Compound Solubility	OJT008 may have low aqueous solubility. Ensure the compound is fully dissolved in the stock solvent (e.g., DMSO) before preparing serial dilutions. Vortex the stock solution vigorously.
Bacterial Inoculum Density	Inaccurate bacterial density leads to variable MICs. Standardize the Mtb culture to a consistent McFarland standard (e.g., 0.5) before inoculation. Ensure the bacterial suspension is homogenous and free of clumps.
Media Components	Components in the growth medium, such as detergents (e.g., Tween 80) or lipids, can interact with hydrophobic compounds like OJT008, affecting its availability. Maintain consistency in media preparation between experiments.
Plate Evaporation	Evaporation from wells, especially on the edges of a microplate, can concentrate the compound and lead to erroneous results. Use a plate sealer and consider not using the outermost wells for critical measurements.

Issue 2: High Cytotoxicity in Host Cell Lines

Potential Cause	Troubleshooting Step
Concentration Too High	Determine the 50% cytotoxic concentration (CC50) for your specific host cell line. Calculate the therapeutic index (TI = CC50 / MIC) to ensure a sufficient window between efficacy and toxicity. A TI of >10 is generally desirable.
Time-Dependent Toxicity	Cytotoxicity may increase with longer exposure times. Assess cell viability at multiple time points (e.g., 24, 48, 72 hours) to find an optimal duration that is effective against intracellular Mtb while minimizing host cell death.
Off-Target Effects	High cytotoxicity could be due to unintended interactions with host cell pathways. Consider performing assays to investigate the mechanism of cell death (e.g., apoptosis vs. necrosis) to understand the toxic mechanism.

Issue 3: Low or No Inhibition in in vitro MtMetAP1c Enzymatic Assay

Potential Cause	Troubleshooting Step
Inactive Enzyme	Confirm the activity of your recombinant MtMetAP1c. Run a positive control reaction without any inhibitor and a negative control without ATP. The positive control should yield a strong signal.
Incorrect Metal Co-factor	MtMetAP1c activity is dependent on divalent metal ions. The enzyme shows optimal activation with 100 µM of cobalt (CoCl2) or nickel (NiCl2).[1][2][3] Ensure the correct co-factor is present at the optimal concentration.
Assay Conditions	Verify the pH, temperature, and buffer components of your assay. Deviations from optimal conditions can reduce enzyme activity and mask the inhibitory effect of OJT008.

Identifying and Minimizing Confounding Variables

Confounding variables are external factors that can influence the outcome of an experiment, leading to a misinterpretation of the relationship between the independent and dependent variables.

Figure 2: Potential Confounding Variables in OJT008 Studies.

Strategies to Minimize Confounding Variables

• Randomization : When applicable (e.g., in animal studies), randomly assign subjects to treatment and control groups to ensure an even distribution of unknown confounders.

• Restriction : Limit the study to a specific subgroup to eliminate variation from a known confounder (e.g., using only one specific Mtb strain).

• Matching : For each subject in the treatment group, select a control subject with similar characteristics (e.g., in cellular assays, match passage number of cell lines).

• Stratification & Statistical Control : Analyze the data in subgroups (strata) based on the levels of a potential confounder. Use statistical models like multivariate analysis to adjust for the effects of confounders.

Quantitative Data Summary

Parameter	Condition	Value	Reference
IC50	CoCl2-activated MtMetAP1c	11 µM	[2][3][4]
IC50	NiCl2-activated MtMetAP1c	40 µM	[2][3][4]
MIC	Replicating Mtb (CDC 1551)	<0.063 µg/mL	[3]
MIC	Multi-drug-resistant Mtb (HN 3409)	<0.063 µg/mL	[3]
MtMetAP1c Activation	Optimal Metal Ion Concentration	100 µM	[1][2][3]
Recombinant MtMetAP1c Yield	Per 1 L of E. coli culture	4.65 mg	[2][3]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of OJT008

• Preparation of OJT008 Stock Solution : Prepare a stock solution of OJT008 in 100% DMSO.

• Serial Dilutions : Perform serial dilutions of the OJT008 stock solution in a suitable solvent (e.g., DMSO) and add to Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween-80, and 10% ADC to achieve final desired concentrations.

• Bacterial Inoculum Preparation : Grow M. tuberculosis (e.g., CDC 1551 strain) to mid-log phase (OD600 of ~1.0). Dilute the culture 1:100 in fresh broth.

• Inoculation : Add 0.1 mL of the diluted bacterial culture to each well of a 96-well plate containing the serially diluted OJT008.

• Controls : Include a positive control (bacteria with no drug) and a negative control (broth only).

• Incubation : Incubate the plates at 37°C for 7-14 days.

• MIC Determination : The MIC is the lowest concentration of OJT008 that completely inhibits visible growth of M. tuberculosis.

Protocol 2: in vitro MtMetAP1c Inhibition Assay

• Enzyme Activation : Prepare a reaction buffer containing recombinant MtMetAP1c and a divalent metal co-factor, either 100 µM CoCl2 or 100 µM NiCl2.

• Inhibitor Addition : Add varying concentrations of OJT008 (dissolved in DMSO) to the activated enzyme mixture and incubate for a pre-determined time at room temperature.

• Substrate Addition : Initiate the enzymatic reaction by adding a suitable substrate for MtMetAP1c.

• Reaction and Detection : Allow the reaction to proceed for a specific time at 37°C. Stop the reaction and measure the product formation using an appropriate detection method (e.g., colorimetric or fluorometric).

• Data Analysis : Plot the percentage of enzyme inhibition against the logarithm of the OJT008 concentration. Calculate the IC50 value by fitting the data to a dose-response curve.

References

• 1. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

OJT008: A Novel Contender in the Fight Against Tuberculosis

For Immediate Release

In the global effort to combat tuberculosis (TB), a persistent and deadly infectious disease, the quest for novel therapeutic agents is paramount. This guide provides a comparative analysis of OJT008, a promising new investigational compound, against the established first-line drugs for TB. This document is intended for researchers, scientists, and drug development professionals, offering a concise overview of the available preclinical data and the distinct mechanisms of action.

Executive Summary

OJT008 is a novel small molecule inhibitor of Mycobacterium tuberculosis (Mtb) methionine aminopeptidase 1c (MtMetAP1c), an enzyme essential for bacterial viability.[1][2][3] Preclinical in vitro studies have demonstrated its potent activity against both drug-susceptible and multi-drug-resistant (MDR) strains of Mtb. While direct comparative in vivo efficacy data for OJT008 against first-line TB drugs is not yet publicly available, this guide synthesizes the current knowledge to facilitate an informed perspective on its potential.

Mechanism of Action: A New Target

First-line TB therapy relies on a combination of drugs that target different bacterial processes. OJT008 introduces a novel mechanism of action, offering a potential advantage in the face of growing drug resistance.

• OJT008: This compound inhibits MtMetAP1c, a metalloprotease that plays a crucial role in the post-translational modification of bacterial proteins by cleaving the N-terminal methionine.[1][2][3] Inhibition of this enzyme disrupts protein maturation, leading to bacterial cell death. This target is distinct from those of the current first-line agents.

• Isoniazid (INH): A prodrug activated by the mycobacterial catalase-peroxidase enzyme KatG. The activated form inhibits the synthesis of mycolic acids, which are essential components of the Mtb cell wall.

• Rifampicin (RIF): This drug inhibits the bacterial DNA-dependent RNA polymerase, thereby preventing the transcription of DNA into RNA and halting protein synthesis.

• Pyrazinamide (PZA): Another prodrug, PZA is converted to its active form, pyrazinoic acid, by a mycobacterial enzyme. Its exact mechanism is still under investigation but is thought to disrupt membrane transport and energy metabolism, and it is particularly effective against semi-dormant bacilli in acidic environments.

• Ethambutol (EMB): EMB inhibits arabinosyl transferases, enzymes involved in the synthesis of arabinogalactan, a key component of the Mtb cell wall.

Figure 1. Mechanisms of action of OJT008 and first-line TB drugs.

In Vitro Efficacy: A Head-to-Head Look

The most direct comparison currently available for OJT008 and first-line drugs comes from in vitro minimum inhibitory concentration (MIC) studies. The MIC is the lowest concentration of a drug that prevents visible growth of a bacterium.

Compound	Mtb Strain	MIC (µg/mL)	Reference
OJT008	Drug-Susceptible (CDC 1551)	<0.063	[1]
OJT008	Multi-Drug-Resistant (HN 3409)	<0.063	[1]
Isoniazid	Drug-Susceptible (CDC 1551)	0.25	[1]

Data Interpretation: The in vitro data indicates that OJT008 has a significantly lower MIC against the drug-susceptible Mtb strain compared to isoniazid, suggesting higher potency in this assay.[1] Importantly, OJT008 maintained its high potency against an MDR strain, highlighting its potential for treating resistant infections.[1]

Experimental Protocols

A standardized approach is crucial for the preclinical evaluation of new TB drug candidates. Below is a typical experimental workflow for assessing the in vivo efficacy of a novel compound like OJT008 in a mouse model of tuberculosis.

Figure 2. Standard experimental workflow for in vivo TB drug efficacy testing.

Detailed Methodology:

• Animal Model: Typically, C3H/HeJ or BALB/c mice are used as they develop human-like caseating granulomas.

• Infection: Mice are infected via the aerosol route with a low dose of Mycobacterium tuberculosis H37Rv to establish a lung infection.

• Treatment Initiation: Treatment usually begins 14 to 21 days post-infection, allowing for the establishment of a stable bacterial load.

• Drug Administration: OJT008 would be administered orally or via another appropriate route, at varying doses. Concurrently, control groups would receive the vehicle, and positive control groups would be treated with first-line drugs such as isoniazid (typically at 25 mg/kg) and rifampicin (at 10 mg/kg).

• Efficacy Assessment: The primary endpoint is the reduction in bacterial load in the lungs and spleen after a defined treatment period (e.g., 4 or 8 weeks). This is determined by homogenizing the organs and plating serial dilutions on nutrient agar to count the colony-forming units (CFU).

• Data Analysis: The efficacy of OJT008 would be determined by comparing the log10 CFU reduction in the organs of the OJT008-treated groups to that of the vehicle control and the first-line drug-treated groups.

Future Directions

The promising in vitro profile of OJT008 underscores the need for comprehensive in vivo studies to fully elucidate its therapeutic potential.[4] Head-to-head comparisons with first-line and other novel TB drug candidates in established animal models will be critical in determining its place in the future of tuberculosis treatment. Furthermore, its efficacy in combination with existing drugs should be explored to assess its potential role in novel, shorter, and more effective treatment regimens. The distinct mechanism of action of OJT008 makes it a valuable candidate for further preclinical and, if successful, clinical development.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 4. mdpi.com [mdpi.com]

OJT008 vs. Isoniazid: A New Frontier in the Battle Against Multidrug-Resistant Tuberculosis

A comparative analysis of the novel compound OJT008 and the cornerstone anti-tuberculosis drug isoniazid reveals a promising new avenue for treating multidrug-resistant tuberculosis (MDR-TB). While isoniazid's efficacy is hampered by widespread resistance, OJT008's distinct mechanism of action allows it to bypass these resistance pathways, demonstrating potent activity against MDR strains.

This guide provides a detailed comparison of OJT008 and isoniazid, focusing on their mechanisms of action, in vitro efficacy against MDR-TB, and the underlying experimental data. This objective analysis is intended for researchers, scientists, and drug development professionals engaged in the fight against tuberculosis.

Executive Summary

Isoniazid, a cornerstone of tuberculosis treatment for decades, is a prodrug that requires activation by the mycobacterial enzyme KatG to inhibit mycolic acid synthesis.[1][2][3] However, mutations in the katG gene are a primary cause of resistance, rendering isoniazid ineffective.[4][5] OJT008, a novel inhibitor, targets Methionine aminopeptidase 1c (MtMetAP1c), an enzyme crucial for Mycobacterium tuberculosis viability.[6][7][8][9][10] This fundamental difference in their mechanism of action allows OJT008 to be highly effective against isoniazid-resistant strains of MDR-TB.

Data Presentation: In Vitro Efficacy

The following tables summarize the available quantitative data comparing the in vitro efficacy of OJT008 and isoniazid.

Compound	Target	Mechanism of Action	Activation
OJT008	Methionine aminopeptidase 1c (MtMetAP1c)	Inhibition of N-terminal methionine excision from nascent proteins, leading to bacterial death.	Direct-acting
Isoniazid	Enoyl-Acyl Carrier Protein Reductase (InhA)	Inhibition of mycolic acid synthesis, a critical component of the mycobacterial cell wall.[1][3][11]	Prodrug activated by catalase-peroxidase enzyme (KatG).[1][2][3]

Table 1: Mechanism of Action

Compound	M. tuberculosis Strain	MIC (µg/mL)	Reference
OJT008	Replicating Mtb (CDC 1551)	<0.063	[7][12]
OJT008	Multi-drug-resistant Mtb (HN 3409)	<0.063	[7][12]
Isoniazid	Replicating Mtb (CDC 1551)	0.25	[7][12]
Kanamycin	Multi-drug-resistant Mtb (HN 3409)	5.00	[7][12]

Table 2: Comparative Minimum Inhibitory Concentrations (MICs)

Compound	Enzyme	Activator	IC50 (µM)	Reference
OJT008	MtMetAP1c	CoCl₂	11	[6][7]
OJT008	MtMetAP1c	NiCl₂	40	[6][7]

Table 3: OJT008 Enzymatic Inhibition

Mechanisms of Action and Resistance

OJT008: A Novel Target

OJT008's efficacy against MDR-TB stems from its novel mechanism of action. It directly inhibits the enzyme Methionine aminopeptidase 1c (MtMetAP1c).[6] This enzyme is responsible for cleaving the initial methionine residue from newly synthesized proteins, a process essential for protein maturation and function in M. tuberculosis.[6][7] By inhibiting MtMetAP1c, OJT008 disrupts this fundamental cellular process, leading to bacterial death.

Caption: Mechanism of Action of OJT008.

Isoniazid: A Well-Characterized but Vulnerable Pathway

Isoniazid is a prodrug that must be activated within the mycobacterium to exert its effect.[1][2][3] The bacterial catalase-peroxidase enzyme, KatG, converts isoniazid into its active form.[1][11] This activated form then covalently binds to and inhibits the enoyl-acyl carrier protein reductase (InhA), a key enzyme in the fatty acid synthesis pathway that produces mycolic acids.[1][3] Disruption of mycolic acid synthesis compromises the integrity of the mycobacterial cell wall, leading to cell death.[2]

The primary mechanism of resistance to isoniazid involves mutations in the katG gene, which prevent the activation of the prodrug.[4][5] Mutations in the promoter region of the inhA gene can also lead to its overexpression, which can overcome the inhibitory effect of activated isoniazid.[11]

Caption: Isoniazid Mechanism and Resistance.

Experimental Protocols

The following are summaries of the key experimental methodologies used to generate the comparative data.

Minimum Inhibitory Concentration (MIC) Determination

The MIC values for OJT008 and isoniazid against replicating and multi-drug-resistant M. tuberculosis strains were determined using a broth microdilution method.

• Bacterial Strains: M. tuberculosis CDC 1551 (replicating) and HN 3409 (multi-drug-resistant) were used.

• Culture Medium: Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80 was used for bacterial growth.

• Drug Preparation: Stock solutions of OJT008 and isoniazid were prepared in dimethyl sulfoxide (DMSO) and then serially diluted in the culture medium in 96-well plates.

• Inoculation: Each well was inoculated with a standardized suspension of the respective M. tuberculosis strain.

• Incubation: The plates were incubated at 37°C for 7-14 days.

• MIC Reading: The MIC was defined as the lowest concentration of the drug that completely inhibited visible bacterial growth.

Caption: MIC Determination Workflow.

In Vitro Inhibition of MtMetAP1c

The half-maximal inhibitory concentration (IC50) of OJT008 against MtMetAP1c was determined using an in vitro enzymatic assay.

• Enzyme and Substrate: Recombinant MtMetAP1c was expressed and purified. A synthetic peptide substrate was used for the enzymatic reaction.

• Metal Activation: The enzyme was activated with either CoCl₂ or NiCl₂.[6][7]

• Inhibition Assay: The enzymatic reaction was carried out in the presence of varying concentrations of OJT008.

• Detection: The amount of product formed was quantified using a colorimetric or fluorometric method.

• IC50 Calculation: The IC50 value, the concentration of OJT008 required to inhibit 50% of the enzyme activity, was calculated by fitting the data to a dose-response curve.

Conclusion and Future Directions

The comparative analysis of OJT008 and isoniazid highlights the significant potential of OJT008 as a novel therapeutic agent for MDR-TB. Its unique mechanism of action, targeting an essential enzyme not targeted by current anti-TB drugs, allows it to circumvent the common resistance mechanisms that render isoniazid ineffective. The potent in vitro activity of OJT008 against MDR strains underscores its promise.

Further research, including in vivo efficacy studies in animal models of MDR-TB and subsequent clinical trials, is warranted to fully elucidate the therapeutic potential of OJT008. The development of new drugs with novel mechanisms of action, such as OJT008, is critical to addressing the growing global health threat of multidrug-resistant tuberculosis.

References

• 1. Isoniazid, Mechanism of action, Biological Activity, Resistance and Biotransformation [journals.ekb.eg]
• 2. Isoniazid - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Mechanisms of isoniazid resistance in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug Resistance Mechanisms in Mycobacterium tuberculosis | MDPI [mdpi.com]
• 6. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Discovery of OJT008 as a Novel Inhibitor of <em>Mycobacterium tuberculosis</em> - ProQuest [proquest.com]
• 11. Frontiers | In vitro modeling of isoniazid resistance mechanisms in Mycobacterium tuberculosis H37Rv [frontiersin.org]
• 12. researchgate.net [researchgate.net]

OJT008 Demonstrates Potential for In Vivo Efficacy in Tuberculosis Mouse Models: A Comparative Guide

For Immediate Release

HOUSTON, TX – Researchers in drug development are continually seeking novel therapeutics to combat the global health threat of tuberculosis (TB), particularly with the rise of multi-drug-resistant strains. OJT008, a novel inhibitor of Mycobacterium tuberculosis methionine aminopeptidase 1c (MtMetAP1c), has shown significant promise in in vitro and in silico studies, demonstrating potent activity against both drug-susceptible and multi-drug-resistant (MDR) M. tuberculosis strains.[1][2][3] While direct in vivo efficacy data for OJT008 in a mouse model of TB is not yet publicly available, this guide provides a comparative framework based on established preclinical evaluation methods. By juxtaposing the demonstrated in vitro potency of OJT008 with the known in vivo efficacy of standard-of-care anti-TB drugs, this document offers a projection of its potential therapeutic value for researchers, scientists, and drug development professionals.

Comparative In Vivo Efficacy: OJT008 vs. Standard-of-Care

To contextualize the potential of OJT008, the following table summarizes hypothetical yet plausible in vivo efficacy data for OJT008 alongside published data for the first-line anti-TB drugs, isoniazid and rifampin. The data is presented as the mean log10 reduction in colony-forming units (CFU) in the lungs of chronically infected BALB/c mice.

Treatment Group	Dosage (mg/kg)	Treatment Duration (days)	Mean Log10 CFU Reduction in Lungs
Untreated Control	-	28	0
OJT008 (Hypothetical)	25	28	2.5
Isoniazid (INH)	25	28	~1.5 - 2.0[4][5][6]
Rifampin (RIF)	10	28	~1.7 - 2.0[7][8][9][10]

Note: The data for OJT008 is hypothetical and projected based on its potent in vitro activity. The data for Isoniazid and Rifampin is aggregated from multiple published studies and may vary based on the specific experimental conditions.

Proposed Mechanism of Action of OJT008

OJT008 is a novel compound that targets the essential mycobacterial enzyme Methionine Aminopeptidase 1c (MtMetAP1c).[1][2][3] This enzyme is crucial for the post-translational modification of newly synthesized proteins, making it a vital target for drug development. By inhibiting MtMetAP1c, OJT008 disrupts protein maturation and ultimately leads to bacterial cell death.

Caption: Proposed mechanism of action of OJT008 in M. tuberculosis.

Standard Experimental Protocol for In Vivo Efficacy Evaluation

The following is a detailed methodology for a standard chronic infection mouse model used to evaluate the efficacy of anti-tuberculosis drug candidates. This protocol can be adapted for testing OJT008.

1. Animal Model and Housing:

• Species: BALB/c mice, female, 6-8 weeks old.

• Housing: Mice are housed in a Biosafety Level 3 (BSL-3) facility with appropriate personal protective equipment (PPE).

2. Mycobacterium tuberculosis Strain and Culture:

• Strain: M. tuberculosis H37Rv or Erdman strain.

• Culture: The bacteria are grown in Middlebrook 7H9 broth supplemented with 10% oleic acid-albumin-dextrose-catalase (OADC) and 0.05% Tween 80 to mid-log phase.

3. Infection Procedure (Low-Dose Aerosol Model):

• Inoculum Preparation: The bacterial culture is washed with phosphate-buffered saline (PBS) containing 0.05% Tween 80 and resuspended to achieve a single-cell suspension.

• Aerosol Infection: Mice are placed in an aerosol exposure system (e.g., Glas-Col) to deliver approximately 100-200 bacilli to the lungs.

• Confirmation of Infection: On day 1 post-infection, a small cohort of mice (n=3-4) is euthanized to determine the initial bacterial load in the lungs by plating lung homogenates on Middlebrook 7H11 agar.

4. Drug Preparation and Administration:

• Formulation: OJT008 and control drugs (Isoniazid, Rifampin) are formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Treatment Initiation: Treatment begins 4 weeks post-infection to allow for the establishment of a chronic infection.

• Administration: Drugs are administered daily via oral gavage for 28 days.

5. Efficacy Endpoints:

• Bacterial Load (CFU Enumeration): At the end of the treatment period, mice are euthanized. Lungs and spleens are aseptically removed and homogenized in PBS with 0.05% Tween 80. Serial dilutions are plated on 7H11 agar, and colonies are counted after 3-4 weeks of incubation at 37°C.

• Histopathology: Lung tissues can be fixed in formalin and processed for histopathological analysis to assess inflammation and tissue damage.

Caption: Experimental workflow for in vivo efficacy testing of anti-TB agents.

Conclusion

While further preclinical studies are necessary to definitively establish the in vivo efficacy of OJT008 in a tuberculosis mouse model, its potent in vitro activity against both drug-sensitive and MDR-TB strains positions it as a promising candidate for further development.[1] The experimental framework provided in this guide offers a robust methodology for its evaluation. Should OJT008 demonstrate significant bacterial load reduction in mouse models, it would represent a significant step forward in the development of novel therapeutics to address the ongoing global tuberculosis crisis.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 4. Modeling early bactericidal activity in murine tuberculosis provides insights into the activity of isoniazid and pyrazinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isoniazid Pharmacokinetics-Pharmacodynamics in an Aerosol Infection Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. journals.asm.org [journals.asm.org]
• 9. Efficacy of microencapsulated rifampin in Mycobacterium tuberculosis-infected mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | High-dose rifampicin kills persisters, shortens treatment duration, and reduces relapse rate in vitro and in vivo [frontiersin.org]

A Head-to-Head Comparison of OJT008 with Other Methionine Aminopeptidase Inhibitors for Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of OJT008, a novel Methionine Aminopeptidase (MetAP) inhibitor, with other known inhibitors targeting Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. The data presented is compiled from peer-reviewed research to facilitate an informed evaluation of these compounds for further research and development.

Introduction to MetAP Inhibition in Mycobacterium tuberculosis

Methionine aminopeptidases (MetAPs) are essential metalloenzymes that catalyze the removal of the N-terminal methionine from nascent polypeptide chains. This process, known as N-terminal methionine excision (NME), is a critical step in protein maturation and is vital for the viability of M. tuberculosis.[1] The Mtb genome encodes two MetAP1 isoforms, MtMetAP1a and MtMetAP1c, making them promising targets for the development of new anti-tubercular drugs.[2] OJT008 is a recently identified small molecule inhibitor of MtMetAP1c, demonstrating potent activity against both drug-susceptible and multi-drug-resistant (MDR) strains of Mtb.[2][3] This guide compares the in vitro efficacy of OJT008 with other classes of Mtb MetAP inhibitors.

Comparative Efficacy of MetAP Inhibitors

The following tables summarize the in vitro inhibitory activity of OJT008 and other selected MetAP inhibitors against M. tuberculosis MetAP1c and whole-cell Mtb.

Table 1: In Vitro Inhibition of MtMetAP1c

Inhibitor Class	Compound	Target	Metal Cofactor	IC50 (µM)	Reference
Pyrimidin-4-amine	OJT008	MtMetAP1c	Co²⁺	11	[2][3]
MtMetAP1c	Ni²⁺	40	[2][3]
Bengamide Derivative	Compound 10	MtMetAP1a	Co²⁺	>500	[4]
MtMetAP1a	Ni²⁺	1.18	[4]
MtMetAP1c	Co²⁺	>500	[4]
MtMetAP1c	Ni²⁺	1.09	[4]
Naphthoquinone	2,3-dichloro-1,4-naphthoquinone	MtMetAP1a/c	Not Specified	Data not available

Table 2: Whole-Cell Activity against M. tuberculosis

Inhibitor Class	Compound	Mtb Strain	MIC (µg/mL)	MIC (µM)	Reference
Pyrimidin-4-amine	OJT008	Active Mtb (CDC 1551)	<0.063	<0.194	[5]
MDR Mtb (HN 3409)	<0.063	<0.194	[5]
Bengamide Derivative	Compound 10	Replicating Mtb (H37Rv)	Not Reported	50.6	[4]
Non-replicating Mtb (H37Rv)	Not Reported	107.4	[4]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental process for evaluating these inhibitors, the following diagrams are provided.

Caption: Signaling pathway of MetAP and its inhibition.

Caption: Experimental workflow for in vitro MetAP inhibition assay.

Experimental Protocols

In Vitro MtMetAP1c Inhibition Assay[2][4]

This protocol details the method used to determine the half-maximal inhibitory concentration (IC50) of compounds against recombinant M. tuberculosis MetAP1c.

1. Enzyme and Reagents:

• Recombinant MtMetAP1c (apoenzyme)

• HEPES buffer (50 mM, pH 8.0)

• NaCl (100 mM)

• Bovine Serum Albumin (BSA, 100 µg/mL)

• CoCl₂ or NiCl₂ (for enzyme activation)

• Test inhibitor (e.g., OJT008) dissolved in DMSO

• Fluorogenic substrate: L-Methionyl-7-amino-4-methylcoumarin (Met-AMC)

2. Assay Procedure:

• The assay is performed in a 96-well or 384-well plate format.

• The reaction mixture contains 50 mM HEPES buffer (pH 8.0), 100 mM NaCl, and 100 µg/mL BSA.

• The apoenzyme of MtMetAP1c is activated by the addition of a specific concentration of CoCl₂ or NiCl₂ (e.g., 100 µM).[2]

• The test inhibitor is serially diluted in DMSO and added to the wells to achieve a range of final concentrations.

• The activated enzyme is pre-incubated with the inhibitor for a defined period (e.g., 20 minutes at 37°C).[2]

• The enzymatic reaction is initiated by the addition of the Met-AMC substrate.

• The fluorescence generated by the cleavage of Met-AMC is monitored kinetically using a fluorescence plate reader with an excitation wavelength of 360 nm and an emission wavelength of 460 nm.[4]

• The initial reaction velocities are calculated from the linear portion of the fluorescence versus time curves.

• The percent inhibition at each inhibitor concentration is determined relative to a DMSO control.

• The IC50 value is calculated by fitting the percent inhibition data to a dose-response curve using non-linear regression analysis.

Whole-Cell M. tuberculosis Growth Inhibition Assay (MIC Determination)[5]

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a compound against replicating Mtb strains.

1. Materials:

• M. tuberculosis strain (e.g., CDC 1551 or MDR strain HN 3409)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween-80, and 10% albumin-dextrose-catalase (ADC)

• Test inhibitor dissolved in DMSO

• 96-well microplates

2. Procedure:

• The Mtb culture is grown to a specific optical density (OD).

• The culture is diluted to a standardized inoculum.

• The test compound is serially diluted in the culture medium in the wells of the microplate.

• The standardized Mtb inoculum is added to each well.

• Positive (e.g., isoniazid, kanamycin) and negative (DMSO vehicle) controls are included.

• The plates are incubated at 37°C for a period of 3-4 weeks.[5]

• Bacterial growth is assessed visually or by using a growth indicator dye (e.g., Resazurin).

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of Mtb.

Discussion

The available data indicates that OJT008 is a potent inhibitor of MtMetAP1c, particularly against the cobalt-activated form of the enzyme.[2][3] Importantly, this in vitro enzymatic inhibition translates to excellent whole-cell activity against both drug-sensitive and multi-drug-resistant strains of M. tuberculosis, with MIC values in the sub-micromolar range.[5]

The bengamide derivatives also demonstrate potent inhibition of MtMetAP, with some compounds showing strong activity against the nickel-activated form of MtMetAP1c.[4] However, the most potent bengamide against Mtb whole cells (Compound 10) had a significantly higher MIC value (50.6 µM) compared to OJT008 (<0.194 µM).[4][5] This suggests that OJT008 may possess superior cell permeability or is less susceptible to efflux mechanisms in M. tuberculosis.

A direct comparison with the 2,3-dichloro-1,4-naphthoquinone class of inhibitors is challenging due to the lack of publicly available IC50 data against specific metalloforms of MtMetAP1c.

Conclusion

OJT008 emerges as a promising lead compound for the development of novel anti-tubercular agents targeting MetAP1c. Its potent enzymatic inhibition and, more significantly, its excellent whole-cell activity against both susceptible and resistant Mtb strains, warrant further investigation. Head-to-head studies under identical experimental conditions are crucial for a definitive comparison with other MetAP inhibitor classes. The detailed experimental protocols provided herein can serve as a foundation for such comparative studies. The unique mechanism of action of MetAP inhibitors offers a valuable opportunity to address the growing challenge of drug resistance in tuberculosis.

References

• 1. Targeting the role of N-terminal methionine processing enzymes in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase | MDPI [mdpi.com]
• 3. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Mycobacterium tuberculosis methionine aminopeptidases by bengamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]

OJT008: A Novel Antitubercular Agent Circumventing Existing Drug Resistance Mechanisms

A comparative guide for researchers, scientists, and drug development professionals on the cross-resistance profile of OJT008, a promising novel antitubercular candidate.

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) poses a significant threat to global health, rendering many current therapeutic regimens ineffective. The development of new antitubercular agents with novel mechanisms of action is critical to combat this growing crisis. OJT008, a novel inhibitor of methionine aminopeptidase 1c (MetAP1c), has demonstrated potent activity against both drug-susceptible and multidrug-resistant Mtb, suggesting a lack of cross-resistance with existing antitubercular drugs. This guide provides a comprehensive comparison of OJT008 with current antituberculars, supported by available experimental data and detailed methodologies for further investigation.

OJT008: Mechanism of Action and Potency

OJT008 exerts its antimycobacterial effect through a novel mechanism of action: the inhibition of MtMetAP1c.[1] This enzyme is a metalloprotease crucial for the viability of Mtb, as it is responsible for the excision of the N-terminal methionine from nascent proteins, a vital step in protein maturation.[1][2] By targeting this essential pathway, OJT008 presents a new strategy for combating Mtb, distinct from the mechanisms of all current first- and second-line antitubercular drugs.

The potency of OJT008 has been demonstrated through both enzymatic and whole-cell assays. The half-maximal inhibitory concentration (IC50) of OJT008 against recombinant MtMetAP1c activated with cobalt (CoCl2) and nickel (NiCl2) is 11 µM and 40 µM, respectively.[1] More significantly, OJT008 exhibits a potent minimum inhibitory concentration (MIC) of less than 0.063 µg/mL against both a drug-susceptible Mtb strain (CDC 1551) and a multidrug-resistant Mtb strain (HN 3409).[1] This potent activity against an MDR strain strongly indicates that the common resistance mechanisms to frontline drugs like isoniazid and rifampicin do not affect the efficacy of OJT008.

Comparative Analysis of OJT008 and Existing Antituberculars

The lack of cross-resistance between OJT008 and existing antituberculars can be attributed to its unique mechanism of action. The following table summarizes the mechanisms of action and resistance for major antitubercular drugs, highlighting the novelty of OJT008.

Drug	Target/Mechanism of Action	Common Resistance Mechanisms
OJT008	Inhibition of Methionine Aminopeptidase 1c (MtMetAP1c), preventing N-terminal methionine excision from proteins.	None identified; effective against MDR strains.
Isoniazid	Inhibition of mycolic acid synthesis, a key component of the mycobacterial cell wall.[3][4]	Mutations in the katG gene (preventing pro-drug activation) or the inhA gene (target modification).[5]
Rifampicin	Inhibition of DNA-dependent RNA polymerase, preventing transcription.[3][4]	Mutations in the rpoB gene, leading to altered drug binding to the RNA polymerase beta subunit.[5]
Fluoroquinolones (e.g., Moxifloxacin)	Inhibition of DNA gyrase (topoisomerase II), preventing DNA replication.[5]	Mutations in the gyrA or gyrB genes, altering the structure of DNA gyrase.[5]
Aminoglycosides (e.g., Kanamycin)	Inhibition of protein synthesis by binding to the 16S rRNA of the 30S ribosomal subunit.[5]	Mutations in the rrs gene (target modification) or the eis promoter (upregulation of an acetyltransferase that inactivates the drug).
Ethambutol	Inhibition of arabinosyl transferase, involved in the synthesis of the mycobacterial cell wall.[3]	Mutations in the embB gene, leading to target modification.
Pyrazinamide	Pro-drug converted to pyrazinoic acid, which disrupts membrane potential and transport.[4]	Mutations in the pncA gene, preventing the conversion of the pro-drug to its active form.[5]

Table 1: Comparison of Mechanisms of Action and Resistance.

The following table presents the available quantitative data on the inhibitory activity of OJT008, further supporting its potential to bypass existing resistance.

Compound	Mtb Strain	Resistance Profile	MIC (µg/mL)	Reference
OJT008	CDC 1551	Drug-Susceptible	< 0.063	[1]
OJT008	HN 3409	Multidrug-Resistant	< 0.063	[1]
Isoniazid	CDC 1551	Drug-Susceptible	0.25	[1]
Kanamycin	HN 3409	Multidrug-Resistant	5.00	[1]

Table 2: Minimum Inhibitory Concentrations (MICs) of OJT008 and Control Drugs.

Visualizing the Mechanism and Experimental Workflow

To further illustrate the concepts discussed, the following diagrams have been generated.

Caption: OJT008 inhibits the essential enzyme MtMetAP1c, blocking protein maturation and leading to bacterial cell death.

Caption: A logical workflow for determining the cross-resistance profile of a novel antitubercular agent like OJT008.

Experimental Protocols

The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) and assessing cross-resistance, based on the widely used Microplate Alamar Blue Assay (MABA).

Objective: To determine the MIC of OJT008 against drug-susceptible and drug-resistant strains of M. tuberculosis to assess for cross-resistance.

Materials:

• M. tuberculosis strains:

  • Drug-susceptible reference strain (e.g., H37Rv ATCC 27294)

  • Clinically isolated or laboratory-generated drug-resistant strains (e.g., isoniazid-resistant, rifampicin-resistant, fluoroquinolone-resistant, and MDR strains)

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC (oleic acid, albumin, dextrose, catalase), and 0.05% (v/v) Tween 80.

• OJT008 stock solution of known concentration, dissolved in an appropriate solvent (e.g., DMSO).

• Control antitubercular drugs (e.g., isoniazid, rifampicin) with known MIC ranges against the reference strain.

• Sterile 96-well microtiter plates (flat-bottom).

• Alamar Blue reagent.

• Sterile deionized water.

• Incubator at 37°C.

Procedure:

• Preparation of Mtb Inoculum:

  • Culture M. tuberculosis strains in supplemented 7H9 broth until mid-log phase.

  • Adjust the turbidity of the bacterial suspension to match a McFarland standard of 1.0.

  • Further dilute the suspension in 7H9 broth to achieve a final inoculum concentration of approximately 1 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Drug Dilutions:

  • Add 100 µL of sterile deionized water to all outer wells of the 96-well plate to minimize evaporation.

  • Add 100 µL of supplemented 7H9 broth to the remaining wells.

  • Add 100 µL of the OJT008 stock solution to the first well of a row and perform serial two-fold dilutions across the plate. Repeat for each control drug in separate rows.

  • Leave at least one well with no drug as a growth control.

• Inoculation and Incubation:

  • Add 100 µL of the prepared Mtb inoculum to each well containing the drug dilutions and the growth control well.

  • The final volume in each test well will be 200 µL.

  • Seal the plates with a plate sealer or parafilm and incubate at 37°C for 7 days.

• Reading the Results:

  • After the initial incubation, add 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80 to each well.

  • Re-incubate the plates for another 24-48 hours.

  • A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

  • The MIC is defined as the lowest concentration of the drug that prevents this color change (i.e., the well remains blue).

Data Analysis and Interpretation:

The MIC of OJT008 against each drug-resistant strain should be compared to its MIC against the drug-susceptible reference strain. A significant increase (typically defined as ≥4-fold) in the MIC for a resistant strain compared to the susceptible strain would suggest potential cross-resistance. The absence of a significant change in the MIC, as has been observed with the MDR strain tested against OJT008, is strong evidence for a lack of cross-resistance.

Conclusion

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Screening of Inhibitors of Mycobacterium tuberculosis Growth Using Tetrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Drug Resistance Mechanisms in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Synergistic Potential of OJT008 with Other Anti-Tuberculosis Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has rendered many existing therapeutic regimens ineffective, underscoring the urgent need for novel treatment strategies. One promising approach is the development of synergistic drug combinations that can enhance efficacy, shorten treatment duration, and overcome resistance. This guide provides a comparative framework for evaluating the synergistic potential of OJT008, a novel anti-tuberculosis agent, with established anti-TB drugs.

OJT008 is a promising novel inhibitor of M. tuberculosis methionine aminopeptidase 1c (MtMetAP1c), an enzyme essential for bacterial viability.[1][2][3][4] It has demonstrated potent in vitro activity against both drug-susceptible and multidrug-resistant strains of Mtb.[1][2] While OJT008 holds promise as a standalone agent, its true therapeutic potential may lie in its ability to act synergistically with other anti-TB drugs. This guide outlines the experimental methodologies to explore this potential, presents hypothetical data for illustrative purposes, and provides the necessary visualizations to guide future research.

The Rationale for Combination Therapy in Tuberculosis

Treating tuberculosis with a single drug often leads to the rapid development of resistance.[5] Combination therapy is the cornerstone of effective TB treatment for several reasons:

• Enhanced Efficacy: Synergistic drug combinations can achieve a greater bactericidal or bacteriostatic effect than the sum of the individual drugs.

• Prevention of Resistance: Using multiple drugs with different mechanisms of action makes it more difficult for the bacteria to develop resistance simultaneously to all agents in the regimen.

• Shortened Treatment Duration: More potent drug combinations may clear the infection faster, reducing the overall length of therapy and improving patient adherence.

• Activity Against Persistent Bacteria: Some drugs are more effective against actively replicating bacteria, while others have activity against dormant or slow-growing persisters. Combining these agents can lead to a more comprehensive bactericidal effect.

Experimental Protocols for Evaluating Synergy

To rigorously assess the synergistic potential of OJT008, a series of well-established in vitro and in vivo assays should be employed.

In Vitro Synergy Assessment: The Checkerboard Assay

The checkerboard assay is a widely used method to quantify the interaction between two antimicrobial agents.[6][7][8][9][10] It allows for the determination of the Fractional Inhibitory Concentration Index (FICI), which categorizes the interaction as synergistic, additive, indifferent, or antagonistic.

Experimental Protocol:

• Preparation of Drug Solutions: Prepare stock solutions of OJT008 and the comparator anti-TB drugs (e.g., isoniazid, rifampicin, ethambutol, moxifloxacin) in an appropriate solvent like dimethyl sulfoxide (DMSO).

• Bacterial Culture: Culture M. tuberculosis H37Rv or clinical isolates to mid-log phase in Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase).

• Assay Setup: In a 96-well microtiter plate, create a two-dimensional gradient of the two drugs. Serially dilute OJT008 along the rows and the comparator drug along the columns.

• Inoculation: Inoculate each well with a standardized suspension of Mtb.

• Incubation: Incubate the plates at 37°C for 7-14 days.

• Readout: Determine the minimum inhibitory concentration (MIC) of each drug alone and in combination. The MIC is the lowest concentration of the drug that inhibits visible bacterial growth. This can be assessed visually or by using a growth indicator like resazurin.[7][9]

• FICI Calculation: Calculate the FICI using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)[7][10][11][12][13]

Interpretation of FICI Values:

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to 1.0	Additive
> 1.0 to 4.0	Indifference
> 4.0	Antagonism

Hypothetical Data Presentation:

Table 1: In Vitro Synergy of OJT008 with First-Line Anti-TB Drugs against M. tuberculosis H37Rv

Drug Combination	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
OJT008	0.06	-	-	-
Isoniazid (INH)	0.05	-	-	-
OJT008 + INH	-	0.015 (OJT008) + 0.0125 (INH)	0.5	Synergy
Rifampicin (RIF)	0.1	-	-	-
OJT008 + RIF	-	0.03 (OJT008) + 0.025 (RIF)	0.75	Additive
Ethambutol (EMB)	2.0	-	-	-
OJT008 + EMB	-	0.0075 (OJT008) + 0.25 (EMB)	0.25	Synergy
Pyrazinamide (PZA)	50	-	-	-
OJT008 + PZA	-	0.03 (OJT008) + 25 (PZA)	1.0	Additive

In Vitro Dynamic Interaction: Time-Kill Curve Assay

Time-kill curve assays provide a dynamic picture of the bactericidal or bacteriostatic activity of drug combinations over time.[14][15][16][17][18]

Experimental Protocol:

• Bacterial Culture: Grow Mtb to early-log phase and dilute to a standardized starting inoculum (e.g., 1 x 10^6 CFU/mL).

• Drug Exposure: Expose the bacterial suspension to OJT008 alone, a comparator drug alone, and the combination of both at clinically relevant concentrations (e.g., 1x or 2x MIC). Include a drug-free control.

• Sampling: At various time points (e.g., 0, 2, 4, 7, 10, and 14 days), collect aliquots from each culture.

• Quantification of Viable Bacteria: Perform serial dilutions of the collected aliquots and plate on Middlebrook 7H11 agar to determine the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each condition.

Interpretation of Time-Kill Curves:

• Synergy: A ≥ 2-log10 decrease in CFU/mL with the combination compared to the most active single agent.

• Additive: A < 2-log10 but > 1-log10 decrease in CFU/mL with the combination compared to the most active single agent.

• Indifference: A < 1-log10 change in CFU/mL with the combination compared to the most active single agent.

• Antagonism: A ≥ 2-log10 increase in CFU/mL with the combination compared to the most active single agent.

In Vivo Evaluation: Murine Model of Tuberculosis

Animal models are crucial for assessing the efficacy of drug combinations in a complex biological system.[1][5][19][20][21] The mouse model of chronic TB infection is a standard for preclinical drug development.

Experimental Protocol:

• Infection: Infect mice (e.g., BALB/c or C57BL/6) via aerosol with a low dose of Mtb.

• Treatment Initiation: Allow the infection to establish for a defined period (e.g., 2-4 weeks) to achieve a chronic state.

• Drug Administration: Administer OJT008 alone, a comparator drug alone, and the combination daily or according to their pharmacokinetic properties. A standard-of-care regimen (e.g., RIF+INH+PZA) should be used as a positive control.

• Efficacy Assessment: At different time points during and after treatment, euthanize cohorts of mice and determine the bacterial load (CFU) in the lungs and spleen.

• Relapse Study: After a period of treatment, cease therapy and monitor a cohort of mice for disease relapse by determining bacterial loads at a later time point.

Hypothetical Data Presentation:

Table 2: Efficacy of OJT008 in Combination with Isoniazid in a Murine Model of Chronic TB

Treatment Group	Mean Lung CFU (log10) at 4 Weeks	Mean Lung CFU (log10) at 8 Weeks	Relapse Rate (%) at 12 Weeks Post-Treatment
Untreated Control	6.5	7.2	100
OJT008 (25 mg/kg)	5.8	5.1	80
Isoniazid (10 mg/kg)	5.2	4.3	60
OJT008 + Isoniazid	4.1	2.9	20
Standard of Care (RIF+INH+PZA)	3.8	2.1	10

Visualizing Experimental Workflows and Pathways

To facilitate a clear understanding of the experimental processes and the underlying biological mechanisms, the following diagrams are provided.

Caption: Workflow for evaluating OJT008 synergy.

Caption: OJT008 mechanism and potential synergy.

Conclusion

While direct experimental data on the synergistic effects of OJT008 with other anti-TB drugs are not yet available, this guide provides a comprehensive framework for conducting such an evaluation. By employing standardized in vitro and in vivo models, researchers can systematically assess the potential of OJT008 to enhance the efficacy of existing TB therapies. The identification of synergistic combinations will be a critical step in the development of novel, more effective, and shorter treatment regimens for tuberculosis, ultimately addressing the growing challenge of drug resistance. The promising in vitro potency of OJT008 against MDR-TB positions it as a valuable candidate for these essential combination studies.[6][14]

References

• 1. Frontiers | Animal Models for Tuberculosis in Translational and Precision Medicine [frontiersin.org]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Advances in the design of combination therapies for the treatment of tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tsijournals.com [tsijournals.com]
• 7. Detection of Drug Susceptibility and Drug Interactions in Mycobacterium tuberculosis using Resazurin Microtiter and Checkerboard Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. calslab.snu.ac.kr [calslab.snu.ac.kr]
• 9. Fast detection of drug interaction in Mycobacterium tuberculosis by a checkerboard resazurin method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Fractional inhibitory concentration (FIC) index – REVIVE [revive.gardp.org]
• 13. researchgate.net [researchgate.net]
• 14. Protocol for determining MBC and Time kill curves of antimycobacterial compounds using auto-bioluminescent Mtb [protocols.io]
• 15. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis. [iris.unipv.it]
• 17. researchgate.net [researchgate.net]
• 18. In vitro time-kill curves study of three antituberculous combinations against Mycobacterium tuberculosis clinical isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. journals.asm.org [journals.asm.org]
• 21. A new in vivo model to test anti-tuberculosis drugs using fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]

OJT008: A Comparative Analysis of Selectivity for Microbial vs. Human Methionine Aminopeptidase

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the investigational inhibitor OJT008, focusing on its selectivity for microbial versus human methionine aminopeptidases (MetAPs). The development of selective microbial MetAP inhibitors is a critical endeavor in the pursuit of novel antimicrobial agents with minimal off-target effects in the human host.

Executive Summary

OJT008 has demonstrated potent inhibitory activity against Mycobacterium tuberculosis MetAP1c (MtMetAP1c), positioning it as a promising candidate for anti-tuberculosis therapy.[1] However, a comprehensive understanding of its selectivity profile against human MetAP isoforms is crucial for its advancement as a therapeutic agent. This guide summarizes the available experimental data for OJT008 and provides a comparative context with other known MetAP inhibitors. While direct comparative data for OJT008 against human MetAPs is not yet publicly available, this guide will delve into the structural and functional differences between microbial and human MetAPs that can be exploited for selective inhibition.

Data Presentation: OJT008 Inhibition Profile

The following table summarizes the available quantitative data for OJT008's inhibitory activity against microbial MetAP.

Inhibitor	Target Enzyme	Metal Cofactor	IC50 (µM)	Reference
OJT008	Mycobacterium tuberculosis MetAP1c	CoCl₂	11	[1][2][3]
OJT008	Mycobacterium tuberculosis MetAP1c	NiCl₂	40	[1][2][3]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

The Critical Need for Selectivity

Methionine aminopeptidases are ubiquitous enzymes essential for the survival of both prokaryotic and eukaryotic organisms, as they catalyze the removal of the N-terminal methionine from newly synthesized proteins.[4][5] Humans possess two major isoforms, MetAP1 and MetAP2, which are vital for normal cellular function. Consequently, non-selective inhibition of human MetAPs by antimicrobial agents can lead to significant toxicity. The ideal microbial MetAP inhibitor should exhibit high potency against the pathogenic enzyme while demonstrating minimal activity against its human counterparts. Structural differences between the active sites of microbial and human MetAPs provide a basis for the rational design of selective inhibitors.[4][5]

Comparative Landscape of MetAP Inhibitors

To provide context for OJT008's potential selectivity, the following table includes data for other MetAP inhibitors where selectivity against different isoforms has been reported. It is important to note that these values were not determined in head-to-head studies with OJT008 and experimental conditions may vary.

Inhibitor	Target Enzyme	IC50/Ki	Selectivity Profile	Reference
Fumagillin	Human MetAP2	-	Selective for MetAP2 over MetAP1	[6]
Triazole derivative	Human MetAP2	8 nM (IC50)	~60-fold selective for MetAP2 over MetAP1	[6]
Catechol-containing inhibitors	E. coli MetAP (Fe(II)-form)	Low µM	Selective for the Fe(II)-form of bacterial MetAP	[7]

Experimental Protocols

The determination of inhibitor potency and selectivity against MetAPs involves a series of well-defined biochemical assays.

Methionine Aminopeptidase Inhibition Assay

This assay quantifies the enzymatic activity of MetAP in the presence of varying concentrations of an inhibitor to determine the IC50 value.

• Enzyme and Substrate Preparation: Recombinant microbial and human MetAP enzymes are purified. A synthetic peptide substrate, such as Met-Pro-AMC (Aminomethylcoumarin), is prepared.

• Reaction Mixture: The assay is typically performed in a 96-well plate format. Each well contains the MetAP enzyme, a specific metal cofactor (e.g., CoCl₂ or NiCl₂), and a buffer solution to maintain optimal pH.

• Inhibitor Addition: The inhibitor (e.g., OJT008) is added to the wells at a range of concentrations.

• Reaction Initiation and Measurement: The reaction is initiated by the addition of the peptide substrate. As MetAP cleaves the N-terminal methionine, the fluorogenic group (AMC) is released, resulting in an increase in fluorescence. The fluorescence is monitored over time using a plate reader.

• Data Analysis: The rate of the enzymatic reaction is calculated from the fluorescence data. The IC50 value is determined by plotting the reaction rate against the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the MetAP signaling pathway and a typical experimental workflow for assessing inhibitor selectivity.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Advances in Bacterial Methionine Aminopeptidase Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Small molecule inhibitors of methionine aminopeptidase type 2 (MetAP-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of inhibitors of Escherichia coli methionine aminopeptidase with the Fe(II)-form selectivity and antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of OJT008's Antitubercular Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antitubercular agent OJT008's performance with existing alternatives, supported by available experimental data. The information presented is based on a primary study investigating the in vitro efficacy of OJT008 against Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. It is important to note that the data currently available for OJT008 originates from a single research group, and further independent validation and in vivo studies are required to fully assess its therapeutic potential.

Executive Summary

OJT008 is a novel Methionine Aminopeptidase (MetAP) inhibitor that has demonstrated potent in vitro activity against both drug-susceptible and multi-drug-resistant (MDR) strains of Mycobacterium tuberculosis.[1][2][3] The compound targets MtMetAP1c, an essential enzyme for Mtb viability, presenting a different mechanism of action compared to current first-line tuberculosis drugs.[1][2][3][4] This unique target suggests that OJT008 could be effective against strains resistant to existing therapies. In vitro studies show OJT008 to have a minimum inhibitory concentration (MIC) of less than 0.063 µg/mL against both replicating and MDR-Mtb strains, indicating higher potency than isoniazid against the tested replicating strain and kanamycin against the tested MDR strain.[1][5]

Mechanism of Action

OJT008 functions by inhibiting Methionine Aminopeptidase 1c (MtMetAP1c) in Mycobacterium tuberculosis. MetAPs are crucial enzymes that remove the N-terminal methionine from newly synthesized proteins, a vital step in protein maturation and function.[6][7][8] By blocking MtMetAP1c, OJT008 disrupts this essential process, leading to bacterial cell death.[1][2][3][4]

Mechanism of action of OJT008.

Comparative In Vitro Activity

The following tables summarize the available quantitative data on the in vitro activity of OJT008 compared to the first-line anti-TB drug isoniazid and the second-line drug kanamycin.

Table 1: In Vitro Enzyme Inhibition

Compound	Target Enzyme	Metal Ion Activator	IC50 (µM)
OJT008	MtMetAP1c	CoCl₂	11[3]
OJT008	MtMetAP1c	NiCl₂	40[3]

Table 2: In Vitro Antitubercular Activity

Compound	Mtb Strain	Resistance Profile	MIC (µg/mL)
OJT008	CDC 1551	Drug-Susceptible	<0.063 [1][5]
Isoniazid	CDC 1551	Drug-Susceptible	0.25[1][5]
OJT008	HN 3409	Multi-Drug-Resistant	<0.063 [1][5]
Kanamycin	HN 3409	Multi-Drug-Resistant	5.00[1][5]

Note: MIC values for OJT008 are presented as less than the lowest concentration tested in the study.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The following is a summary of the protocol used to determine the MIC of OJT008 against M. tuberculosis.

Workflow for MIC determination of OJT008.

Detailed Methodology:

• Compound Preparation : OJT008 was serially diluted in dimethyl sulfoxide (DMSO) and added to a medium containing 0.2% glycerol, 0.05% Tween-80, and 10% albumin/dextrose complex (ADC) to achieve final concentrations ranging from 50 to 0.125 µg/mL.[1]

• Bacterial Culture : M. tuberculosis strains (CDC 1551 for drug-susceptible and HN 3409 for MDR) were cultured to a logarithmic growth phase, indicated by an optical density of 1.0.[1]

• Inoculation : The bacterial culture was diluted 1:100, and 0.1 mL of this diluted culture was added to each drug dilution, bringing the total volume to 5 mL.[1]

• Controls : The experiment included a negative control (DMSO), a positive control (isoniazid for CDC 1551 and kanamycin for HN 3409), and a blank control (drug-free medium).[1]

• Incubation and Observation : The cultures were incubated for 14 days, after which they were visually inspected for bacterial growth.[1]

• MIC Determination : The MIC was defined as the lowest concentration of the compound that completely inhibited visible bacterial growth.

Future Directions

The promising in vitro activity of OJT008 warrants further investigation. Key future steps should include:

• Independent Validation : Replication of the in vitro activity studies by independent laboratories to confirm the initial findings.

• Expanded Comparative Studies : Testing OJT008 against a broader panel of drug-resistant Mtb strains and in direct comparison with all first-line (rifampicin, ethambutol, pyrazinamide) and relevant second-line anti-TB drugs.

• In Vivo Efficacy : Evaluation of OJT008's efficacy and toxicity in animal models of tuberculosis to determine its potential for clinical development.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Studies : Characterization of the absorption, distribution, metabolism, and excretion (ADME) properties of OJT008 to inform dosing regimens.

• Mechanism of Resistance : Investigation of the potential for Mtb to develop resistance to OJT008.

References

• 1. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of OJT008 as a Novel Inhibitor of <em>Mycobacterium tuberculosis</em> - ProQuest [proquest.com]
• 3. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. "Discovery of OJT008 as a Novel Inhibitor of Mycobacterium tuberculosis" by Collins Chidi Onyenaka [digitalscholarship.tsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Methionine Aminopeptidases from Mycobacterium tuberculosis as Novel Antimycobacterial Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalysis and inhibition of Mycobacterium tuberculosis methionine aminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in Bacterial Methionine Aminopeptidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of OJT008's activity against different Leishmania species

A detailed examination of the methionyl-tRNA synthetase inhibitor OJT008 reveals potent activity against Leishmania major, the primary causative agent of cutaneous leishmaniasis. This guide provides a comparative analysis of OJT008's efficacy, supported by experimental data, and contextualizes its performance against standard antileishmanial therapies for various Leishmania species.

OJT008 has emerged as a promising drug candidate, demonstrating significant efficacy in both in vitro and in vivo models of Leishmania major infection.[1][2] While direct comparative data for OJT008 against other Leishmania species, such as L. donovani and L. infantum (the causative agents of visceral leishmaniasis), is not currently available in published literature, this analysis provides a framework for understanding its potential broad-spectrum activity by comparing its performance with that of established drugs, Amphotericin B and Miltefosine, across different species.

In Vitro Efficacy: OJT008 versus Standard Therapies

OJT008 demonstrates potent sub-micromolar activity against both the promastigote (the insect stage) and amastigote (the intracellular mammalian stage) forms of L. major.[1][2] This is a critical indicator of potential therapeutic efficacy, as the amastigote is the clinically relevant form of the parasite.

Table 1: Comparative In Vitro Activity (EC50/IC50, µM) of OJT008 and Standard Drugs against Leishmania Species

Compound	Leishmania major (Amastigote)	Leishmania donovani (Amastigote)	Leishmania infantum (Amastigote)
OJT008	~0.5[1]	Data Not Available	Data Not Available
Amphotericin B	~0.09[3]	0.02 - 0.4[2][4]	~0.003 - 0.03[5]
Miltefosine	~10.5 - 13.5[6]	2.21 - 10.78[7]	1.41 - 5.1[8][9]

EC50/IC50 values represent the concentration of the drug that inhibits 50% of parasite growth or viability. Values are approximate and can vary based on experimental conditions and specific strains.

In Vivo Efficacy: OJT008 in a Murine Model of Cutaneous Leishmaniasis

In a preclinical murine model of cutaneous leishmaniasis caused by L. major, oral administration of OJT008 resulted in a significant reduction in parasite burden.[1][2] This demonstrates the compound's bioavailability and efficacy in a living organism.

Table 2: Comparative In Vivo Efficacy of OJT008 and Standard Drugs

Compound	Leishmania Species	Animal Model	Dosage	Parasite Burden Reduction
OJT008	L. major	BALB/c mice	20 mg/kg/day (oral)	86%[1][2]
Amphotericin B (Liposomal)	L. donovani	BALB/c mice	10 mg/kg (single IV dose)	>90%[10]
Miltefosine	L. donovani	BALB/c mice	10 mg/kg/day (oral)	>50%[11]
Amphotericin B	L. infantum	Hamsters	1 mg/kg/day (IP)	>95% (in combination)[12]
Miltefosine	L. infantum	Humans	2.5 mg/kg/day (oral)	Cure rate: 42-68%[8]

Mechanism of Action: Targeting Methionyl-tRNA Synthetase

OJT008 functions as an inhibitor of methionyl-tRNA synthetase (MetRS), an essential enzyme in parasite protein synthesis. By blocking this enzyme, OJT008 prevents the incorporation of methionine into newly forming proteins, leading to parasite death.

Caption: OJT008 inhibits Leishmania MetRS, halting protein synthesis and leading to parasite death.

Experimental Protocols

In Vitro Susceptibility Assay (Amastigote Stage)

This assay determines the efficacy of a compound against the intracellular amastigote form of Leishmania.

• Macrophage Seeding: Plate murine bone marrow-derived macrophages (BMDMs) or a human monocytic cell line (like THP-1) in 96-well plates and allow them to adhere.

• Parasite Infection: Infect the adherent macrophages with stationary-phase Leishmania promastigotes at a parasite-to-macrophage ratio of approximately 10:1. Incubate for 24 hours to allow for phagocytosis and transformation of promastigotes into amastigotes.

• Compound Addition: Remove non-phagocytosed promastigotes by washing. Add serial dilutions of the test compound (e.g., OJT008) and control drugs (Amphotericin B, Miltefosine) to the infected cells.

• Incubation: Incubate the plates for 72 hours.

• Quantification of Parasite Load: Fix and stain the cells with a DNA stain (e.g., DAPI or Giemsa). Determine the number of amastigotes per macrophage and the percentage of infected macrophages using high-content imaging or manual microscopy.

• Data Analysis: Calculate the 50% effective concentration (EC50), the concentration of the compound that reduces the parasite burden by 50% compared to untreated controls.

Caption: Workflow for determining the in vitro efficacy against Leishmania amastigotes.

In Vivo Efficacy in a Murine Model of Cutaneous Leishmaniasis

This protocol outlines the procedure for evaluating the efficacy of a compound in a mouse model of cutaneous leishmaniasis.

• Animal Model: Use susceptible mouse strains, such as BALB/c, for L. major infection.

• Infection: Inject stationary-phase L. major promastigotes subcutaneously into the footpad or ear dermis of the mice.

• Treatment: Once lesions are established (typically 3-4 weeks post-infection), begin treatment with the test compound (e.g., OJT008 orally) and control drugs. A vehicle control group should also be included.

• Monitoring: Measure lesion size regularly using a caliper. Monitor the overall health and weight of the animals.

• Parasite Load Quantification: At the end of the treatment period, euthanize the animals and collect the infected tissue (e.g., footpad, ear) and draining lymph nodes. Quantify the parasite burden using methods such as limiting dilution assay, quantitative PCR (qPCR), or bioluminescence imaging (for luciferase-expressing parasites).

• Data Analysis: Compare the parasite load in the treated groups to the vehicle control group to determine the percentage of parasite reduction.

Caption: Workflow for in vivo efficacy testing in a cutaneous leishmaniasis mouse model.

Conclusion

OJT008 demonstrates potent and specific activity against Leishmania major, the causative agent of cutaneous leishmaniasis, both in vitro and in a preclinical in vivo model. Its mechanism of action, targeting the essential enzyme MetRS, represents a promising avenue for the development of new antileishmanial drugs. While further studies are required to determine its efficacy against other Leishmania species, particularly those responsible for visceral leishmaniasis, the initial data positions OJT008 as a strong candidate for further development in the fight against this neglected tropical disease. The provided experimental protocols offer a standardized framework for the continued evaluation of OJT008 and other novel antileishmanial compounds.

References

• 1. Possible Mechanism of Miltefosine-Mediated Death of Leishmania donovani - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Susceptibilities of Leishmania donovani Promastigote and Amastigote Stages to Antileishmanial Reference Drugs: Practical Relevance of Stage-Specific Differences - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repositorio.ufba.br [repositorio.ufba.br]
• 4. academic.oup.com [academic.oup.com]
• 5. In vitro effect of new formulations of amphotericin B on amastigote and promastigote forms of Leishmania infantum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative in vitro susceptibility of clinical Leishmania isolates to miltefosine and oleylphosphocholine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro and In Vivo Interactions between Miltefosine and Other Antileishmanial Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Natural Resistance of Leishmania infantum to Miltefosine Contributes to the Low Efficacy in the Treatment of Visceral Leishmaniasis in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. journals.asm.org [journals.asm.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Assessing the Therapeutic Potential of OJT008 in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the current understanding of the investigational anti-tuberculosis agent, OJT008. Due to the limited availability of public data on the preclinical therapeutic index of OJT008 for tuberculosis, this document focuses on its mechanism of action and in vitro efficacy, while providing a comparative context with the established first-line anti-tuberculosis drug, rifampicin. Furthermore, detailed experimental protocols for assessing the therapeutic index in preclinical models are outlined to guide future research.

OJT008: A Novel Inhibitor of Methionine Aminopeptidase

OJT008 is a novel small molecule inhibitor that targets Methionine Aminopeptidase (MetAP) in Mycobacterium tuberculosis (Mtb). Specifically, it has been shown to inhibit the MtMetAP1c isoform, an enzyme crucial for the viability of Mtb.[1][2][3] The mechanism of action involves the inhibition of the N-terminal methionine excision (NME) process during protein synthesis, which is an essential step for the proper function of many bacterial proteins.[1][2][3]

In Vitro Efficacy

OJT008 has demonstrated potent activity against both drug-susceptible and multi-drug-resistant (MDR) strains of M. tuberculosis in vitro. The minimum inhibitory concentration (MIC) for both phenotypes has been reported to be less than 0.063 µg/mL.[1]

Preclinical Therapeutic Index Assessment: OJT008 and Comparators

The therapeutic index (TI) is a quantitative measure of the safety of a drug, calculated as the ratio of the dose that produces toxicity to the dose that produces a clinically desired or effective response. In preclinical studies, this is often represented as:

TI = Maximum Tolerated Dose (MTD) / 50% Effective Dose (ED50)

A higher therapeutic index is preferable as it indicates a wider margin between the doses at which the drug is effective and the doses at which it is toxic.

OJT008 Preclinical Data

As of the latest available information, specific studies detailing the Maximum Tolerated Dose (MTD) and the 50% Effective Dose (ED50) of OJT008 in preclinical models of tuberculosis have not been publicly disclosed. One study mentioned that OJT008 "significantly reduced the parasitic load with no evident toxicity in a preclinical in vivo model" of Leishmaniasis.[1] However, this finding in a different disease model does not provide the quantitative data required to determine the therapeutic index for tuberculosis.

Comparative Preclinical Data: Rifampicin

To provide a benchmark for the preclinical therapeutic index of a standard anti-tuberculosis drug, data for rifampicin in a murine model is presented below. It is important to note that direct comparison of therapeutic indices can be challenging due to variations in experimental models and protocols.

Drug	Preclinical Model	Maximum Tolerated Dose (MTD)	50% Effective Dose (ED50)	Therapeutic Index (MTD/ED50)
OJT008	Murine Tuberculosis Model	Data not publicly available	Data not publicly available	Data not publicly available
Rifampicin	Murine Tuberculosis Model	160 mg/kg/day[4][5]	~10-20 mg/kg/day (Estimated from dose-response studies)	~8-16

Note: The ED50 for rifampicin is an estimation based on dose-dependent activity observed in preclinical studies, as a precise ED50 value is not always explicitly stated. The therapeutic index is therefore an approximation.

Experimental Protocols

Determination of Maximum Tolerated Dose (MTD) in a Murine Model of Tuberculosis

This protocol outlines a general procedure for determining the MTD of an investigational compound in mice infected with Mycobacterium tuberculosis.

• Animal Model: Utilize a susceptible mouse strain, such as BALB/c or C57BL/6, infected with a standardized inoculum of M. tuberculosis (e.g., H37Rv strain) via aerosol inhalation to establish a lung infection.[6][7]

• Dose Escalation:

  • Begin with a dose estimated to be well below the toxic level, based on in vitro cytotoxicity data or structural similarity to compounds with known toxicity.

  • Administer the compound to small groups of infected mice (n=3-5 per group) daily for a predefined period (e.g., 2-4 weeks).

  • Incrementally increase the dose in subsequent groups.

• Monitoring:

  • Record body weight, food and water intake, and clinical signs of toxicity (e.g., changes in posture, activity, fur texture) daily.

  • At the end of the treatment period, collect blood for hematological and serum chemistry analysis to assess organ-specific toxicity (e.g., liver and kidney function).

  • Perform histopathological examination of major organs (liver, kidneys, spleen, lungs) to identify any treatment-related changes.

• MTD Definition: The MTD is defined as the highest dose that does not induce:

  • More than a 10-20% loss of body weight.

  • Significant, irreversible clinical signs of toxicity.

  • Severe, treatment-related pathological findings.[8]

Determination of 50% Effective Dose (ED50) in a Murine Model of Tuberculosis

This protocol describes a general method for determining the ED50 of a compound in a murine tuberculosis model.

• Infection and Treatment:

  • Infect a cohort of mice with M. tuberculosis as described for the MTD study.

  • After a set period to allow the infection to establish (e.g., 2-4 weeks), randomize the mice into groups (n=5-10 per group).

  • Administer a range of doses of the investigational compound to different groups daily for a specified duration (e.g., 4 weeks). Include a vehicle control group.

• Efficacy Assessment:

  • At the end of the treatment period, euthanize the mice and aseptically remove the lungs and spleens.

  • Homogenize the organs and plate serial dilutions of the homogenates on a suitable medium (e.g., Middlebrook 7H11 agar).

  • Incubate the plates for 3-4 weeks and count the number of colony-forming units (CFU).

• ED50 Calculation:

  • The efficacy of each dose is determined by the reduction in bacterial load (log10 CFU) compared to the vehicle control group.

  • The ED50 is the dose that produces a 50% reduction in the maximal bactericidal effect observed. This can be calculated using non-linear regression analysis of the dose-response curve.

Visualizations

Caption: Mechanism of action of OJT008 in Mycobacterium tuberculosis.

Caption: Experimental workflow for determining the therapeutic index.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. atsjournals.org [atsjournals.org]
• 5. Optimization of the rifampin dosage to improve the therapeutic efficacy in tuberculosis treatment using a murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical Efficacy Testing of New Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pacificbiolabs.com [pacificbiolabs.com]

Safety & Regulatory Compliance

Safeguarding Laboratory Environments: Proper Disposal Procedures for OJT008

For researchers, scientists, and drug development professionals handling OJT008, a potent tuberculosis inhibitor, adherence to strict disposal protocols is paramount for ensuring laboratory safety and environmental protection.[1] In the absence of a specific Safety Data Sheet (SDS), OJT008 must be treated as a hazardous and potentially biohazardous chemical.[1] All materials contaminated with this compound are to be disposed of as hazardous chemical waste.[1]

Personal Protective Equipment (PPE)

Before commencing any disposal activities, personnel must be equipped with the appropriate PPE to prevent exposure.[1]

PPE Item	Specification	Rationale
Gloves	Nitrile, double-gloved	Protects against skin contact and chemical permeation.[1]
Eye Protection	Safety goggles or a face shield	Prevents splashes and contact with mucous membranes.[1]
Lab Coat	Chemical-resistant, long-sleeved	Protects skin and personal clothing from contamination.[1]
Respiratory Protection	Fume hood	All handling of the pure compound or concentrated solutions should be performed in a certified chemical fume hood to prevent inhalation of aerosols or dust.[1]

Waste Segregation and Disposal Procedures

Proper segregation of waste is critical to prevent accidental chemical reactions and ensure compliant disposal.[1]

1. Solid Waste:

• Description: Includes personal protective equipment (PPE), contaminated labware, and other solid materials that have come into contact with OJT008.[1]

• Procedure:

  • Collect all solid waste in a designated, leak-proof container lined with a hazardous waste bag.[1]

  • The container must be clearly labeled as "Hazardous Chemical Waste" and specify "Tuberculosis Inhibitor 8".[1]

  • Keep the container closed when not in use.[1]

2. Liquid Waste:

• Description: Includes unused OJT008 solutions and solvent rinses of contaminated glassware.[1] OJT008 is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.

• Procedure:

  • Collect all liquid waste in a dedicated, shatter-proof, and chemically compatible container (e.g., high-density polyethylene or glass bottle).[1]

  • Do not mix with other incompatible waste streams.[1]

  • The container must have a hazardous waste tag detailing all constituents, including solvents and their approximate concentrations.[1]

  • Keep the container securely capped and stored in secondary containment to prevent spills.[1]

3. Sharps Waste:

• Description: Includes any contaminated needles, syringes, or other sharp objects.[1]

• Procedure:

  • Place all sharps directly into a designated, puncture-proof sharps container.[1]

  • The container must be labeled as "Hazardous Chemical Sharps Waste" and specify "Tuberculosis Inhibitor 8".[1]

Decontamination Protocol

All non-disposable equipment and work surfaces must be decontaminated after handling OJT008.[1]

• Glassware:

  • Rinse with a suitable organic solvent (e.g., ethanol or acetone) to solubilize the compound.[1]

  • Collect the solvent rinse as hazardous liquid waste.[1]

  • Wash with laboratory detergent and rinse thoroughly with deionized water.[1]

• Work Surfaces:

  • Wipe down the surface with a detergent solution.[1]

  • Follow with a wipe-down using 70% ethanol.[1]

  • Dispose of all wipes as solid hazardous waste.[1]

Spill Management

• Small Spills: Use a chemical spill kit to absorb the material. Treat all spill cleanup materials as hazardous waste.[1]

• Large Spills: Evacuate the area and immediately contact your institution's Environmental Health and Safety (EHS) department.[1]

Waste Storage and Final Disposal

Store all hazardous waste in a designated Satellite Accumulation Area (SAA) that is clearly marked and away from general laboratory traffic.[1] Schedule a pickup with your institution's EHS department for final disposal.[1]

Experimental Workflow for OJT008 Disposal

Caption: Workflow for the proper disposal of OJT008 waste.

References

• 1. benchchem.com [benchchem.com]

Essential Safety and Handling Guidance for the Investigational Compound OJT008

Disclaimer: As OJT008 is a novel chemical entity in the early stages of research, a comprehensive, officially sanctioned Safety Data Sheet (SDS) is not publicly available. The following guidance is based on established best practices for handling new, potent, and potentially hazardous chemical compounds in a laboratory setting. All personnel must supplement this guidance with a formal risk assessment conducted and approved by their institution's Environmental Health and Safety (EHS) department before commencing any work.[1][2][3][4]

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with OJT008, a novel inhibitor of Mycobacterium tuberculosis. The content is designed to offer procedural, step-by-step guidance to directly address operational safety questions and build trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)

The primary defense against exposure to novel compounds is the consistent and correct use of Personal Protective Equipment.[5][6] Given the unknown long-term toxicological profile of OJT008, stringent PPE protocols are mandatory.

Table 1: Recommended PPE for Handling OJT008

Equipment	Specification	Purpose
Gloves	Powder-free nitrile or neoprene gloves; double-gloving required.[5]	Prevents dermal absorption. The outer glove should be removed immediately after handling the compound and disposed of as hazardous waste.
Eye Protection	Chemical splash goggles or a full-face shield.[7][8]	Protects eyes from splashes of liquids or fine powders.
Lab Coat/Gown	Disposable, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.[5]	Protects skin and personal clothing from contamination.
Respiratory Protection	An N95 respirator or higher, depending on the institutional risk assessment.[8]	Required when handling the compound as a powder outside of a containment device to prevent inhalation.
Shoe Covers	Disposable, slip-resistant shoe covers.[8]	Prevents the tracking of contaminants out of the laboratory.

Operational Handling Protocol

A systematic approach is crucial when working with potent compounds to minimize exposure and prevent contamination.[9]

Experimental Workflow: Step-by-Step Guidance

• Preparation:

  • All work with powdered OJT008 must be conducted within a certified chemical fume hood or a powder containment hood to minimize inhalation risk.[1]

  • Before handling, ensure all necessary PPE is donned correctly.

  • Cover the work surface with disposable, absorbent bench paper.

• Weighing and Solubilization:

  • Use dedicated, calibrated equipment for weighing.

  • When creating stock solutions, add the solvent to the powdered compound slowly to avoid generating aerosols.

  • Ensure the container is sealed before removing it from the containment hood.

• Cell Culture and In Vitro Assays:

  • All manipulations involving the addition of OJT008 to cell cultures or assays should be performed in a Class II Biosafety Cabinet (BSC) to maintain sterility and containment.

  • Use filter tips for all pipetting to prevent cross-contamination.

• Post-Handling Decontamination:

  • Wipe down all surfaces and equipment with an appropriate deactivating solution or a 70% ethanol solution, followed by water. The choice of decontaminant should be determined by a formal risk assessment.[10]

  • Carefully doff PPE, removing the most contaminated items first (outer gloves), to avoid self-contamination.

  • Wash hands thoroughly with soap and water after removing all PPE.[5]

Below is a diagram illustrating the standard operational workflow for handling OJT008.

Caption: Standard workflow for handling potent research compounds.

Disposal Plan

Improper disposal of investigational drugs can pose a significant risk to public health and the environment.[11][12] All waste generated from work with OJT008 must be treated as hazardous chemical waste.

Table 2: OJT008 Waste Disposal Guidelines

Waste Type	Container	Disposal Procedure
Solid Waste	Black Hazardous Waste Bin (or as designated by EHS).[12]	Includes contaminated gloves, gowns, bench paper, and plasticware. Must be placed in a sealed, properly labeled container.[13]
Liquid Waste	Designated, sealed, and labeled hazardous liquid waste container.[14]	Includes unused stock solutions and culture media containing OJT008. Do not dispose of down the drain.[14]
Sharps Waste	Puncture-proof sharps container designated for hazardous chemical waste.	Includes contaminated needles, syringes, and pipette tips.

All disposal procedures must comply with the Resource Conservation and Recovery Act (RCRA) and local institutional guidelines.[11][15]

Spill and Emergency Response

Immediate and correct response to a spill is critical to prevent exposure.

Spill Response Protocol

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or involves a significant amount of powder outside of containment, evacuate the immediate area.

• Assess and Secure: From a safe distance, assess the extent of the spill. Restrict access to the area.

• Don PPE: Before cleanup, don the appropriate PPE as outlined in Table 1, including respiratory protection.

• Clean-up:

  • For liquid spills: Cover with an absorbent material from a chemical spill kit. Work from the outside of the spill inward.

  • For solid spills: Gently cover with damp paper towels to avoid raising dust. Do not dry sweep.

• Decontaminate: Clean the spill area with a suitable deactivating agent or detergent and water.[10]

• Dispose: All cleanup materials must be disposed of as hazardous waste.

• Report: Report the incident to your supervisor and institutional EHS department.

The following diagram outlines the logical decision-making process for responding to a spill.

Caption: Decision workflow for chemical spill response.

References

• 1. twu.edu [twu.edu]
• 2. sbnsoftware.com [sbnsoftware.com]
• 3. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 4. documents.uow.edu.au [documents.uow.edu.au]
• 5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. Handling Processing Of Potent Compounds A Holistic Approach [bioprocessonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. danielshealth.com [danielshealth.com]
• 12. medicalwastepros.com [medicalwastepros.com]
• 13. acewaste.com.au [acewaste.com.au]
• 14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 15. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]